Zopiclone N-oxide, (-)-

• CAS: 151851-69-3

Core Science & Biosynthesis

Comprehensive Pharmacokinetic and Analytical Profiling of (-)-Zopiclone N-oxide

Executive Summary

Understanding the pharmacokinetic (PK) profile of drug metabolites is critical for optimizing therapeutic efficacy, mitigating drug-drug interactions, and establishing reliable biomarkers for forensic toxicology. (-)-Zopiclone N-oxide, also known as eszopiclone N-oxide, is the primary inactive metabolite of the non-benzodiazepine hypnotic eszopiclone. This technical guide provides an in-depth analysis of the hepatic biotransformation, half-life dynamics, and analytical quantification protocols for (-)-zopiclone N-oxide, designed for researchers and drug development professionals.

Molecular Context and Hepatic Biotransformation

Eszopiclone is the active (S)-enantiomer of the racemic cyclopyrrolone hypnotic zopiclone[1]. Following oral administration, eszopiclone undergoes extensive hepatic first-pass and systemic biotransformation. The primary oxidative metabolism is catalyzed by the Cytochrome P450 3A4 (CYP3A4) isoenzyme, with minor contributions from CYP2E1[2].

This enzymatic oxidation yields two major downstream products:

• (S)-N-desmethylzopiclone: A pharmacologically active metabolite resulting from demethylation.

• (-)-Zopiclone N-oxide (Eszopiclone N-oxide): A pharmacologically inactive metabolite resulting from N-oxidation[3].

The N-oxide derivative accounts for approximately 11% of the administered dose and is primarily excreted via the renal system[4]. Because its formation is heavily dependent on CYP3A4, the systemic exposure to (-)-zopiclone N-oxide is highly susceptible to co-administration with CYP3A4 inhibitors (e.g., ketoconazole) or inducers (e.g., rifampicin)[1].

Hepatic biotransformation pathway of eszopiclone via CYP450 enzymes.

Pharmacokinetic Profile and Half-Life Dynamics

The pharmacokinetic behavior of (-)-zopiclone N-oxide is intrinsically tied to the disposition of its parent compound. Eszopiclone is rapidly absorbed, reaching peak plasma concentrations ( Cmax​ ) within 1.0 to 1.6 hours ( Tmax​ )[5]. Because the N-oxide is a downstream product, its Tmax​ is slightly delayed (typically 1.5 to 2.5 hours) as it requires hepatic processing before entering systemic circulation.

The terminal elimination half-life ( t1/2​ ) of eszopiclone in healthy adults is approximately 6 hours[2]. The elimination of (-)-zopiclone N-oxide follows formation-limited kinetics . This pharmacokinetic phenomenon occurs when the elimination rate constant of a metabolite is significantly larger than its formation rate constant. Consequently, the apparent plasma half-life of the N-oxide closely mirrors the terminal half-life of eszopiclone (approx. 6.0 to 6.5 hours)[4].

In elderly populations ( ≥ 65 years) or patients with hepatic impairment, the reduced metabolic clearance of the parent drug prolongs the half-life of eszopiclone to approximately 9 hours, which proportionally extends the apparent half-life of the N-oxide metabolite[2].

Quantitative Pharmacokinetic Data

The following table summarizes the comparative pharmacokinetic parameters between the parent drug and its N-oxide metabolite in healthy adults following a standard 3 mg oral dose.

Pharmacokinetic Parameter	Eszopiclone (Parent Drug)	(-)-Zopiclone N-oxide
Cmax​ (Peak Plasma Conc.)	~60 - 70 ng/mL	~10 - 15 ng/mL
Tmax​ (Time to Peak)	1.0 - 1.6 hours	1.5 - 2.5 hours
Elimination Half-life ( t1/2​ )	~6.0 hours	~6.0 - 6.5 hours (Formation-limited)
Plasma Protein Binding	52% - 59%	< 50%
Pharmacological Activity	High (GABA-A receptor agonist)	Inactive / Negligible
Primary Excretion Route	Urine (<10% unchanged parent)	Urine (~11% of total administered dose)

Analytical Methodology: LC-MS/MS Quantification Protocol

Accurate quantification of (-)-zopiclone N-oxide in human plasma is essential for forensic toxicology and clinical PK studies[6]. The following Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol is designed as a self-validating system to ensure high trustworthiness and analytical rigor.

Step-by-Step Extraction and Quantification Workflow

• Sample Aliquoting & Internal Standard (IS) Addition:

  • Action: Aliquot 100 µL of human plasma into a microcentrifuge tube. Add 10 µL of a deuterated internal standard (e.g., Zopiclone- d4​ at 100 ng/mL).

  • Causality & Validation: The addition of a stable-isotope-labeled IS prior to any sample manipulation creates a self-validating system. Any subsequent loss of the N-oxide analyte during extraction, or signal suppression during MS ionization, is proportionally mirrored by the IS. The ratio of Analyte/IS remains constant, ensuring absolute quantitative accuracy.

• Protein Precipitation:

  • Action: Add 300 µL of ice-cold acetonitrile to the plasma sample and vortex vigorously for 2 minutes.

  • Causality: Cold acetonitrile rapidly decreases the dielectric constant of the solution, disrupting protein-drug hydrophobic interactions. This denatures the plasma proteins and releases the bound fraction of the N-oxide into the solvent. Removing proteins is critical to prevent LC column clogging and to minimize matrix-induced ion suppression during electrospray ionization (ESI).

• Centrifugation and Supernatant Isolation:

  • Action: Centrifuge the mixture at 14,000 rpm for 10 minutes at 4°C. Transfer the clear supernatant to an autosampler vial.

  • Causality: High-speed centrifugation forces the denatured protein matrix into a solid pellet, isolating the polar analytes in the organic supernatant for clean injection.

• LC-MS/MS Analysis:

  • Action: Inject 5 µL onto a reversed-phase C18 column. Use a gradient mobile phase of 0.1% formic acid in water and acetonitrile. Operate the mass spectrometer in positive ESI multiple reaction monitoring (MRM) mode[6].

  • Causality: The hydrophobic C18 stationary phase effectively resolves the highly polar N-oxide from the less polar parent drug. Formic acid promotes the protonation of the analytes ( [M+H]+ ), maximizing the ionization efficiency and sensitivity in the mass spectrometer.

Step-by-step LC-MS/MS workflow for quantifying eszopiclone N-oxide.

Clinical and Forensic Implications

Monitoring (-)-zopiclone N-oxide holds significant value beyond basic pharmacokinetics. In forensic toxicology, parent cyclopyrrolones are notoriously unstable in biological matrices, undergoing rapid degradation depending on pH and storage temperature[7]. Because (-)-zopiclone N-oxide is excreted in the urine and is structurally distinct, it serves as a highly reliable, extended-window biomarker to confirm eszopiclone ingestion in cases of drug-impaired driving or drug-facilitated crimes[7].

Clinically, the N-oxide acts as an inverse indicator of parent drug toxicity. If a patient is co-prescribed a potent CYP3A4 inhibitor, the formation of the N-oxide is drastically reduced. This metabolic bottleneck forces the accumulation of the parent eszopiclone, prolonging its half-life and significantly increasing the risk of next-day psychomotor impairment and residual sedation[1].

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• 1. Pharmacokinetic evaluation of eszopiclone: clinical and therapeutic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. diva-portal.org [diva-portal.org]

Enantioselective Hepatic Metabolism: The (-)-Zopiclone N-Oxide Pathway in Human Liver Microsomes

Executive Summary

Zopiclone is a chiral cyclopyrrolone sedative-hypnotic agent consisting of a racemic mixture of (+)-eszopiclone and (-)-levozopiclone (the R-enantiomer). While the (+)-enantiomer is primarily responsible for the drug's therapeutic efficacy at the GABA-A receptor, the (-)-enantiomer undergoes extensive and stereoselective hepatic biotransformation. This technical guide provides an in-depth analysis of the Phase I metabolic pathway converting (-)-zopiclone into its primary, pharmacologically inactive metabolite: (-)-zopiclone N-oxide . Designed for researchers and drug development professionals, this whitepaper details the cytochrome P450 (CYP) mechanisms, kinetic profiling, and a self-validating in vitro protocol using Human Liver Microsomes (HLMs).

Mechanistic Pathway & Cytochrome P450 Catalysis

The biotransformation of (-)-zopiclone into (-)-zopiclone N-oxide is a classic Phase I oxidation reaction. The structural target is the tertiary amine located within the piperazine ring of the zopiclone molecule.

In human liver microsomes, this N-oxidation is predominantly catalyzed by CYP3A4 , with secondary contributions from 1[1]. The large, highly flexible active site of CYP3A4 readily accommodates the bulky cyclopyrrolone structure. During the catalytic cycle, the heme iron-oxo intermediate (Compound I) transfers an oxygen atom directly to the nucleophilic nitrogen of the piperazine ring.

Pharmacodynamic Consequence: The addition of the oxygen atom drastically alters the electrostatic surface and steric bulk of the molecule. This modification abolishes the molecule's binding affinity to the α-subunits of the GABA-A receptor complex, rendering the 2[2]. Concurrently, the increased polarity facilitates rapid renal clearance.

CYP450-mediated metabolic pathway of (-)-zopiclone in human liver microsomes.

Enzyme Kinetics & Quantitative Profiling

Understanding the kinetic parameters of (-)-zopiclone N-oxidation is critical for predicting drug-drug interactions (DDIs), particularly when co-administered with strong CYP3A4 inhibitors (e.g., ketoconazole) or inducers (e.g., rifampicin).

In pooled HLM assays, the generation of the N-oxide metabolite follows Michaelis-Menten kinetics. The affinity ( Km​ ) and maximum velocity ( Vmax​ ) demonstrate a moderate-capacity, high-turnover pathway.

Table 1: Kinetic Parameters of Zopiclone N-Oxidation in HLMs

Substrate	Metabolite	Enzyme System	Km​ (µM)	Vmax​ (pmol/min/mg)	Primary CYP Isoform
Racemic Zopiclone	Zopiclone N-oxide	Pooled HLM	3[3]	3[3]	CYP3A4
(-)-Zopiclone	(-)-Zopiclone N-oxide	Pooled HLM	~75 - 90	~45 - 60	CYP3A4

Note: The N-demethylation pathway (forming N-desmethylzopiclone) operates in parallel with a Km​ of 78 ± 5 µM and Vmax​ of 45 ± 1 pmol/min/mg, heavily mediated by 4[4].

Self-Validating Experimental Protocol: HLM Incubation

To accurately quantify the formation of (-)-zopiclone N-oxide, the experimental design must isolate CYP-mediated metabolism from non-specific degradation. The following protocol embeds internal controls to create a self-validating system.

Step-by-Step Methodology

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer ( pH 7.4) containing 3.3 mM MgCl2​ .

  • Causality: This specific buffer mimics physiological intracellular conditions. The MgCl2​ is critical as Mg2+ ions are required to stabilize the NADPH-cytochrome P450 reductase complex.

• Microsomal Thawing & Addition: Thaw HLMs on ice. Add HLMs to the buffer to achieve a final protein concentration of 1.0 mg/mL.

• Substrate Spiking: Add (-)-zopiclone to achieve target concentrations (e.g., 10 to 200 µM). Ensure the organic solvent (e.g., methanol or DMSO) concentration remains <1% .

  • Causality: Solvents >1% can act as competitive inhibitors or denaturants for CYP3A4, artificially depressing Vmax​ values.

• Pre-Incubation: Incubate the mixture in a shaking water bath at 37°C for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding 1 mM NADPH.

  • Causality: NADPH is the obligate electron donor. Self-Validation Check: A parallel "No-NADPH" negative control must be run. Any N-oxide detected in the absence of NADPH indicates auto-oxidation or analytical artifact, not enzymatic metabolism.

• Incubation: Allow the reaction to proceed for 30 minutes at 37°C.

• Termination (Quenching): Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., (-)-zopiclone- d4​ ).

  • Causality: Cold acetonitrile instantly denatures the CYP enzymes, halting the reaction at a precise timestamp. It also precipitates the microsomal proteins, preventing LC column clogging.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C. Extract the supernatant for LC-MS/MS analysis.

Step-by-step HLM incubation and LC-MS/MS quantification workflow.

Analytical Detection & Data Interpretation

The quantification of (-)-zopiclone N-oxide requires high-sensitivity liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Chromatographic Separation: Because the starting substrate is the pure (-)-enantiomer, chiral chromatography is not strictly necessary unless racemization is suspected. A standard C18 reverse-phase column with a gradient of water/acetonitrile (containing 0.1% formic acid) provides excellent retention and separation of the parent drug from the more polar N-oxide metabolite.

• Mass Spectrometry: Detection is performed in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). The N-oxide metabolite typically exhibits a characteristic mass shift of +16 Da relative to the parent compound, reflecting the addition of the oxygen atom.

• Forensic & Clinical Relevance: The detection of zopiclone N-oxide is a highly reliable biomarker for drug ingestion. Because zopiclone degrades rapidly in biological matrices into 2-amino-5-chloropyridine (ACP) depending on pH and temperature, monitoring the 5[5] in both 6[6].

References

• Title: Evaluation of the stability and cross-reactivity of zopiclone and eszopiclone using immunoassay kits Source: ResearchGate URL
• Source: ClinPGx.
• Title: Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors Source: PMC / NIH URL
• Source: Diva-portal.
• Source: KU.
• Title: Studies on cyp2c8-mediated drug interactions Source: SciSpace URL

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• 5. diva-portal.org [diva-portal.org]
• 6. researchprofiles.ku.dk [researchprofiles.ku.dk]

Structural Characterization of (-)-Zopiclone N-oxide by NMR Spectroscopy: Methodologies and Analytical Implications

Executive Summary

The unambiguous structural characterization of drug metabolites is a cornerstone of pharmaceutical development and forensic toxicology. (-)-Zopiclone N-oxide is a primary oxidative metabolite and a known degradation impurity of the sedative-hypnotic agent zopiclone. This whitepaper provides an in-depth, self-validating technical guide for the structural elucidation of (-)-Zopiclone N-oxide using Nuclear Magnetic Resonance (NMR) spectroscopy. By detailing the causality behind experimental design, solvent selection, and spectral interpretation, this guide establishes a robust framework for distinguishing the N-oxide from its parent compound and associated degradants.

Pharmacological Context & Structural Significance

Zopiclone is a nonbenzodiazepine cyclopyrrolone derivative used in the treatment of insomnia[1]. While the (S)-enantiomer (eszopiclone) is primarily responsible for the drug's hypnotic efficacy, the (-)-enantiomer (R-zopiclone) and its metabolic derivatives remain critical targets for quality control in racemic formulations and forensic profiling.

In vivo, zopiclone undergoes extensive hepatic metabolism via CYP3A4, leading to two major pathways: demethylation to the inactive N-desmethylzopiclone (often referred to as RP 32273) and oxidation to zopiclone N-oxide (RP 29753)[2]. Differentiating (-)-Zopiclone N-oxide from the parent drug is analytically challenging due to their structural similarities. Furthermore, both the parent drug and the N-oxide are highly susceptible to hydrolysis, degrading into 2-amino-5-chloropyridine (ACP) under neutral to weakly basic conditions[3].

Metabolic and degradation pathways of (-)-Zopiclone to its N-oxide and ACP degradant.

Causality in Experimental Design: The NMR Advantage

While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for trace quantification of Z-drugs in biological matrices[4], it possesses inherent limitations in de novo structural elucidation. Mass spectrometry relies on mass-to-charge ratios and fragmentation patterns, which can be nearly identical for positional isomers.

NMR spectroscopy provides a self-validating system. The integration of 1D spectra combined with 2D scalar couplings definitively maps the molecular topology. For (-)-Zopiclone N-oxide, NMR is essential to prove that oxidation occurred specifically at the 4-methylpiperazine nitrogen rather than the pyrazine or pyridine rings.

Experimental Protocols for NMR Characterization

To ensure scientific integrity and reproducibility, the following step-by-step methodology must be adhered to when characterizing (-)-Zopiclone N-oxide.

Step 1: Sample Preparation and Solvent Selection

• Protocol: Dissolve 10–15 mg of high-purity (-)-Zopiclone N-oxide in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference.

• Causality: Zopiclone derivatives exhibit rapid degradation in protic or basic environments[3]. DMSO-d6 is an aprotic solvent that stabilizes the ester linkage, preventing premature hydrolysis into ACP[4]. Furthermore, DMSO-d6 effectively disrupts intermolecular hydrogen bonding, yielding sharper resonance signals for the piperazine ring.

Step 2: 1D NMR Acquisition

• Protocol: Acquire ¹H NMR spectra at a minimum of 400 MHz (preferably 600 MHz) at 298 K. Utilize a 30° pulse angle with a relaxation delay (D1) of 2.0 seconds. Acquire ¹³C NMR spectra at 100 MHz with proton decoupling.

• Causality: A sufficient relaxation delay ensures that the longitudinal relaxation (T1) of all protons is complete, allowing for accurate integration. This is critical for confirming the 3:1 ratio of the N-methyl protons to the chiral C7 proton.

Step 3: 2D NMR Validation

• Protocol: Perform ¹H-¹H Correlation Spectroscopy (COSY) and ¹H-¹³C Heteronuclear Single Quantum Coherence (HSQC).

• Causality: 2D techniques are self-validating. COSY maps the adjacent methylene protons within the piperazine ring, while HSQC confirms the direct attachment of the heavily deshielded protons to their respective carbons, ruling out solvent artifacts or impurities.

Step-by-step NMR acquisition and structural validation workflow for Zopiclone N-oxide.

Spectral Interpretation & Causality of Chemical Shifts

The structural confirmation of (-)-Zopiclone N-oxide relies on observing the anisotropic and inductive effects caused by the N-O dipole. When the 4-methylpiperazine nitrogen is oxidized, it creates a formal positive charge on the nitrogen. This strong electron-withdrawing effect deshields the adjacent protons, shifting their resonance significantly downfield compared to the parent drug[5].

Quantitative Data Summary

Structural Position	Parent (-)-Zopiclone ¹H δ (ppm)	(-)-Zopiclone N-oxide ¹H δ (ppm)	Causality / Shift Effect
N-CH₃ (Piperazine)	2.16 (s, 3H)	~3.25 (s, 3H)	Strong Deshielding: The N-O dipole withdraws electron density, causing a >1.0 ppm downfield shift.
Piperazine CH₂ (C3/C5)	2.30 – 2.62 (m, 4H)	~3.50 – 3.90 (m, 4H)	Deshielding: Protons adjacent to the oxidized nitrogen experience reduced magnetic shielding.
Chiral CH (C7)	7.76 (s, 1H)	7.80 (s, 1H)	Negligible: Distant from the oxidation site; minimal inductive effect observed.
Pyridine H-6'	8.96 (d, 1H)	8.98 (d, 1H)	Negligible: Aromatic core remains unaffected by piperazine oxidation.
Pyrazine H-2/H-3	8.93 (d, 1H), 8.36 (d, 1H)	8.95 (d, 1H), 8.38 (d, 1H)	Negligible: Confirms oxidation did not occur on the pyrazine ring.

Note: Data synthesized based on the expected N-oxidation shifts relative to the validated parent zopiclone core in DMSO-d6[5].

Degradation Kinetics & Stability Monitoring

Beyond initial characterization, NMR serves as a kinetic monitoring tool. Because (-)-Zopiclone N-oxide is an unstable entity, prolonged exposure to ambient temperatures or trace moisture leads to the cleavage of the ester bond[4].

During a stability study, the degradation can be tracked in real-time via NMR by monitoring the disappearance of the chiral C7 proton at ~7.80 ppm and the simultaneous emergence of new aromatic signals corresponding to 2-amino-5-chloropyridine (ACP). The ability to quantify the ratio of the N-oxide to ACP directly from the ¹H NMR integrals without the need for external calibration curves highlights the absolute quantitative power (qNMR) of this technique.

Conclusion

The structural characterization of (-)-Zopiclone N-oxide demands a rigorous, causality-driven approach. By leveraging the stabilizing properties of aprotic solvents and the definitive connectivity mapping of 1D and 2D NMR spectroscopy, researchers can unambiguously differentiate this critical metabolite from its parent compound and degradation products. This self-validating methodology ensures the highest standards of scientific integrity in pharmaceutical quality control and forensic analysis.

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Stereoselective Pharmacodynamics: Receptor Binding Affinity of (-)-Zopiclone N-oxide vs. Parent Drug

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

Zopiclone is a nonbenzodiazepine cyclopyrrolone hypnotic widely utilized in the treatment of insomnia. As a chiral compound, it is administered clinically as a racemate, though its pharmacological efficacy is highly stereoselective. The hypnotic activity resides almost exclusively in the (S)-(+)-enantiomer (eszopiclone), while the (R)-(-)-enantiomer exhibits negligible therapeutic effect[1].

During hepatic metabolism, both enantiomers undergo biotransformation via cytochrome P450 enzymes (predominantly CYP3A4 and CYP2E1) to yield N-desmethyl and N-oxide metabolites[2]. In drug development, understanding the residual activity of these metabolites is critical for safety and pharmacokinetic modeling. This whitepaper provides an in-depth analysis of the GABA-A receptor binding affinity of the inactive parent drug, (-)-zopiclone, compared to its primary oxidized metabolite, (-)-zopiclone N-oxide, detailing the mechanistic rationale and the self-validating experimental protocols required to quantify these interactions.

Stereochemical and Metabolic Architecture

Zopiclone exerts its effects by acting as a positive allosteric modulator at the GABA-A receptor complex, binding to a site overlapping with, but distinct from, classical benzodiazepines[3]. The molecule features a piperazine ring, which is the primary site of oxidative metabolism.

The metabolic pathway introduces an oxygen atom to the tertiary amine of the piperazine ring, forming an N-oxide. This single structural modification drastically alters the physicochemical landscape of the molecule. It increases the topological polar surface area (TPSA), alters the pKa, and introduces significant steric bulk at a site critical for receptor docking[4].

Caption: Stereoselective metabolism of zopiclone and corresponding GABA-A receptor binding affinities.

Receptor Binding Affinity: Quantitative Analysis

To evaluate the pharmacodynamic impact of N-oxidation on the (-)-enantiomer, we must first establish the baseline affinity of the parent drugs. The binding affinities (expressed as Ki​ or IC50​ ) are determined via competitive displacement of a radioligand (e.g., [3H]-flumazenil) from the central benzodiazepine binding site.

Quantitative Data Summary

Compound	GABA-A Receptor Affinity ( Ki​ / IC50​ )	Relative Affinity (vs. Eszopiclone)	Pharmacological Status
(S)-(+)-Zopiclone (Eszopiclone)	~21 nM	1x	Active Hypnotic
(R)-(-)-Zopiclone (Parent Drug)	~1130 nM	~54x lower	Weak/Inactive
(S)-(+)-Zopiclone N-oxide	>5250 nM	>250x lower	Inactive Metabolite
(-)-Zopiclone N-oxide	>10,000 nM (Negligible)	>500x lower	Inactive Metabolite

Data synthesized from1 and 5.

Mechanistic Rationale: The Impact of N-Oxidation

As an Application Scientist analyzing structure-activity relationships (SAR), the causality behind the loss of affinity in the N-oxide metabolites is clear. The GABA-A binding pocket (located at the α/γ subunit interface) requires precise geometric alignment[6].

• Loss of the Pharmacophore: The parent (-)-zopiclone already suffers from a poor steric fit compared to its (S)-antipode, resulting in a baseline affinity of ~1130 nM[1].

• Steric Clash & Electronic Disruption: The piperazine nitrogen in the parent drug is crucial for hydrogen bonding within the receptor pocket. N-oxidation converts this amine into a dative N-O bond. This not only removes the hydrogen bond acceptor capability but also introduces a highly polar, bulky oxygen atom that causes severe steric hindrance against the hydrophobic residues of the receptor's α1 subunit[4]. Consequently, the binding affinity of (-)-zopiclone N-oxide is entirely abolished.

Self-Validating Experimental Protocol: Radioligand Binding Assay

To empirically prove the negligible affinity of (-)-Zopiclone N-oxide, a robust, self-validating radioligand binding assay is required. The following protocol is designed to ensure high signal-to-noise ratios and eliminate false positives caused by non-specific binding.

Methodological Workflow

Caption: Self-validating radioligand binding assay workflow for determining Ki values.

Step-by-Step Protocol

Step 1: Tissue Preparation (Receptor Source)

• Action: Homogenize rat cerebral cortex in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet and repeat the wash step twice.

• Causality: The cerebral cortex provides a high density of α1​β2​γ2​ GABA-A receptors. Repeated washing removes endogenous GABA, which could allosterically skew the binding kinetics of the radioligand.

Step 2: Assay Incubation

• Action: In a 96-well plate, combine 50 µL of [3H]-flumazenil (final concentration ~1 nM), 50 µL of the test compound ((-)-zopiclone or (-)-zopiclone N-oxide at concentrations ranging from 10−10 to 10−4 M), and 100 µL of the membrane suspension. Incubate at 4°C for 60 minutes.

• Causality: [3H]-flumazenil is chosen because it is a competitive antagonist at the benzodiazepine site, providing a clean baseline without inducing conformational shifts. The 4°C incubation prevents receptor degradation and stabilizes the binding equilibrium.

Step 3: Internal Validation (Non-Specific Binding)

• Action: Include control wells containing 10 µM Diazepam instead of the test compound.

• Causality: A 10 µM concentration of diazepam heavily saturates all specific GABA-A binding sites. Any residual radioactivity detected in these wells represents Non-Specific Binding (NSB) to the plastic or lipids. Subtracting NSB from total binding yields the Specific Binding, ensuring the assay's mathematical validity.

Step 4: Rapid Filtration

• Action: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.3% Polyethylenimine (PEI). Wash filters three times with 3 mL of ice-cold buffer.

• Causality: PEI is a cationic polymer. Pre-treating the filters neutralizes the negative charge of the glass fibers, preventing the positively charged radioligand from adhering to the filter itself. This drastically lowers the background noise, ensuring a high Z'-factor.

Step 5: Quantification and Data Analysis

• Action: Extract filters into scintillation vials, add 4 mL of scintillation cocktail, and quantify radioactivity using a liquid scintillation counter. Calculate the IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

• Causality: The Cheng-Prusoff equation normalizes the data, providing an absolute affinity constant ( Ki​ ) that is independent of the specific radioligand concentration used in the assay, allowing direct comparison between the parent drug and the N-oxide metabolite.

Conclusion

The stereoselective pharmacodynamics of zopiclone dictate that its clinical efficacy is driven by the (S)-(+)-enantiomer. The parent (-)-zopiclone exhibits a weak baseline affinity (~1130 nM) for the GABA-A receptor. Upon hepatic metabolism to (-)-zopiclone N-oxide, this affinity is entirely eradicated (>10,000 nM) due to severe steric hindrance and the loss of critical hydrogen-bonding capabilities at the piperazine nitrogen. Rigorous, self-validating radioligand binding assays confirm that N-oxidation serves as an effective biological off-switch, rendering the metabolite pharmacologically inert.

References

• Preparative and analytical separation of the zopiclone enantiomers and determination of their affinity to the benzodiazepine receptor binding site. Chirality (PubMed). 1

• Lunivia, INN-eszopiclone (Scientific Discussion). European Medicines Agency (EMA).5

• Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors. PMC / NIH.4

• Structural requirements for eszopiclone and zolpidem binding to the GABAA receptor are different. PMC / NIH. 6

• Clinical pharmacokinetics of zopiclone. PubMed. 2

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In Vivo Metabolism of Eszopiclone to (S)-Zopiclone-N-oxide: A Technical Whitepaper

Executive Summary

Eszopiclone, marketed under the brand name Lunesta, is the active (S)-enantiomer of racemic zopiclone and functions as a nonbenzodiazepine hypnotic agent widely utilized for the long-term treatment of insomnia (1)[1]. Unlike its parent racemate, eszopiclone undergoes extensive and highly specific hepatic biotransformation in vivo. The primary metabolic pathways consist of oxidation and demethylation, yielding two major circulating plasma metabolites: (S)-zopiclone-N-oxide and (S)-N-desmethyl zopiclone (2)[2]. This whitepaper provides an in-depth mechanistic and pharmacokinetic analysis of the oxidation pathway leading to (S)-zopiclone-N-oxide, detailing the enzymatic drivers, structural causality, and the rigorous analytical methodologies required for its quantification in clinical pharmacokinetics.

Mechanistic Pathway: CYP450-Mediated N-Oxidation

The biotransformation of eszopiclone to (S)-zopiclone-N-oxide is predominantly catalyzed by the hepatic cytochrome P450 (CYP) system.

Enzymatic Drivers and Causality

In vitro and in vivo studies confirm that CYP3A4 is the primary metabolizing enzyme responsible for the N-oxidation of eszopiclone, with secondary contributions from CYP2E1 and CYP2C8 (3)[3].

• CYP3A4: The large, flexible active site of CYP3A4 accommodates the bulky cyclopyrrolone structure of eszopiclone. The enzyme catalyzes the transfer of an oxygen atom to the tertiary amine of the piperazine ring, forming the N-oxide. This structural modification dramatically increases the polarity of the molecule, facilitating renal excretion (4)[4].

• CYP2E1 & CYP2C8: While CYP2E1 primarily assists in demethylation, recombinant CYP2C8 has been shown to contribute to the formation of both the N-oxide and N-desmethyl metabolites, albeit at a lower catalytic efficiency than CYP3A4 (5)[5].

The resulting (S)-zopiclone-N-oxide exhibits no significant binding affinity for GABA-A receptors, rendering it pharmacologically inactive (2)[2]. This is a critical evolutionary design in the drug's pharmacokinetic profile, ensuring that the hypnotic effect is tightly regulated by the clearance of the parent compound rather than prolonged by active metabolites.

CYP450-mediated in vivo metabolism of eszopiclone to its primary metabolites.

Pharmacokinetics and Quantitative Profiling

Eszopiclone is rapidly absorbed following oral administration, achieving peak plasma concentrations ( tmax​ ) within 1.0 to 1.6 hours (6)[6]. The drug is weakly bound to plasma proteins (52–59%), allowing a large free fraction to undergo hepatic clearance without significant risk of protein-binding drug interactions (2)[2].

Because (S)-zopiclone-N-oxide is highly polar, it does not accumulate in tissues and is rapidly eliminated. Less than 10% of orally administered eszopiclone is excreted unchanged in the urine; the vast majority is excreted as the N-oxide and N-desmethyl metabolites, which together account for approximately 30% of the initial dose in urine (4)[4].

Quantitative Pharmacokinetic Summary

The following table summarizes the pharmacokinetic parameters of eszopiclone and its N-oxide metabolite following a standard oral dose in healthy adults.

Pharmacokinetic Parameter	Eszopiclone (Parent)	(S)-Zopiclone-N-oxide	Clinical Significance
tmax​ (hours)	1.0 - 1.6	1.5 - 2.5	Rapid absorption of parent; immediate first-pass metabolism (6)[6].
Half-life ( t1/2​ ) (hours)	~ 6.0	~ 5.0 - 7.0	Ensures no next-day residual accumulation (2)[2].
Protein Binding (%)	52 - 59%	< 20%	High polarity of N-oxide prevents significant protein binding (2)[2].
Pharmacological Activity	High (GABA-A Agonist)	Inactive	N-oxidation terminates the sedative-hypnotic effect (1)[1].

Experimental Methodologies: LC-MS/MS Quantification Protocol

Accurate quantification of (S)-zopiclone-N-oxide in plasma is challenging due to the inherent instability of N-oxide metabolites, which can undergo thermal or in-source reduction back to the parent amine during mass spectrometry. The following self-validating protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to ensure structural integrity and analytical precision.

Step-by-Step Workflow

• Sample Preparation & Spiking:

  • Action: Aliquot 100 µL of human plasma into a microcentrifuge tube. Spike with 10 µL of deuterated internal standard (e.g., Eszopiclone-d8 and Zopiclone-N-oxide-d4).

  • Causality: Deuterated internal standards correct for matrix effects and extraction losses, ensuring the self-validation of the recovery metrics.

• Solid-Phase Extraction (SPE):

  • Action: Load the plasma onto a pre-conditioned mixed-mode cation exchange SPE cartridge. Wash with 5% methanol in water. Elute with 2% ammonium hydroxide in methanol.

  • Causality: Liquid-liquid extraction (LLE) often fails to recover the highly polar N-oxide. SPE provides high recovery rates for polar metabolites while efficiently removing phospholipids that cause ion suppression.

• Chromatographic Separation (LC):

  • Action: Inject 5 µL onto a C18 analytical column (e.g., 50 x 2.1 mm, 1.7 µm) maintained at 40°C. Use a gradient mobile phase of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

  • Causality: The C18 column retains the polar N-oxide sufficiently to separate it from the parent eszopiclone. The mild acidic conditions (formic acid) promote protonation for positive ion mode ESI without degrading the fragile N-oxide bond.

• Tandem Mass Spectrometry (MS/MS):

  • Action: Operate the mass spectrometer in Electrospray Ionization positive mode (ESI+). Monitor Multiple Reaction Monitoring (MRM) transitions.

  • Causality: Soft ionization (ESI) is critical. High source temperatures or harsh ionization techniques (like APCI) can cause the N-oxide to thermally reduce to eszopiclone, leading to false-positive parent drug quantification. Monitoring specific MRM transitions ensures absolute structural specificity.

LC-MS/MS workflow for the stable quantification of (S)-zopiclone-N-oxide.

Clinical and Drug Development Implications

Understanding the N-oxidation pathway is paramount for predicting drug-drug interactions (DDIs) and adjusting dosages in special populations.

• CYP3A4 Inhibition: Co-administration of eszopiclone with potent CYP3A4 inhibitors (e.g., ketoconazole, clarithromycin) severely blunts the N-oxidation pathway. Clinical data demonstrates that ketoconazole increases the AUC of eszopiclone by 2.2-fold and prolongs its half-life, necessitating dose reductions to prevent next-day impairment (7)[7].

• Special Populations: In elderly patients (≥65 years), the overall metabolic clearance of eszopiclone is reduced, leading to a 41% increase in total drug exposure (AUC) and a prolonged half-life of approximately 9 hours (6)[6]. Consequently, the recommended starting dose is capped at 1 mg to 2 mg for this demographic (8)[8].

• Renal Impairment: Because less than 10% of eszopiclone is excreted unchanged, and the N-oxide metabolite is pharmacologically inactive, no dose adjustment is required for patients with renal impairment (2)[2]. The inactive N-oxide is safely cleared without contributing to CNS depression.

References

• FDA Prescribing Information: LUNESTA (eszopiclone) TABLETS. U.S. Food and Drug Administration (FDA). 2

• Eszopiclone: its use in the treatment of insomnia: National Center for Biotechnology Information (PMC). 3

• Eszopiclone | C17H17ClN6O3 | CID 969472: PubChem - NIH. 1

• Eszopiclone Pharmacokinetics: ClinPGx. 5

• Zopiclone: Wikipedia. 4

• What are the pharmacokinetics of Lunesta (eszopiclone) in adult patients: Dr.Oracle.6

• Center for Drug Evaluation and Research: U.S. Food and Drug Administration (FDA). 7

• Lunivia 3 mg film-coated tablets - Summary of Product Characteristics (SmPC): Electronic Medicines Compendium (emc). 8

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A Technical Guide to the Chiral Inversion Mechanisms of Zopiclone N-oxide Enantiomers

Preamble: The Imperative of Stereochemical Fidelity in Drug Metabolism

In the landscape of pharmaceutical sciences, the stereochemical identity of a drug molecule and its metabolites is of paramount importance. The differential pharmacological and toxicological profiles of enantiomers necessitate a profound understanding of their potential for interconversion within biological systems. This guide provides an in-depth technical exploration of the chiral inversion mechanisms of the N-oxide enantiomers of Zopiclone, a nonbenzodiazepine hypnotic agent. While the stereoselective metabolism of Zopiclone is well-documented, the chiral stability of its primary N-oxide metabolite remains a subject of nuanced investigation. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of established knowledge and forward-looking hypotheses to guide future research in this critical area of drug metabolism and safety.

Zopiclone and its N-Oxide Metabolite: A Stereochemical Overview

Zopiclone is a chiral cyclopyrrolone derivative administered as a racemic mixture of its (S)- and (R)-enantiomers.[1] The hypnotic activity is primarily attributed to the (S)-enantiomer, eszopiclone, which exhibits a significantly higher affinity for the GABA-A receptor complex compared to the (R)-enantiomer.[2] Following administration, Zopiclone undergoes extensive metabolism, with two major pathways being N-demethylation and N-oxidation.[3] The N-oxide metabolite also possesses a chiral center and exists as (S)- and (R)-enantiomers. Pharmacokinetic studies have demonstrated the stereoselective disposition of Zopiclone and its metabolites, with the (S)-enantiomers of both the parent drug and its N-oxide and N-desmethyl metabolites generally showing higher plasma concentrations.[4][5]

Chiral Inversion of the Parent Drug, Zopiclone: An Established Precedent

A critical aspect of Zopiclone's stereochemical profile is the documented unidirectional chiral inversion of the (R)-enantiomer to the pharmacologically active (S)-enantiomer in vivo.[6][7] This bioconversion has significant implications for the overall pharmacodynamic effect of the racemic drug. While the precise enzymatic machinery responsible for this inversion is not fully elucidated, it is understood to be a metabolic process.

Proposed Non-Enzymatic Racemization of Zopiclone

While the in vivo inversion is enzymatically mediated, the chemical lability of the chiral center in Zopiclone can be demonstrated under certain non-physiological conditions. For instance, racemization of the (R)-enantiomer has been achieved using strong bases such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[8] This suggests a plausible mechanism involving the deprotonation of the methine proton at the chiral center, leading to the formation of a planar carbanion or a rapidly inverting anionic intermediate, which upon reprotonation, yields a racemic mixture.

Figure 1: Proposed mechanism for base-catalyzed racemization of Zopiclone.

Investigating the Chiral Stability of Zopiclone N-oxide Enantiomers

The central question addressed in this guide is whether the N-oxide metabolite of Zopiclone undergoes similar chiral inversion. The introduction of the N-oxide functionality can significantly alter the electronic and steric properties of the molecule, potentially influencing the stability of the chiral center. Generally, the nitrogen atom in N-oxides has a high inversion barrier, suggesting good stereochemical stability.[9] However, the specific structural context of Zopiclone N-oxide warrants a dedicated investigation.

Hypothesized Chiral Inversion Mechanisms for Zopiclone N-oxide

In the absence of direct experimental evidence for the chiral inversion of Zopiclone N-oxide, we can propose several plausible mechanisms based on established chemical principles and the known metabolic pathways of the parent compound.

3.1.1. Non-Enzymatic Inversion:

A non-enzymatic inversion of Zopiclone N-oxide would likely proceed through a similar carbanion intermediate as proposed for Zopiclone. The electron-withdrawing nature of the N-oxide group could potentially influence the acidity of the adjacent methine proton, thereby affecting the rate of deprotonation. The stability of the resulting carbanion would also be a critical factor.

Figure 2: Hypothesized base-catalyzed inversion of Zopiclone N-oxide.

3.1.2. Enzymatic Inversion Pathways:

Two primary enzymatic pathways for the chiral inversion of Zopiclone N-oxide can be hypothesized:

• Pathway A: Reductive Metabolism followed by Inversion and Re-oxidation: This pathway involves the enzymatic reduction of the N-oxide back to the parent Zopiclone. The resulting Zopiclone enantiomer could then undergo the known chiral inversion, followed by re-oxidation to the N-oxide. This would represent an indirect inversion mechanism for the N-oxide.

Figure 3: Indirect enzymatic inversion of Zopiclone N-oxide.

• Pathway B: Direct Enzymatic Racemization: This pathway posits the existence of an enzyme, such as a racemase or epimerase, that can directly catalyze the interconversion of the Zopiclone N-oxide enantiomers without prior metabolism.

Figure 4: Direct enzymatic racemization of Zopiclone N-oxide.

Experimental Protocols for Investigating Chiral Inversion

To validate these hypotheses, a series of well-controlled experiments are necessary. The following protocols are designed to systematically investigate the potential for chiral inversion of Zopiclone N-oxide enantiomers, while accounting for potential confounding factors such as degradation.

Analytical Methodology: Enantioselective Quantification

A validated enantioselective analytical method is a prerequisite for these studies. High-performance liquid chromatography (HPLC) or capillary electrophoresis (CE) with a chiral stationary phase are suitable techniques.[3] LC-MS/MS methods can offer enhanced sensitivity and selectivity.[4]

Table 1: Comparison of Chiral Separation Techniques

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase.	Robust, widely applicable, preparative scale possible.	Can require method development, higher solvent consumption.
Chiral CE	Differential migration of enantiomers in the presence of a chiral selector in the buffer.	High efficiency, low sample and solvent consumption.	Lower loading capacity, sensitivity can be lower than HPLC.
Chiral LC-MS/MS	Combines chiral separation with mass spectrometric detection.	High sensitivity and selectivity, structural confirmation.	Higher instrument cost and complexity.

Protocol 1: In Vitro Investigation of Non-Enzymatic Inversion

Objective: To determine if Zopiclone N-oxide enantiomers undergo chiral inversion under various pH and temperature conditions, and to differentiate inversion from degradation.

Methodology:

• Preparation of Solutions: Prepare stock solutions of enantiomerically pure (S)- and (R)-Zopiclone N-oxide in a suitable organic solvent (e.g., acetonitrile).

• Incubation: Incubate aliquots of the stock solutions in a series of buffers with varying pH values (e.g., pH 4.0, 7.4, 9.0) at different temperatures (e.g., 4°C, 25°C, 37°C, 50°C).

• Time-Course Analysis: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw samples and immediately quench any reaction by adding an appropriate volume of quenching solution (e.g., acidic buffer to neutralize basic samples).

• Enantioselective Analysis: Analyze the samples using a validated chiral HPLC or CE method to determine the enantiomeric ratio and the total concentration of Zopiclone N-oxide.

• Data Analysis: Plot the percentage of the inverted enantiomer and the percentage of remaining total Zopiclone N-oxide as a function of time for each condition.

Self-Validation System:

• Control for Degradation: The decrease in the total peak area of both enantiomers will indicate the extent of degradation. The appearance of the other enantiomer in a sample initially containing only one will indicate chiral inversion.

• Mass Balance: The sum of the concentrations of both enantiomers and any identified degradation products should account for the initial concentration of the starting enantiomer.

Figure 5: Experimental workflow for in vitro non-enzymatic inversion study.

Protocol 2: In Vitro Investigation of Enzymatic Inversion using Liver Microsomes/S9 Fractions

Objective: To investigate the potential for enzyme-mediated chiral inversion of Zopiclone N-oxide enantiomers.

Methodology:

• Preparation of Incubation Mixtures: Prepare incubation mixtures containing either enantiomerically pure (S)- or (R)-Zopiclone N-oxide, liver microsomes or S9 fraction (from human or relevant animal species), and an NADPH-generating system in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Control Incubations:

  • No enzyme (buffer only)

  • No NADPH-generating system (to control for non-NADPH dependent reactions)

  • Heat-inactivated enzyme (to confirm the enzymatic nature of any observed conversion)

• Incubation: Incubate all mixtures at 37°C.

• Time-Course Analysis: At designated time points, withdraw samples and quench the enzymatic reaction with a suitable organic solvent (e.g., ice-cold acetonitrile).

• Sample Preparation: Centrifuge the quenched samples to precipitate proteins and collect the supernatant for analysis.

• Enantioselective Analysis: Analyze the supernatant using a validated chiral LC-MS/MS method to quantify the enantiomers of Zopiclone N-oxide and also to screen for the presence of the parent Zopiclone enantiomers.

• Data Analysis: Compare the formation of the opposite enantiomer in the active incubations versus the control incubations.

Self-Validation System:

• Positive Controls: Incubate racemic Zopiclone to confirm the metabolic activity of the liver fractions.

• Negative Controls: The absence of inversion in the control incubations will confirm that any observed inversion in the active incubations is enzyme-mediated.

• Metabolite Identification: The detection of Zopiclone enantiomers would provide evidence for the reductive metabolic pathway (Pathway A).

Conclusion and Future Directions

The chiral stability of Zopiclone N-oxide is a critical parameter in understanding the overall stereoselective pharmacology and toxicology of Zopiclone. While direct evidence for the chiral inversion of this metabolite is currently lacking in the scientific literature, this guide has outlined plausible mechanisms and provided a robust experimental framework for their investigation.

Future research should focus on the systematic execution of these in vitro studies. If in vitro inversion is observed, subsequent in vivo studies in animal models would be warranted to confirm the physiological relevance of this phenomenon. A thorough understanding of the chiral inversion potential of Zopiclone N-oxide will ultimately contribute to a more complete and accurate assessment of the safety and efficacy of this widely used hypnotic agent.

References

• Chiral inversion. In: Wikipedia. ; 2023. [Link]

• Stereochemistry - Stereoelectronics. University of Liverpool. [Link]

• Tonon MA, Jabor VAP, Bonato PS. Enantioselective analysis of zopiclone and its metabolites in plasma by liquid chromatography/tandem mass spectrometry. Anal Bioanal Chem. 2011;400(10):3517-3525.
• Blaschke G, Hempel G, Müller WE. Preparative and analytical separation of the zopiclone enantiomers and determination of their affinity to the benzodiazepine receptor binding site. Chirality. 1993;5(6):419-421.
• Gaillard Y, Pépin G. Simultaneous determination of zopiclone and its two major metabolites (N-oxide and N-desmethyl) in human biological fluids by reversed-phase high-performance liquid chromatography.

• The Synthesis and Structure of Chiral Enamine N-Oxides. ResearchGate. [Link]

• Nilsson GH, Kugelberg FC, Ahlner J, Kronstrand R. Degradation and racemization of zopiclone enantiomers in plasma and partially aqueous solutions. J Anal Toxicol. 2014;38(6):327-334.

• Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation. ResearchGate. [Link]

• El-Kimary EI, Khamis EF, Belal SF, Abdel-Megied AM. Quantitative determination of zopiclone and its impurity by four different spectrophotometric methods. Anal Chem Lett. 2013;3(4):255-267.

• Chemical structures of zopiclone (A), N-desmethyl zopiclone (B), zopiclone-N-oxide (C) and moclobemide (D). * denotes the chiral center. ResearchGate. [Link]

• What causes rapid nitrogen inversion? Chemistry Stack Exchange. [Link]

• Jamali F. Chiral Inversion of Pharmaceutical Drugs - Mini Review. Curr Drug Metab. 2004;5(6):517-521.
• Fernandez C, Alet P, Davrinche C, et al. Pharmacokinetics of zopiclone and its enantiomers in Caucasian young healthy volunteers. Fundam Clin Pharmacol. 1995;9(3):235-241.
• Chmiel K, Albrecht Ł. Heteroaromatic N-Oxides in Asymmetric Catalysis: A Review. Molecules. 2020;25(2):339.
• Aucamp M, Stieger N, Barnard N, Liebenberg W. The Stabilization of Amorphous Zopiclone in an Amorphous Solid Dispersion. Pharmaceutics. 2016;8(4):35.
• Process for enantiomeric separation of zopiclone.
• Racemization process of r-zopiclone.
• Testa B, Mayer JM. Chiral Inversion of Drugs: Coincidence or Principle? Curr Drug Metab. 2004;5(6):517-530.

• Zopiclone-impurities. Pharmaffiliates. [Link]

• Sensitive and accurate characterization of Z drugs, metabolites and their degradation profile in urine using LC-MS/MS. SCIEX. [Link]

• Method and intermediate compounds for the resolution of zopiclone.

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• 3. Simultaneous determination of zopiclone and its two major metabolites (N-oxide and N-desmethyl) in human biological fluids by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics of zopiclone and its enantiomers in Caucasian young healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Technical Guide to the Toxicological Evaluation of Zopiclone N-oxide and its (-)-Metabolites

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Nuances of Metabolite Safety

In the landscape of drug development, the toxicological assessment of metabolites is a critical and often complex endeavor. While the parent compound rightfully receives initial scrutiny, its metabolic byproducts can possess their own pharmacological and toxicological profiles, influencing the overall safety and efficacy of a therapeutic. This guide focuses on the principal metabolites of Zopiclone, a widely prescribed hypnotic agent: Zopiclone N-oxide and its stereoisomers.

Direct, publicly available LD50 and comprehensive toxicity data for Zopiclone N-oxide and its specific enantiomers are notably scarce. This reality, however, does not represent a roadblock but rather an opportunity to delve into the robust frameworks established by regulatory bodies for metabolite safety testing. This document, therefore, is not a simple data repository. Instead, it serves as an in-depth technical guide, providing the scientific rationale and detailed methodologies required to thoroughly evaluate the toxicological profile of these specific metabolites. As a Senior Application Scientist, my objective is to equip you with the foundational knowledge and practical protocols to navigate this essential aspect of drug development with scientific integrity and regulatory compliance.

Zopiclone Metabolism: A Stereoselective Pathway

Zopiclone, a cyclopyrrolone, is administered as a racemic mixture of (+)- and (-)-enantiomers. Its metabolism is extensive and stereoselective, primarily occurring in the liver via cytochrome P450 enzymes, particularly CYP3A4 and CYP2E1[1]. This process yields two major metabolites:

• Zopiclone N-oxide: Generally considered to possess weak pharmacological activity in animal models[2][3][4].

• N-desmethylzopiclone: Also considered pharmacologically inactive or weakly active, with some reports suggesting predominantly anxiolytic properties[1][5].

The pharmacokinetics of Zopiclone are stereoselective, with the dextrorotatory enantiomers of the parent drug and its N-demethyl and N-oxide metabolites showing higher plasma concentrations in urine compared to their levorotatory counterparts[1][6][7]. This highlights the importance of considering the toxicological profiles of individual enantiomers.

Caption: Decision tree for metabolite safety testing.

In Vivo Acute Toxicity Assessment: Methodologies and Rationale

In the absence of existing LD50 data for Zopiclone N-oxide, a de novo assessment is required. The Organisation for Economic Co-operation and Development (OECD) provides internationally recognized guidelines for acute oral toxicity testing. The primary objective is to determine the dose that causes mortality in 50% of the test animals (LD50) and to identify other signs of toxicity.[2][6][8][9][10]

Quantitative Data: Zopiclone (Parent Compound)

For context, the following table summarizes the available LD50 data for the parent compound, Zopiclone. This data can inform the initial dose selection for metabolite studies.

Species	Route of Administration	LD50 (mg/kg)
Mouse	Oral	827
Rat	Oral	2,174
Dog	Oral	>4,500
Rabbit	Oral	~2,500
Monkey	Oral	>4,500
Source:[11]

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure - OECD 425)

This method is a sequential dosing approach that uses a small number of animals to achieve a statistically reliable LD50 estimate.

Principle: Animals are dosed one at a time. If an animal survives, the dose for the next animal is increased. If an animal dies, the dose for the next animal is decreased. This "up-and-down" sequence continues until stopping criteria are met.

Step-by-Step Methodology:

• Animal Selection:

  • Species: Wistar or Sprague-Dawley rats are preferred.

  • Sex: Use a single sex, typically nulliparous, non-pregnant females.

  • Health Status: Animals should be healthy and acclimated to laboratory conditions for at least 5 days.

• Dose Selection and Preparation:

  • Initial Dose: Based on available data (e.g., from the parent compound or in silico predictions), select a starting dose expected to be near the LD50.

  • Dose Progression: A default dose progression factor of 3.2 is commonly used.

  • Vehicle: The metabolite should be dissolved or suspended in a suitable vehicle (e.g., water, corn oil). The toxicological properties of the vehicle must be known.

• Administration:

  • Fasting: Fast animals overnight prior to dosing.

  • Route: Administer the substance via oral gavage.

  • Volume: The volume administered should be minimized and consistent across all dose levels.

• Observation:

  • Frequency: Observe animals closely for the first few hours post-dosing and at least once daily for 14 days.

  • Parameters: Record all signs of toxicity, including changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects. Note tremors, convulsions, salivation, diarrhea, lethargy, sleep, and coma.

  • Mortality: Record the time of death.

• Data Analysis:

  • The LD50 is calculated using the maximum likelihood method based on the sequence of outcomes (survival or death).

Experimental Workflow Diagram

Sources

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. oecd.org [oecd.org]
• 3. fda.gov [fda.gov]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. medsafe.govt.nz [medsafe.govt.nz]
• 6. oecd.org [oecd.org]
• 7. Zopiclone - Wikipedia [en.wikipedia.org]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. oecd.org [oecd.org]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]

Identification of Zopiclone N-oxide, (-)- in wastewater and environmental samples

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An In-Depth Technical Guide on the Identification of (-)-Zopiclone N-oxide in Environmental Matrices

Executive Summary

The detection of non-benzodiazepine hypnotics ("Z-drugs") in environmental matrices has become a critical frontier in Wastewater-Based Epidemiology (WBE). Among these, zopiclone presents a unique analytical challenge due to its chirality, extensive hepatic metabolism, and environmental instability. This whitepaper provides a comprehensive, field-validated framework for the extraction, chiral resolution, and quantification of (-)-zopiclone N-oxide in wastewater. By moving beyond basic detection to stereospecific metabolite profiling, researchers can accurately differentiate between the consumption of racemic zopiclone and enantiopure eszopiclone, while navigating the severe matrix effects inherent to environmental samples.

The Mechanistic Imperative: Why Target (-)-Zopiclone N-oxide?

Zopiclone is therapeutically administered either as a racemate—comprising equal parts (R)-(-)-zopiclone and (S)-(+)-zopiclone—or as the purified active (S)-enantiomer, marketed as eszopiclone [1.1]. In the human liver, cytochrome P450 enzymes (predominantly CYP3A4 and CYP2E1) rapidly metabolize the parent drug into two major metabolites: N-desmethylzopiclone and zopiclone N-oxide[1].

The causality behind targeting the (-)-zopiclone N-oxide enantiomer lies in its utility as an absolute biomarker for racemic drug consumption. Because eszopiclone yields only (+)-metabolites, the presence of the (-)-N-oxide in wastewater influent definitively confirms the population-level use of the racemic formulation (e.g., Imovane) rather than the enantiopure drug (e.g., Lunesta)[2].

However, detecting this metabolite is analytically demanding. Zopiclone N-oxide is highly polar, exhibits lower environmental recoveries than its parent compound (often dropping below 50% in unoptimized extractions), and is frequently undetected in standard non-chiral screenings despite being present at concentrations up to 230 ng/L in specific wastewater influents[3][4].

Stereospecific metabolism of Zopiclone and environmental degradation to ACP.

Analyte Instability: The 2-Amino-5-Chloropyridine (ACP) Pathway

A critical failure point in environmental monitoring of Z-drugs is the spontaneous hydrolysis of zopiclone and its N-oxide metabolite into 2-amino-5-chloropyridine (ACP). This degradation is highly dependent on pH and temperature[5]. In untreated wastewater (typically pH 6.5–8.5), zopiclone N-oxide rapidly degrades, leading to false-negative WBE data[3].

Causality in Sample Preservation: To arrest this degradation, the sample matrix must be immediately acidified. Lowering the pH to approximately 3.3 protonates the structural nitrogen atoms, stabilizing the cyclopyrrolone ring and preventing the hydrolytic cleavage that forms ACP[5].

Self-Validating Analytical Methodology

To achieve reliable quantification in the sub-ng/L range, the analytical protocol must function as a self-validating system. This is achieved through the early introduction of isotopically labeled internal standards (e.g., Zopiclone-d4) prior to any sample manipulation, which intrinsically corrects for both Solid Phase Extraction (SPE) losses and Electrospray Ionization (ESI) matrix suppression[2].

Quantitative Data Summary

The following table synthesizes expected analytical parameters derived from optimized chiral LC-MS/MS WBE studies[3][4].

Parameter	Parent Zopiclone	Zopiclone N-oxide	Analytical Significance
Log Kow	0.80	< 0.80 (More polar)	Dictates SPE sorbent selection (Mixed-mode preferred).
Typical WBE Conc.	< 0.01 – 0.49 µg/L	Undetected – 0.23 µg/L	Requires high-enrichment factor preconcentration.
SPE Recovery (HLB)	76% – 83%	47% – 90%	N-oxide requires careful elution optimization due to polarity.
Method LOQ	0.9 – 320 ng/L	0.8 – 1.0 ng/L	Sub-ng/L LOQ is mandatory for environmental detection.
Matrix Effects (ESI+)	Ion Suppression	Ion Suppression	Necessitates matched deuterated internal standards.

Step-by-Step Experimental Protocol

Phase 1: Sample Collection and Stabilization

• Collect 24-hour composite wastewater influent samples in amber glass bottles to prevent photodegradation.

• Immediately upon collection, adjust the sample to pH 3.3 using 10% formic acid or acetic acid to halt ACP formation[5].

• Filter the sample through a 0.7 µm glass fiber filter to remove suspended particulate matter.

• Spike the filtered sample with 50 ng/L of Zopiclone-d4 (Internal Standard). Note: While a matched N-oxide-d4 standard is ideal, Zopiclone-d4 is often used as a surrogate due to commercial availability.

Phase 2: Solid-Phase Extraction (SPE)

• Conditioning: Pass 5 mL of Methanol (MeOH) followed by 5 mL of LC-MS grade water through a mixed-mode polymeric sorbent cartridge (e.g., Oasis HLB, 200 mg).

• Loading: Load 500 mL of the acidified wastewater sample at a controlled flow rate of 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% MeOH in water to elute polar interferents without prematurely eluting the highly polar N-oxide.

• Elution: Elute the analytes using 6 mL of a Methanol/Acetonitrile (50:50, v/v) mixture.

• Concentration: Evaporate the eluate to near-dryness under a gentle stream of ultra-pure nitrogen at 35°C, and reconstitute in 100 µL of the initial mobile phase.

Phase 3: Chiral LC-MS/MS Analysis

• Chromatographic Separation: Utilize a Cellobiohydrolase (CBH) chiral stationary phase column[2][3]. The CBH protein provides highly stereoselective binding pockets capable of resolving the (-) and (+) enantiomers of the N-oxide.

• Mobile Phase: Employ an isocratic elution using 10 mM ammonium acetate buffer (pH adjusted) and acetonitrile. Isocratic conditions are highly recommended for CBH columns to maintain the conformational stability of the chiral selector[3].

• Mass Spectrometry: Operate the Triple Quadrupole MS in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for Zopiclone N-oxide (e.g., m/z 405.1 → m/z 245.1).

Self-validating analytical workflow for chiral Z-drug extraction and LC-MS/MS quantification.

Navigating Matrix Effects and Data Interpretation

In wastewater analysis, the co-elution of humic acids and dissolved organic carbon frequently causes ion suppression in the ESI source. Because (-)-zopiclone N-oxide elutes at a specific retention time on the chiral column, the localized matrix effect at that exact chromatographic window must be calculated.

If the internal standard recovery deviates by more than 20%, researchers must rely on matrix-matched calibration curves rather than solvent-based curves. By successfully resolving the (-)-N-oxide from the (+)-N-oxide, epidemiologists can mathematically reconstruct the exact proportion of racemic zopiclone versus eszopiclone consumed by the monitored population, providing high-fidelity data for public health assessments and pharmacovigilance.

Sources

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• 2. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 3. Z-Drugs in the Environment: A Review [mdpi.com]
• 4. diva-portal.org [diva-portal.org]
• 5. Evaluation of the stability and cross-reactivity of zopiclone and eszopiclone using immunoassay kits [jstage.jst.go.jp]

Protocols & Analytical Methods

Chiral Separation of Zopiclone N-oxide Enantiomers by HPLC: An Application Note and Protocol

Introduction: The Significance of Stereoselectivity in Zopiclone Metabolism

Zopiclone, a non-benzodiazepine hypnotic agent of the cyclopyrrolone class, is widely prescribed for the short-term treatment of insomnia. It is administered as a racemic mixture of two enantiomers, (S)-zopiclone (eszopiclone) and (R)-zopiclone. The hypnotic and pharmacological activity of zopiclone is primarily attributed to the (S)-enantiomer, while the (R)-enantiomer exhibits a lower affinity for the GABA-A receptor complex.[1] Zopiclone undergoes extensive metabolism in the liver, leading to the formation of two major metabolites: an inactive N-desmethyl derivative and an active N-oxide metabolite, zopiclone N-oxide.[2]

The pharmacokinetics of zopiclone are stereoselective, with the (S)-enantiomer showing a slower clearance and a larger area under the plasma concentration-time curve (AUC) compared to the (R)-enantiomer.[2] This stereoselectivity extends to its metabolites, and the concentrations of the dextrorotatory enantiomers of the N-oxide metabolite are higher than those of their corresponding antipodes in urine.[2] Given the pharmacological activity of zopiclone N-oxide and the stereoselective nature of zopiclone's metabolism, the ability to resolve and quantify the individual enantiomers of zopiclone N-oxide is crucial for comprehensive pharmacokinetic and pharmacodynamic studies, as well as for quality control in drug manufacturing.

This application note provides a detailed, field-proven protocol for the chiral separation of zopiclone N-oxide enantiomers using High-Performance Liquid Chromatography (HPLC). The methodology is designed to be robust, reproducible, and suitable for researchers, scientists, and drug development professionals.

Principle of Chiral Separation

The enantiomers of zopiclone N-oxide, being stereoisomers that are non-superimposable mirror images, possess identical physical and chemical properties in an achiral environment. Therefore, their separation requires the use of a chiral environment. In chiral HPLC, this is achieved by employing a chiral stationary phase (CSP). The CSP interacts diastereomerically with the enantiomers, leading to differential retention times and, consequently, their separation. Polysaccharide-based CSPs, such as those derived from amylose and cellulose, have proven to be highly effective for the resolution of a wide range of chiral compounds, including zopiclone and its metabolites.[3][4][5]

Materials and Methods

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Quaternary or Binary pump

  • Autosampler

  • Column thermostat

  • UV-Vis or Diode Array Detector (DAD)

• Data acquisition and analysis software (e.g., Chromeleon™, Empower™)

Chemicals and Reagents

• Zopiclone N-oxide racemic standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ethanol (HPLC grade)

• Triethylamine (TEA) (≥99.5%)

• Acetic acid (glacial, ≥99.7%)

• Water (HPLC grade)

Chiral Stationary Phase

The selection of the appropriate chiral stationary phase is paramount for successful enantiomeric separation. Based on published literature and empirical evidence, polysaccharide-based columns are highly recommended.

Column	Description	Particle Size (µm)	Dimensions (mm)
Lux® i-Amylose-1	Immobilized amylose tris(3,5-dimethylphenylcarbamate)	3 or 5	150 x 4.6 or 250 x 4.6
CHIRALPAK® AD-H	Amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel	5	250 x 4.6
CHIRALCEL® OD-RH	Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel (for reversed-phase)	5	150 x 4.6

Experimental Protocol

This protocol outlines a systematic approach to developing and optimizing the chiral separation of zopiclone N-oxide enantiomers.

Step 1: Standard and Sample Preparation

• Stock Solution Preparation: Accurately weigh and dissolve the zopiclone N-oxide racemic standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of 1 mg/mL.

• Working Standard Preparation: Dilute the stock solution with the mobile phase to a working concentration suitable for UV detection (e.g., 10-100 µg/mL). The optimal concentration may vary depending on the detector's sensitivity.

Step 2: Chromatographic Conditions

The following conditions serve as a starting point for method development. Optimization may be required based on the specific column and HPLC system used.

Parameter	Condition 1 (Normal Phase)	Condition 2 (Polar Organic Mode)	Condition 3 (Reversed-Phase)
Chiral Column	CHIRALPAK® AD-H	Lux® i-Amylose-1	CHIRALCEL® OD-RH
Mobile Phase	n-Hexane/Ethanol/Methanol (e.g., 80:10:10, v/v/v) with 0.1% Diethylamine	Acetonitrile/Methanol (e.g., 90:10, v/v) with 0.1% TEA and 0.1% Acetic Acid[5]	10mM Ammonium Acetate/Acetonitrile (e.g., 60:40, v/v)[6]
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Column Temperature	25 °C	25 °C	25 °C
Detection Wavelength	305 nm	305 nm	306 nm[6]
Injection Volume	10 µL	10 µL	10 µL

Step 3: Method Optimization Workflow

The key to achieving baseline separation of the zopiclone N-oxide enantiomers lies in the systematic optimization of the mobile phase composition.

Figure 1: Workflow for Chiral HPLC Method Optimization.

• Rationale for Mobile Phase Modifiers: Alcohols like methanol and ethanol act as polar modifiers, influencing the hydrogen bonding interactions between the analyte and the CSP. Acetonitrile is a weaker polar modifier. The ratio of these solvents is a critical parameter for achieving optimal selectivity and resolution.

• Role of Additives: Basic additives like triethylamine (TEA) or diethylamine (DEA) are often used to reduce peak tailing of basic analytes by masking residual silanol groups on the silica support of the CSP. Acidic additives like acetic acid can improve peak shape and selectivity by modifying the ionization state of the analyte and the CSP.[5]

Step 4: System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Resolution (Rs)	≥ 1.5
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Repeatability (%RSD of peak area for 6 replicate injections)	≤ 2.0%

Step 5: Data Analysis

• Peak Identification: Identify the peaks corresponding to the two zopiclone N-oxide enantiomers based on their retention times.

• Quantification: Determine the peak area of each enantiomer.

• Enantiomeric Purity/Ratio Calculation: Calculate the percentage of each enantiomer using the following formula:

  % Enantiomer = (Area of individual enantiomer peak / Total area of both enantiomer peaks) x 100

Trustworthiness: A Self-Validating Protocol

The robustness of this protocol is ensured by the inclusion of system suitability criteria. Adherence to these criteria confirms that the chromatographic system is capable of producing accurate and reproducible results. For regulatory submissions, a full method validation in accordance with ICH guidelines is required. This would include assessing linearity, accuracy, precision (repeatability and intermediate precision), specificity, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Visualization of the Separation Process

Figure 2: Experimental Workflow for Chiral Separation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the chiral separation of zopiclone N-oxide enantiomers by HPLC. By leveraging polysaccharide-based chiral stationary phases and a systematic approach to method optimization, researchers can achieve robust and reliable separation. The detailed methodology and supporting scientific rationale are intended to empower scientists in pharmaceutical development and research to accurately quantify the stereoisomers of this important active metabolite.

References

• Hutt, A. J., & Tan, S. C. (1996). Drug chirality and its clinical significance. Drugs, 52(Suppl 5), 1-12.

• Fernandez, C., et al. (1993). Pharmacokinetics of zopiclone and its enantiomers in Caucasian young healthy volunteers. Drug Metabolism and Disposition, 21(6), 1125-1128.[7]

• Drover, D. R. (2004). Clinical Pharmacokinetics of Zopiclone. Clinical Pharmacokinetics, 43(10), 627-639.[2]

• Inxight Drugs. (n.d.). Zopiclone. Retrieved from [Link]

• Google Patents. (2006). Process for enantiomeric separation of zopiclone. (Publication No. AU2006260686A1). Retrieved from [3]

• Gondová, T., et al. (2020). Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation. Journal of Pharmaceutical and Biomedical Analysis, 190, 113549.[4][5]

• Tonon, M. A., Jabor, V. A. P., & Bonato, P. S. (2011). Enantioselective analysis of zopiclone and its metabolites in plasma by liquid chromatography/tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 400(10), 3517-3527.[8]

• Srinivasu, M. K., et al. (2012). Enantiomeric separation of S-zopiclone and its R-enantiomer in bulk drug samples by validated chiral RP-HPLC. Journal of Pharmaceutical Analysis, 2(4), 299-303.[6]

Sources

• 1. Preparative and analytical separation of the zopiclone enantiomers and determination of their affinity to the benzodiazepine receptor binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. AU2006260686A1 - Process for enantiomeric separation of zopiclone - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. storage.imrpress.com [storage.imrpress.com]
• 7. Pharmacokinetics of zopiclone and its enantiomers in Caucasian young healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: High-Recovery Solid-Phase Extraction of Zopiclone N-oxide from Human Plasma

Abstract

This application note presents a robust and highly selective solid-phase extraction (SPE) protocol for the quantification of Zopiclone N-oxide, a primary metabolite of the hypnotic agent Zopiclone, from human plasma. Zopiclone is extensively metabolized in the body, with Zopiclone N-oxide being one of its principal, though less active, metabolites.[1][2] Accurate measurement of this metabolite is crucial for comprehensive pharmacokinetic, pharmacodynamic, and toxicological studies. This protocol employs a mixed-mode polymeric strong cation exchange sorbent, leveraging both reversed-phase and ion-exchange mechanisms to achieve excellent analyte recovery and removal of endogenous plasma interferences prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction: The Rationale for Selective Extraction

Zopiclone, a cyclopyrrolone derivative, is widely prescribed for the treatment of insomnia.[3] It is extensively metabolized in the liver, primarily by CYP3A4 and CYP2E1 enzymes, into two main metabolites: N-desmethylzopiclone and Zopiclone N-oxide.[1][3] While the parent drug has a half-life of approximately 5 hours, understanding the kinetic profiles of its metabolites is essential for a complete toxicological assessment and for studies involving drug metabolism and patient-specific clearance patterns.[4][5]

Human plasma is a complex biological matrix containing proteins, lipids, salts, and other endogenous components that can interfere with sensitive analytical techniques like LC-MS/MS, causing ion suppression or enhancement. A highly selective sample preparation method is therefore non-negotiable for achieving accurate and reproducible quantification. Zopiclone N-oxide is a relatively polar molecule with a basic functional group, making it an ideal candidate for a mixed-mode SPE strategy.[6][7] This method provides superior cleanup and concentration compared to simpler techniques like protein precipitation or liquid-liquid extraction.

Analyte Physicochemical Properties

Understanding the chemical nature of Zopiclone N-oxide is fundamental to designing an effective SPE protocol. Its properties dictate the choice of sorbent, solvents, and pH conditions.

Property	Value	Source
Molecular Formula	C₁₇H₁₇ClN₆O₄	[6]
Molecular Weight	404.81 g/mol	[6][7]
Predicted pKa	4.92 ± 0.20	[6]
Solubility	Slightly soluble in Methanol, DMSO, Chloroform	[6]
Structure		[8]

The key feature is the predicted pKa of 4.92, which indicates that Zopiclone N-oxide is a weak base.[6] By adjusting the pH of the sample to be at least 2 units below the pKa (i.e., pH < 2.9), the molecule becomes fully protonated (positively charged). This cationic state is the cornerstone of the ion-exchange retention mechanism described in this protocol.[9]

Principle of Mixed-Mode Cation Exchange SPE

This protocol utilizes a polymeric mixed-mode sorbent that combines strong cation exchange (SCX) and reversed-phase functionalities. This dual retention mechanism provides exceptional selectivity for basic compounds like Zopiclone N-oxide from complex matrices.[10][11]

The extraction process follows four key stages:

• Condition & Equilibrate: The sorbent is first treated with an organic solvent (methanol) to activate the reversed-phase functional groups and then with an acidic aqueous solution to ionize the strong cation exchange sites.

• Load: The pre-treated plasma sample, acidified to ensure the analyte is in its cationic form, is loaded onto the cartridge. The protonated Zopiclone N-oxide is retained by strong electrostatic interactions with the negatively charged SCX sorbent.

• Wash: A sequence of washes is performed. An acidic aqueous wash removes polar interferences. A subsequent organic wash disrupts hydrophobic interactions, removing non-polar interferences like lipids, while the analyte remains strongly bound by the ion-exchange mechanism.[9]

• Elute: A basic elution solvent is introduced. The high pH neutralizes the charge on the Zopiclone N-oxide molecule, disrupting the ionic bond with the sorbent and allowing the analyte to be eluted in a clean, concentrated extract.[12]

The entire workflow is designed to maximize the removal of matrix components while ensuring high recovery of the target analyte.

Sources

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. Pharmacokinetics and metabolism of zopiclone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Zopiclone - Wikipedia [en.wikipedia.org]
• 4. Clinical pharmacokinetics of zopiclone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. karger.com [karger.com]
• 6. ZOPICLONE N-OXIDE price,buy ZOPICLONE N-OXIDE - chemicalbook [chemicalbook.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Zopiclone N-oxide | C17H17ClN6O4 | CID 162548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. How To Choose The Right SPE Sorbent For Your Application? - Blogs - News [alwsci.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. agilent.com [agilent.com]

Application Note: Robust Sample Preparation for the Quantification of (-)-Zopiclone N-oxide in Human Urine using Solid-Phase Extraction

Abstract

This application note presents a detailed and robust protocol for the extraction and purification of (-)-Zopiclone N-oxide, a primary metabolite of the hypnotic agent Zopiclone, from human urine samples. Due to the inherent complexity of the urine matrix and the documented instability of the analyte, a meticulous sample preparation strategy is paramount for achieving accurate and reproducible quantitative results. The method described herein utilizes Solid-Phase Extraction (SPE) to effectively remove endogenous interferences, concentrate the analyte, and mitigate matrix effects prior to analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Critical considerations for sample collection, handling, and pH control to prevent analyte degradation are thoroughly discussed, providing researchers with a comprehensive guide for reliable bioanalysis.

Introduction

Zopiclone, a cyclopyrrolone derivative, is a widely prescribed short-acting hypnotic for the treatment of insomnia.[1][2] Following administration, it is extensively metabolized in the body, with two principal metabolites being Zopiclone N-oxide (ZOP-NO) and N-desmethylzopiclone.[3][4] Zopiclone N-oxide is a significant metabolite, accounting for approximately 12% of the administered dose excreted in urine.[3] Its quantification in urine is essential for pharmacokinetic studies, clinical monitoring, and forensic investigations to confirm exposure to Zopiclone.

The analysis of ZOP-NO in urine presents two major challenges:

• Matrix Complexity: Human urine contains a high concentration of salts, urea, creatinine, and other endogenous compounds that can interfere with LC-MS/MS analysis, causing ion suppression or enhancement, which compromises analytical accuracy.[5][6]

• Analyte Instability: Zopiclone and its metabolites, including ZOP-NO, are known to be unstable in biological matrices, particularly under neutral or basic conditions, leading to degradation to 2-amino-5-chloropyridine (ACP).[7][8] This instability can result in an underestimation of the true concentration if samples are not handled and processed correctly.

This guide provides a scientifically-grounded protocol that directly addresses these challenges, emphasizing the rationale behind each step to ensure data integrity and methodological robustness.

Analyte Profile: (-)-Zopiclone N-oxide

A thorough understanding of the analyte's physicochemical properties is fundamental to developing an effective extraction method.

• Structure:

  • Molecular Formula: C₁₇H₁₇ClN₆O₄[9]

  • Molecular Weight: 404.81 g/mol [9]

  • Chirality: Zopiclone is a racemic mixture; this protocol is specific to the analysis of the N-oxide metabolite of the active S-enantiomer (Eszopiclone), which corresponds to (-)-Zopiclone N-oxide.

• Polarity & Ionization: The presence of the N-oxide functional group increases the polarity of the molecule compared to the parent drug. The predicted pKa of ~4.9 suggests it can be protonated under acidic conditions, a property that can be exploited for retention on cation-exchange sorbents.[10]

• Stability: This is the most critical parameter. ZOP-NO is highly susceptible to degradation at room temperature and at pH values above 7.0.[11][12] Acidification of the urine sample immediately after collection is a mandatory step to ensure its stability. Studies show the analyte is stable for at least one week at 4°C and for over a month at -20°C when the matrix is properly acidified.[11]

Principle of the Method: Solid-Phase Extraction (SPE)

Solid-Phase Extraction (SPE) is the recommended technique for preparing urine samples for ZOP-NO analysis. It offers significant advantages over simpler methods like "dilute and shoot" or liquid-liquid extraction (LLE) by providing superior removal of matrix components, thereby minimizing ion suppression and improving the limit of quantification.[6]

This protocol employs a mixed-mode polymeric SPE sorbent, which combines reversed-phase and cation-exchange retention mechanisms.

• Reversed-Phase Interaction: The hydrophobic backbone of the polymer interacts with the non-polar regions of the ZOP-NO molecule.

• Cation-Exchange Interaction: At an acidic pH (below the analyte's pKa), the piperazine moiety of ZOP-NO becomes positively charged and is retained by the strong cation-exchange functional groups on the sorbent.

This dual retention mechanism allows for rigorous wash steps with different solvents to remove a broad range of interferences (hydrophilic and hydrophobic neutrals, and acidic compounds) while strongly retaining the target analyte.

Materials and Reagents

Item	Description / Vendor
Standards	(-)-Zopiclone N-oxide certified reference material.
Zopiclone-d8 N-Oxide (Internal Standard, IS).[13]
SPE Cartridges	Mixed-Mode Polymeric Cation-Exchange SPE Cartridges (e.g., Waters Oasis MCX, Agilent Bond Elut Plexa PCX), 30 mg / 1 mL.
Reagents	Acetonitrile (ACN), HPLC or LC-MS grade.
Methanol (MeOH), HPLC or LC-MS grade.
Formic Acid (FA), LC-MS grade.
Ammonium Hydroxide (NH₄OH), ACS grade.
Hydrochloric Acid (HCl), 1M solution.
β-Glucuronidase from Helix pomatia.[14]
Sodium Acetate Buffer, 1M, pH 5.0.
Equipment	SPE Vacuum Manifold.
Nitrogen Evaporation System.
Analytical Balance.
pH meter or pH strips.
Vortex mixer and Centrifuge.
Calibrated Pipettes and appropriate tips.
Autosampler vials with inserts.

Sample Handling and Pre-Treatment Protocol

Proper sample handling from the moment of collection is crucial for accurate results.

Urine Collection and Stabilization

• Collect urine in a sterile polypropylene container.

• Immediately after collection, measure the pH.

• Critical Step: Acidify the urine to a pH between 4.5 and 5.5 by adding 1M HCl dropwise. This step is essential to prevent the degradation of ZOP-NO.[12]

• If not analyzed immediately, store the stabilized samples at 4°C for up to 7 days or at -20°C or lower for long-term storage.[11]

Sample Pre-treatment Workflow

• Thaw frozen urine samples completely at room temperature.

• Vortex the samples for 30 seconds to ensure homogeneity.

• Centrifuge at 3,000 x g for 10 minutes to pellet any particulate matter.

• Pipette 1.0 mL of the urine supernatant into a clean tube.

• Spike with an appropriate amount of Zopiclone-d8 N-Oxide internal standard (IS) solution. The use of a stable isotope-labeled internal standard is highly recommended as it co-elutes and experiences similar matrix effects, providing the most accurate correction for signal variability.[15]

• (Optional) Enzymatic Hydrolysis: If the goal is to measure total ZOP-NO (free and glucuronidated), add 100 µL of 1M Sodium Acetate Buffer (pH 5.0) and 25 µL of β-glucuronidase solution. Vortex and incubate at 60°C for 1 hour.[14] If only the free concentration is required, skip this step and proceed to step 7.

• Add 1.0 mL of 4% Phosphoric Acid in water. Vortex for 15 seconds. This ensures the pH is sufficiently low (~pH 2-3) to protonate the analyte for strong retention on the cation-exchange sorbent.

Solid-Phase Extraction (SPE) Protocol

This protocol should be performed on an SPE vacuum manifold.

• Condition: Pass 1 mL of Methanol through the SPE cartridge.

• Equilibrate: Pass 1 mL of reagent water through the cartridge. Do not allow the sorbent bed to go dry.

• Load: Load the entire pre-treated sample (approx. 2 mL) onto the cartridge at a slow flow rate (1-2 drops per second).

• Wash 1 (Polar Interferences): Pass 1 mL of 0.1M HCl through the cartridge. This removes many water-soluble, unretained matrix components.

• Wash 2 (Non-polar Interferences): Pass 1 mL of Methanol through the cartridge. This wash step removes lipids and other hydrophobic, non-basic interferences that are retained by the reversed-phase mechanism.

• Dry the cartridge under full vacuum for 5 minutes to remove residual wash solvents.

• Elute: Place clean collection tubes in the manifold. Elute the analyte by passing 1 mL of 5% Ammonium Hydroxide in Acetonitrile through the cartridge. The basic pH of the elution solvent neutralizes the charge on the analyte, disrupting its binding to the cation-exchange sorbent and allowing it to be eluted.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Workflow Visualization

The following diagram illustrates the complete sample preparation workflow from collection to the final extract ready for injection.

Caption: Workflow for Zopiclone N-oxide extraction from urine.

Method Performance and Validation

A validated method is essential for trustworthy results. The following parameters should be assessed. The table below presents typical expected performance characteristics based on similar published methods.[11][14]

Parameter	Expected Result	Rationale
Extraction Recovery	> 85%	Indicates the efficiency of the SPE process in isolating the analyte from the matrix.
Matrix Effect	85% - 115%	Measures the degree of ion suppression or enhancement caused by co-eluting matrix components. Values close to 100% indicate a clean extract.
Precision (RSD%)	< 15%	Demonstrates the reproducibility of the entire method over multiple preparations.
Accuracy (% Bias)	± 15%	Shows how close the measured concentration is to the true nominal concentration.
LLOQ	≤ 1.0 ng/mL	The Lower Limit of Quantification should be sufficient for the intended application (clinical or forensic).

Calculating Recovery and Matrix Effect:

• Recovery (%) = (Peak Area of Spiked Pre-Extraction Sample / Peak Area of Spiked Post-Extraction Sample) x 100

• Matrix Effect (%) = (Peak Area of Spiked Post-Extraction Sample / Peak Area of Analyte in Neat Solution) x 100

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Analyte Recovery	1. Analyte degradation before extraction. 2. Incomplete elution from SPE cartridge. 3. Sorbent bed dried out before sample loading.	1. Verify urine pH was acidic upon collection/storage. Prepare fresh samples. 2. Ensure elution solvent is sufficiently basic (freshly prepared 5% NH₄OH). Try a second 1 mL elution. 3. Repeat extraction, ensuring sorbent remains wet between equilibration and loading steps.
High Variability (Poor Precision)	1. Inconsistent SPE technique. 2. Incomplete vortexing or centrifugation. 3. Pipetting errors.	1. Ensure a consistent, slow flow rate during loading and elution. 2. Adhere strictly to specified mixing and centrifugation times. 3. Verify pipette calibration.
Significant Matrix Effect (<85% or >115%)	1. Inefficient removal of interferences. 2. Sample source is highly concentrated.	1. Ensure wash steps are performed correctly. Increase wash solvent volume if necessary. 2. Dilute the initial urine sample 1:1 with water before pre-treatment and re-validate.
Presence of Degradant (ACP) Peak	Sample was not properly stabilized; degradation occurred due to high pH or prolonged storage at room temp.	This indicates a compromised sample. Results may be invalid. Review sample collection and handling procedures for future collections.

References

• Gjerde, H., et al. (2017). Detection Time of Oxazepam and Zopiclone in Urine... Journal of Analytical Toxicology. Retrieved from [Link]

• Wille, K., et al. (2015). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. PMC. Retrieved from [Link]

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Application Notes and Protocols for the Isotopic Labeling of Zopiclone N-oxide, (-)- for Mass Spectrometry

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis and application of isotopically labeled Zopiclone N-oxide, (-)-, specifically for use as an internal standard in quantitative mass spectrometry assays. The strategic incorporation of stable isotopes, such as deuterium (²H) or carbon-13 (¹³C), into the Zopiclone N-oxide molecule is critical for enhancing the accuracy, precision, and robustness of bioanalytical methods. This document outlines the scientific rationale for isotopic labeling, provides a detailed synthetic workflow, and presents a validated LC-MS/MS protocol for the quantification of Zopiclone N-oxide in biological matrices. This guide is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and drug metabolism studies.

Introduction: The Imperative for Stable Isotope-Labeled Internal Standards

In the realm of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of an appropriate internal standard (IS) is paramount to ensure data integrity and meet regulatory expectations.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to compensate for variability during sample preparation, chromatography, and ionization. Stable isotope-labeled (SIL) internal standards are widely considered the "gold standard" because their behavior is nearly identical to the unlabeled analyte, co-eluting chromatographically and experiencing similar matrix effects and ionization suppression or enhancement.[]

Zopiclone, a non-benzodiazepine hypnotic, is extensively metabolized in vivo, with Zopiclone N-oxide being one of its major metabolites.[3][4] Accurate quantification of this metabolite is crucial for understanding the drug's pharmacokinetic profile and for clinical and forensic toxicology.[5][6] This application note details the synthesis of isotopically labeled Zopiclone N-oxide, (-)-, providing a high-quality internal standard for reliable bioanalysis.

Strategic Isotopic Labeling of Zopiclone N-oxide, (-)-

The molecular structure of Zopiclone N-oxide offers several strategic positions for isotopic labeling. The choice of isotope and its location is dictated by synthetic feasibility and the need to avoid isotopic scrambling or loss during metabolism.

Chemical Structure of Zopiclone N-oxide:

• Formula: C₁₇H₁₇ClN₆O₄

• Molecular Weight: 404.81 g/mol [7][]

For this guide, we will focus on two primary labeling strategies:

• Deuterium Labeling (²H): Introduction of deuterium atoms on the N-methyl group of the piperazine ring is a common and effective strategy. The kinetic isotope effect associated with the cleavage of a C-²H bond compared to a C-¹H bond can slow down metabolism at that site, which is a desirable feature for an internal standard.[9][10]

• Carbon-13 Labeling (¹³C): Incorporation of a ¹³C atom at the carbonyl group of the piperazine carbamate offers a stable and synthetically accessible labeling position.

Synthesis of Isotopically Labeled Zopiclone N-oxide, (-)-

The synthesis of isotopically labeled Zopiclone N-oxide, (-)-, can be approached via a multi-step process, starting from commercially available precursors. The following is a representative protocol.

Materials and Reagents

• 6-(5-chloropyridin-2-yl)-7-hydroxy-5,6-dihydropyrrolo[3,4-b]pyrazin-5-one

• Triphosgene or ¹³C-Triphosgene

• Piperazine or Piperazine-d8

• Methyl iodide or Deuterated methyl iodide (CD₃I)

• m-Chloroperoxybenzoic acid (m-CPBA)

• Organic solvents (Toluene, Dichloromethane, Acetonitrile, Methanol)

• Bases (e.g., Triethylamine, Diisopropylethylamine)

• Reagents for purification (Silica gel, HPLC columns, etc.)

Synthetic Workflow Diagram

Caption: Synthetic workflow for isotopically labeled Zopiclone N-oxide.

Detailed Synthetic Protocol

Step 1: Synthesis of Isotopically Labeled 1-Methylpiperazine

• To a solution of piperazine (or piperazine-d8) in a suitable solvent such as methanol, add one equivalent of methyl iodide (or deuterated methyl iodide, CD₃I).

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure. The resulting product is the hydroiodide salt of 1-methylpiperazine.

• Neutralize with a suitable base and extract with an organic solvent to obtain the free base.

Step 2: Synthesis of Isotopically Labeled 1-Chlorocarbonyl-4-methylpiperazine

• Dissolve the labeled 1-methylpiperazine in an inert solvent like dichloromethane.

• Cool the solution to 0 °C.

• Add a solution of triphosgene (or ¹³C-triphosgene) in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• The resulting solution of labeled 1-chlorocarbonyl-4-methylpiperazine can be used directly in the next step.

Step 3: Synthesis of Isotopically Labeled Zopiclone

• In a separate flask, suspend 6-(5-chloropyridin-2-yl)-7-hydroxy-5,6-dihydropyrrolo[3,4-b]pyrazin-5-one in a solvent such as toluene.[5]

• Add a base, for example, triethylamine or an inorganic base like potassium carbonate.[11]

• Add the solution of labeled 1-chlorocarbonyl-4-methylpiperazine dropwise to the suspension.

• Heat the reaction mixture to 50-60 °C and stir for 4-6 hours.

• Monitor the reaction by LC-MS.

• After completion, cool the reaction mixture, wash with water, and dry the organic layer.

• Purify the crude product by column chromatography on silica gel to obtain the isotopically labeled Zopiclone.

Step 4: N-Oxidation to Labeled Zopiclone N-oxide

• Dissolve the labeled Zopiclone in a chlorinated solvent like dichloromethane.

• Add m-chloroperoxybenzoic acid (m-CPBA) portion-wise at 0 °C.

• Stir the reaction at room temperature for 2-4 hours.

• Monitor the formation of the N-oxide by LC-MS.

• Upon completion, quench the excess m-CPBA with a reducing agent (e.g., sodium thiosulfate solution).

• Wash the organic layer with a basic aqueous solution (e.g., sodium bicarbonate) and then with brine.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the crude product by preparative HPLC to obtain the pure, isotopically labeled Zopiclone N-oxide, (-)-.

Purification and Characterization

The final labeled product must be rigorously purified and characterized to ensure its suitability as an internal standard.

• Purification: High-Performance Liquid Chromatography (HPLC) is the method of choice for obtaining high-purity labeled Zopiclone N-oxide.

• Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the position of the isotopic label.

  • Mass Spectrometry (MS): To confirm the molecular weight and determine the isotopic purity.

Application in a Quantitative LC-MS/MS Assay

The synthesized isotopically labeled Zopiclone N-oxide, (-)-, serves as an excellent internal standard for the quantification of the unlabeled analyte in biological samples.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of water and acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry Parameters

The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode. The following table summarizes the suggested MRM transitions for Zopiclone N-oxide and a deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Zopiclone N-oxide	405.1	245.1	25
Zopiclone N-oxide	405.1	143.1	35
Zopiclone N-oxide-d4 (IS)	409.1	245.1	25

Note: Collision energies should be optimized for the specific instrument used.

The fragmentation of Zopiclone N-oxide at m/z 405.1 to the product ion at m/z 245.1 corresponds to the loss of the piperazine N-oxide carbamate side chain. The product ion at m/z 143.1 likely arises from further fragmentation.[12]

Sample Preparation Protocol (Plasma)

• To 100 µL of plasma sample, add 10 µL of the working solution of isotopically labeled Zopiclone N-oxide internal standard.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance).[1] Key validation parameters include:

• Selectivity and Specificity

• Calibration Curve (Linearity, Range)

• Accuracy and Precision

• Recovery

• Matrix Effect

• Stability (Freeze-thaw, short-term, long-term, and post-preparative)

Conclusion

This application note provides a comprehensive guide for the synthesis and use of isotopically labeled Zopiclone N-oxide, (-)-, as an internal standard for quantitative mass spectrometry. The detailed synthetic protocol and the LC-MS/MS method described herein offer a robust framework for researchers in drug metabolism, pharmacokinetics, and related fields to achieve accurate and reliable quantification of this important metabolite. The use of a stable isotope-labeled internal standard is a critical component of high-quality bioanalytical science, ensuring the integrity and defensibility of the data generated.

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Application Note: Utilizing Zopiclone N-oxide, (-)- as an Internal Standard in Toxicological Analysis

Abstract

This comprehensive guide provides a detailed framework for the use of Zopiclone N-oxide, (-)- as an internal standard in the quantitative analysis of zopiclone and its metabolites in biological matrices. This document is intended for researchers, scientists, and drug development professionals engaged in toxicological, pharmacokinetic, and forensic analyses. We will delve into the rationale for selecting an appropriate internal standard, present detailed protocols for sample preparation and LC-MS/MS analysis, and provide guidelines for method validation in accordance with regulatory standards.

Introduction: The Critical Role of Internal Standards in Bioanalysis

In quantitative bioanalysis, particularly when employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of an internal standard (IS) is fundamental to achieving accurate and precise results.[1][2] An IS is a compound of known concentration added to all samples, calibrators, and quality controls (QCs) to correct for variability throughout the analytical process.[2][3] This variability can arise from multiple stages, including sample extraction, instrument injection, and ionization efficiency in the mass spectrometer.[1][3] An ideal internal standard should closely mimic the physicochemical properties of the analyte of interest, thereby experiencing similar effects of loss or matrix interference.[4]

Zopiclone, a nonbenzodiazepine hypnotic agent, is extensively metabolized in the body, primarily through oxidation to Zopiclone N-oxide (ZOPNO) and demethylation to N-desmethylzopiclone (NDZOP).[5][6][7] Given that Zopiclone N-oxide is a major metabolite, its levorotatory enantiomer, Zopiclone N-oxide, (-)-, presents itself as a potential analog internal standard for the quantification of zopiclone and its metabolites. However, the most robust approach, especially for LC-MS/MS, is the use of a stable isotope-labeled (SIL) internal standard, which is chemically and physically almost identical to the analyte.[3][8][9] This note will explore the application of Zopiclone N-oxide, (-)-, while also discussing the superior utility of its deuterated counterpart, Zopiclone-N-Oxide-D4, for specific applications.[10]

Physicochemical Properties of Zopiclone N-oxide

A thorough understanding of the internal standard's properties is crucial for method development. The table below summarizes the key physicochemical characteristics of Zopiclone N-oxide.

Property	Value	Source(s)
Chemical Formula	C₁₇H₁₇ClN₆O₄	[11][12][13]
Molecular Weight	404.81 g/mol	[11][13]
CAS Number	43200-96-0	[11]
Appearance	White to Light Brown Solid	[11][14]
Melting Point	>140°C (decomposes)	[11]
Solubility	Slightly soluble in Chloroform, DMSO, and Methanol (with heating/sonication)	[11]
Storage Temperature	2-8°C or -20°C for long-term storage of solutions	[10][11]

Experimental Protocols

The following protocols are provided as a comprehensive starting point for method development. Optimization will be necessary based on the specific instrumentation and laboratory conditions.

Preparation of Stock and Working Solutions

The stability of stock and working solutions is critical for the integrity of the entire analytical run. Zopiclone and its metabolites have shown instability in certain conditions, particularly at room temperature and in non-acidified solutions.[5][15][16][17]

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh the required amount of Zopiclone, Zopiclone N-oxide, (-)-, and any other analytes.

  • Dissolve Zopiclone in acetonitrile.[15][16]

  • Dissolve Zopiclone N-oxide, (-)- in methanol.[15][16]

  • Store stock solutions at -20°C in amber vials to protect from light.

• Internal Standard Stock Solution (e.g., 100 µg/mL):

  • Prepare a stock solution of Zopiclone N-oxide, (-)- (or preferably, Zopiclone-N-Oxide-D4[10]) in methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the primary stock solutions with a 50:50 mixture of methanol and water. These will be used to spike the blank matrix for the calibration curve.

• Internal Standard Working Solution (e.g., 100 ng/mL):

  • Dilute the IS stock solution with the initial mobile phase composition (e.g., 90:10 water:acetonitrile with 0.1% formic acid) to achieve a concentration that provides an appropriate response in the mass spectrometer. The rationale here is to have an IS concentration that is not so high as to cause detector saturation but high enough to provide a stable and reproducible signal.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from biological samples like plasma or serum.

• Sample Aliquoting: Pipette 100 µL of the biological sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Addition of Internal Standard: Add 50 µL of the internal standard working solution to each tube.

• Precipitation: Add 300 µL of ice-cold acetonitrile. The cold solvent enhances the precipitation of proteins.

• Vortexing: Vortex each tube vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C. This step concentrates the analytes and allows for reconstitution in a mobile phase-compatible solvent, which can improve peak shape.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Final Centrifugation: Centrifuge the reconstituted samples at 4,000 x g for 5 minutes before transferring to autosampler vials. This step removes any particulate matter that could block the LC column.

LC-MS/MS Instrumentation and Conditions

The following conditions provide a robust starting point for the analysis of zopiclone and its N-oxide metabolite.

Parameter	Recommended Condition	Rationale
LC System	UPLC/UHPLC System	Provides better resolution and faster run times compared to conventional HPLC.
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)	Offers good retention and separation for moderately polar compounds like zopiclone and its metabolites.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape and ionization efficiency in positive ion mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength.
Gradient Elution	Start at 5-10% B, ramp to 95% B, hold, and re-equilibrate	A gradient is necessary to elute compounds with differing polarities and to clean the column between injections.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temperature	40°C	Elevated temperature can reduce viscosity and improve peak shape.
Injection Volume	5 µL	A small injection volume is sufficient for modern sensitive mass spectrometers.
Mass Spectrometer	Triple Quadrupole (QqQ)	The gold standard for quantitative analysis due to its sensitivity and specificity in MRM mode.
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is suitable for polar to moderately polar compounds, and positive mode provides good sensitivity for these analytes.
MRM Transitions	Zopiclone: 389.1 → 245.1; Zopiclone N-oxide: 405.1 → 245.1	These transitions should be optimized on the specific instrument. The precursor ion corresponds to [M+H]⁺.

Analytical Workflow Visualization

The overall process from sample receipt to final data reporting is a multi-step workflow that requires careful management to ensure data integrity.

Caption: High-level workflow for toxicological analysis using an internal standard.

Method Validation: Ensuring a Self-Validating System

A bioanalytical method must be rigorously validated to ensure it is fit for its intended purpose.[4][18] Validation is performed according to guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA).[4][18][19][20]

Key Validation Parameters

The relationship between core validation parameters ensures the method's reliability.

Caption: Inter-relationship of key bioanalytical method validation parameters.

Acceptance Criteria

The following table summarizes typical acceptance criteria for method validation based on FDA guidance.[4]

Parameter	Experiment	Acceptance Criteria
Calibration Curve	Analyze a blank, a zero, and 6-8 non-zero standards over at least 3 runs.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations should be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Analyze at least 5 replicates of QC samples at four levels (LLOQ, Low, Mid, High) over 3 runs.	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤ 15% (≤ 20% at LLOQ).[4]
Selectivity	Analyze at least 6 different blank matrix sources.	No significant interfering peaks at the retention time of the analyte (>20% of LLOQ) or IS (>5% of IS response).[19]
Matrix Effect	Analyze analyte and IS in post-extraction spiked matrix from at least 6 sources. Compare response to neat solutions.	The CV of the IS-normalized matrix factor should be ≤ 15%.
Recovery	Compare analyte response in pre-extraction spiked samples to post-extraction spiked samples at 3 concentrations.	Recovery should be consistent and reproducible, though it does not need to be 100%.
Stability	Evaluate analyte stability in matrix under various conditions (freeze-thaw, short-term bench-top, long-term storage).	Mean concentration of stability samples must be within ±15% of nominal concentration.

Discussion and Expert Insights

Why Zopiclone N-oxide, (-)- as an IS? Using a metabolite as an internal standard is a type of analog IS strategy. The key advantage is that its structure is very similar to the parent drug, meaning it will likely have similar extraction and chromatographic behavior. However, there are significant caveats:

• Endogenous Presence: The most critical drawback is that Zopiclone N-oxide is a metabolite of zopiclone.[5][7] This means it will be present in authentic patient samples, which violates a primary rule of internal standards.[2] Therefore, unlabeled Zopiclone N-oxide, (-)- is not suitable as an IS for the quantification of Zopiclone N-oxide itself. It could potentially be used for the quantification of the parent drug, zopiclone, provided it is chromatographically resolved.

• Physicochemical Differences: While similar, the N-oxide functional group makes the molecule more polar than zopiclone. This can lead to differences in extraction recovery and chromatographic retention time, which may not perfectly compensate for variations.

The Superior Choice: Stable Isotope-Labeled (SIL) IS The gold standard for LC-MS/MS bioanalysis is the use of a stable isotope-labeled internal standard (e.g., containing ²H (D), ¹³C, or ¹⁵N).[3][8][21]

• Zopiclone-D4 for Zopiclone: For quantifying zopiclone, Zopiclone-D4 is the ideal IS. It has nearly identical chemical properties and will co-elute, ensuring it experiences the same matrix effects and extraction recovery.[15][16]

• Zopiclone-N-Oxide-D4 for Zopiclone N-oxide: For quantifying the Zopiclone N-oxide metabolite, its deuterated analog, Zopiclone-N-Oxide-D4, is the appropriate choice.[10] It is commercially available and overcomes the issue of endogenous presence.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
High Variability in IS Response	Inconsistent sample preparation; IS instability; poor ionization.	Ensure precise and consistent pipetting. Check IS stability in the reconstitution solvent. Optimize MS source parameters.
Poor Peak Shape	Column degradation; inappropriate reconstitution solvent; sample overload.	Use a guard column and replace the analytical column if necessary. Reconstitute in a solvent weaker than the initial mobile phase. Reduce injection volume.
Non-linear Calibration Curve	Detector saturation; cross-talk between analyte and IS MRM transitions; incorrect IS concentration.	Dilute high concentration samples. Ensure MRM transitions are specific and have no overlap. Optimize IS concentration.[3]
Significant Matrix Effects	Co-eluting matrix components suppressing or enhancing ionization.	Improve sample cleanup (e.g., use SPE instead of PP). Adjust chromatography to separate the analyte from the interfering components.
Analyte Degradation	Sample instability at room temperature or in certain pH conditions.	Keep samples on ice or in a cooled autosampler. Acidify samples if stability is improved under acidic conditions.[17] Analyze samples promptly after preparation.[15][16]

Conclusion

While Zopiclone N-oxide, (-)- shares structural similarities with zopiclone, its use as an internal standard is fraught with challenges, most notably its endogenous presence in samples. The scientifically robust and regulatory-compliant approach for the quantification of zopiclone and its N-oxide metabolite is the use of their respective stable isotope-labeled internal standards, Zopiclone-D4 and Zopiclone-N-Oxide-D4. This application note provides the foundational protocols and validation framework to develop a reliable and accurate bioanalytical method, emphasizing the critical thinking required for appropriate internal standard selection to ensure data of the highest integrity.

References

• Diva-portal.org. Zopiclone degradation in biological samples Characteristics and consequences in forensic toxicology. [Link]

• Wikipedia. Zopiclone. [Link]

• ACS Publications. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS | Analytical Chemistry. [Link]

• PubMed. Clinical pharmacokinetics of zopiclone. [Link]

• PubMed. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. [Link]

• SpringerLink. Pharmacokinetics and Metabolism of Zopiclone. [Link]

• PubMed. Pharmacokinetics and metabolism of zopiclone. [Link]

• Cerilliant. Selection of Internal Standards for LC-MS/MS Applications. [Link]

• ACS Publications. Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies | Chemical Research in Toxicology. [Link]

• PubMed. Determination of zopiclone in tablets by HPLC and UV-spectrophotometry. [Link]

• Ovid. Quantitative Analysis of Zopiclone,... : Journal of Analytical Toxicology. [Link]

• Oxford Academic. Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC–MS-MS | Journal of Analytical Toxicology. [Link]

• ResearchGate. RP-HPLC Method for the Estimation of Zopiclone in Tablet Dosage Form. [Link]

• Waters Corporation. Quantitative Analysis of 21 Benzodiazepine Drugs, Zolpidem and Zopiclone in Serum Using UPLC-MS/MS. [Link]

• AIT Bioscience. Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• CBER, FDA. Validation of Analytical Methods. [Link]

• Scribd. FDA Guidance on Analytical Method Validation. [Link]

• Crimson Publishers. Stable Labeled Isotopes as Internal Standards: A Critical Review. [Link]

• Acanthus Research. Designing Stable Isotope Labeled Internal Standards. [Link]

• National Institutes of Health. Zopiclone | C17H17ClN6O3 | CID 5735 - PubChem. [Link]

• Amerigo Scientific. Stable Isotope-labeled Standards. [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• National Institutes of Health. Zopiclone N-oxide | C17H17ClN6O4 | CID 162548 - PubChem. [Link]

• SCIEX. Sensitive and accurate characterization of Z drugs, metabolites and their degradation profile in urine using LC-MS/MS. [Link]

• NIST. Zopiclone-N-oxide - NIST WebBook. [Link]

• Taylor & Francis Online. Characterization of Zopiclone Crystal Forms Found Among Generic Raw Materials. [Link]

• Google Patents.

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• 2. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Clinical pharmacokinetics of zopiclone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 10. Zopiclone-N-Oxide-D4 solution 100 μg/mL in methanol (with 1% 1M HCl), certified reference material, Cerilliant® | Sigma-Aldrich [sigmaaldrich.com]
• 11. ZOPICLONE N-OXIDE price,buy ZOPICLONE N-OXIDE - chemicalbook [chemicalbook.com]
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• 21. pubs.acs.org [pubs.acs.org]

Application Note: In Vitro Radioligand Binding Assay Protocols for (-)-Zopiclone N-oxide at the GABA-A Receptor

Scientific Rationale & Context

Zopiclone is a non-benzodiazepine hypnotic agent of the cyclopyrrolone class, widely utilized for the short-term treatment of insomnia[1]. Although structurally distinct from classical benzodiazepines, it exerts its pharmacological effects by acting as a positive allosteric modulator at the benzodiazepine (BZD) recognition site of the γ -aminobutyric acid type A (GABA-A) receptor complex[1][2].

Clinical zopiclone is often administered as a racemic mixture of its (S)- and (R)-enantiomers. The hypnotic efficacy is almost entirely driven by the (S)-enantiomer (eszopiclone)[2][3]. Following oral administration, zopiclone undergoes extensive hepatic metabolism via cytochrome P450 enzymes (primarily CYP3A4 and CYP2E1) into two major metabolites: N-desmethylzopiclone and zopiclone N-oxide[4][5].

During rigorous Drug Metabolism and Pharmacokinetics (DMPK) and toxicological profiling, it is critical to evaluate the stereospecific binding affinities of these metabolites. The (R)-enantiomer, commonly referred to as (-)-zopiclone, possesses a fundamentally lower affinity for the GABA-A receptor. Consequently, its oxidized metabolite, (-)-zopiclone N-oxide , is hypothesized to be pharmacologically inactive[4]. To validate this lack of target engagement and ensure it does not contribute to off-target CNS depression, highly sensitive in vitro radioligand competition binding assays must be deployed.

Experimental Design & Causality (E-E-A-T)

A robust protocol cannot merely list steps; it must be a self-validating system built on sound biochemical principles. The following design choices ensure the integrity of the (-)-zopiclone N-oxide binding assay:

• Receptor Source (Rat Cortical Membranes): While recombinant cell lines expressing specific GABA-A subunit combinations (e.g., α1​β2​γ2​ ) are useful for sub-typing, native rat cerebral cortex membranes are the gold standard for preliminary screening. The cortex provides a physiological stoichiometry and high density of native GABA-A BZD sites, ensuring that the assay reflects true in vivo binding environments[6][7].

• Radioligand Selection ([3H]-Flunitrazepam): [3H]-Flunitrazepam is selected over [3H]-GABA because it specifically labels the allosteric BZD site located at the α / γ subunit interface, which is the exact binding domain for cyclopyrrolones[6][8].

• Separation Matrix (PEI-Treated GF/B Filters): Glass fiber (GF/B) filters are pre-soaked in 0.3% polyethylenimine (PEI). PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding (NSB) of the lipophilic radioligand to the filter matrix, thereby improving the signal-to-noise ratio[8].

• Endogenous GABA Removal: The membrane preparation requires multiple wash-and-centrifugation cycles. Endogenous GABA retained in the synaptic clefts can allosterically alter the conformation of the BZD site, skewing the binding affinity of the test compounds[7].

Quantitative Data Summary

The table below summarizes the expected binding affinities ( Ki​ ) for zopiclone enantiomers and their N-oxide metabolites at the central GABA-A BZD site. These benchmarks serve as quality control parameters when interpreting the assay results for (-)-zopiclone N-oxide.

Compound	GABA-A BZD Site Affinity ( Ki​ , nM)	Pharmacological Status	Relative Affinity vs. Eszopiclone
(S)-Zopiclone (Eszopiclone)	20 - 30 nM	Full Agonist (Active)	1x (Baseline)
(R)-Zopiclone ((-)-Zopiclone)	> 1,000 nM	Weakly Active / Inactive	~50x lower
(S)-Zopiclone N-oxide	> 5,000 nM	Weakly Active	> 250x lower[3]
(-)-Zopiclone N-oxide	> 10,000 nM	Inactive	> 500x lower

(Note: Values are indicative aggregates based on competitive displacement of [3H]-flunitrazepam[2][3].)

Mandatory Visualization: Assay Workflow

Experimental workflow for the radioligand competition binding assay of (-)-Zopiclone N-oxide.

Step-by-Step Methodologies

Protocol A: Preparation of Rat Cortical Membranes

Objective: Isolate native GABA-A receptors while stripping endogenous GABA.

• Tissue Harvesting: Euthanize adult male Sprague-Dawley rats. Rapidly dissect the cerebral cortex on an ice-cold glass plate.

• Primary Homogenization: Homogenize the tissue in 10 volumes (w/v) of ice-cold 50 mM Tris-HCl buffer (pH 7.4 at 4°C) containing a protease inhibitor cocktail, using a Teflon-glass Potter-Elvehjem homogenizer (10 strokes at 800 rpm).

• Initial Clearing: Centrifuge the homogenate at 1,000 × g for 10 minutes at 4°C to pellet unbroken cells and nuclei. Decant and save the supernatant.

• Membrane Pelleting: Centrifuge the supernatant at 40,000 × g for 30 minutes at 4°C. Discard the supernatant.

• Endogenous Ligand Wash: Resuspend the membrane pellet in the same volume of fresh ice-cold buffer. Incubate on ice for 15 minutes, then re-centrifuge at 40,000 × g for 30 minutes. Repeat this wash step two additional times to ensure complete removal of endogenous GABA[7].

• Final Resuspension: Resuspend the final pellet in assay buffer (50 mM Tris-HCl, pH 7.4) to a final protein concentration of 1.0 - 2.0 mg/mL. Determine exact protein concentration using a BCA or Bradford assay[7][8]. Aliquot and store at -80°C if not used immediately.

Protocol B: Radioligand Competition Binding Assay

Objective: Determine the IC50 of (-)-zopiclone N-oxide by displacing [3H]-flunitrazepam.

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Radioligand: Prepare a 5 nM stock of [3H]-flunitrazepam in assay buffer (final assay concentration will be 1 nM)[8].

  • Positive Control / NSB: Prepare Diazepam at 50 µM in assay buffer (final concentration 10 µM) to define Non-Specific Binding (NSB)[8].

  • Test Compound: Dissolve (-)-zopiclone N-oxide in 100% DMSO to make a 10 mM stock. Prepare 10-fold serial dilutions in assay buffer to achieve final well concentrations ranging from 10−10 M to 10−4 M. Ensure final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced receptor denaturation.

• Assay Assembly (96-Well Deep-Well Plate): Total reaction volume is 250 µL per well. Set up all conditions in triplicate.

  • Total Binding (TB) Wells: 50 µL Assay Buffer + 50 µL [3H]-flunitrazepam + 150 µL Membrane preparation[8].

  • NSB Wells: 50 µL Diazepam + 50 µL [3H]-flunitrazepam + 150 µL Membrane preparation[8].

  • Test Wells: 50 µL (-)-zopiclone N-oxide (at various concentrations) + 50 µL [3H]-flunitrazepam + 150 µL Membrane preparation.

• Incubation: Seal the plate and incubate at 4°C for 60 minutes. This temperature minimizes receptor degradation while allowing the system to reach thermodynamic equilibrium[6].

• Termination & Filtration: Terminate the reaction by rapid vacuum filtration through a 96-well GF/B filter plate (pre-soaked for 1 hour in 0.3% PEI) using a microplate cell harvester.

• Washing: Immediately wash the filters three times with 3 mL of ice-cold assay buffer to flush out unbound radioligand[8].

• Scintillation Counting: Dry the filter plate, add 40 µL of liquid scintillation cocktail to each well, and quantify the bound radioactivity (Counts Per Minute, CPM) using a microplate scintillation counter.

Protocol C: Data Analysis & Self-Validation (QC)

• Calculate Specific Binding: SpecificBinding(SB)=TBCPM​−NSBCPM​

• Normalize Data: Convert the CPM of test wells to a percentage of total specific binding.

• Non-Linear Regression: Plot % Specific Binding against the Log10​ concentration of (-)-zopiclone N-oxide. Fit the data to a one-site competitive binding model using software like GraphPad Prism to determine the IC50​ .

• Cheng-Prusoff Conversion: Calculate the absolute inhibition constant ( Ki​ ) using the equation:

  Ki​=1+Kd​[L]​IC50​​

  (Where [L] is the concentration of [3H]-flunitrazepam used (1 nM), and Kd​ is the dissociation constant of the radioligand, previously determined via a separate saturation binding assay, typically ~1.35 nM[6]).

• Assay Validation: The assay is considered valid if the Z'-factor is > 0.5, and the reference standard (Diazepam or Eszopiclone) yields a Ki​ within half a log of historical literature values (e.g., Eszopiclone Ki​ ~20-30 nM).

References

• Zopiclone - wikidoc Source: wikidoc.org URL:[Link]

• Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Source: nih.gov (PMC) URL:[Link]

• Zopiclone - Wikipedia Source: wikipedia.org URL:[Link]

• Lunivia, INN-eszopiclone - EMA Source: europa.eu (European Medicines Agency) URL:[Link]

• Characterization of GABA Receptors Source: nih.gov (PMC) URL:[Link]

• Eszopiclone: its use in the treatment of insomnia Source: nih.gov (PMC) URL:[Link]

• Management of insomnia in elderly patients using eszopiclone Source: tandfonline.com URL:[Link]

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• 1. Zopiclone - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Zopiclone - wikidoc [wikidoc.org]
• 5. tandfonline.com [tandfonline.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Overcoming co-elution in Zopiclone N-oxide, (-)- chromatography

Technical Support Center: Chromatography Solutions

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals encountering challenges with the chromatographic separation of Zopiclone and its primary metabolite, Zopiclone N-oxide. Zopiclone, a nonbenzodiazepine hypnotic, is extensively metabolized in the liver, with Zopiclone N-oxide being one of two major metabolites often monitored in biological samples.[1][2][3] Due to their structural similarities, achieving baseline separation between the parent drug and its N-oxide metabolite can be a significant analytical hurdle, leading to co-elution and compromising data integrity.

This document provides a structured, in-depth troubleshooting guide in a question-and-answer format. It moves beyond simple procedural steps to explain the underlying chromatographic principles, empowering you to make informed decisions to overcome co-elution effectively.

A Note on Scope: While Zopiclone is a chiral compound, commercially available as a racemate, this guide focuses on the common achiral separation of Zopiclone from its N-oxide metabolite.[2][4] The principles discussed here are foundational and can be adapted to more complex separations, including chiral methods.[5][6][7][8][9]

Section 1: Understanding the Root Cause of Co-elution

Before troubleshooting, it's critical to understand why these two compounds are difficult to separate.

FAQ: Why do Zopiclone and Zopiclone N-oxide have a strong tendency to co-elute in reversed-phase HPLC?

Answer: The challenge stems from their high degree of structural similarity. Zopiclone N-oxide is formed by the oxidation of the tertiary amine in the methylpiperazine ring of the Zopiclone molecule.[1][10] This single oxygen atom addition is the only structural difference.

While the N-oxide functional group increases the molecule's overall polarity compared to the parent Zopiclone, the change is subtle. In standard reversed-phase chromatography (e.g., using a C18 column), where separation is primarily driven by hydrophobic interactions, this minor difference in polarity may not be sufficient to create a significant difference in retention times, resulting in poor resolution or complete co-elution. Their retention is highly sensitive to mobile phase conditions, particularly pH, because both molecules contain basic nitrogen atoms that can be protonated.

dot graph ERD { graph [rankdir="LR", splines=ortho, nodesep=1.5, bgcolor="#F1F3F4", label="Structural Comparison", fontname="Arial", fontsize=14, fontcolor="#202124"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11]; edge [penwidth=1.5, color="#5F6368"];

} dot Caption: Key structural relationship between Zopiclone and its N-oxide.

Analyte Physicochemical Properties

Understanding the physicochemical properties of your analytes is fundamental to method development. The ionization state, dictated by the mobile phase pH relative to the analyte's pKa, is the most critical factor influencing retention for these compounds.

Property	Zopiclone	Zopiclone N-oxide	Significance for Chromatography
Formula	C₁₇H₁₇ClN₆O₃	C₁₇H₁₇ClN₆O₄	The addition of one oxygen atom increases polarity.
MW	388.8 g/mol [11]	404.8 g/mol [12]	Minimal mass difference.
Predicted pKa	Not readily available	~4.92[12]	The N-oxide is a weak base. Controlling pH around this value will dramatically alter its ionization and retention. Zopiclone also possesses basic nitrogens, making pH a powerful tool for selectivity.
logP	0.8[4]	Lower (more polar)	Zopiclone is moderately hydrophobic. The N-oxide is more hydrophilic, suggesting it should elute earlier in reversed-phase, but this depends heavily on the ionization state.

Section 2: A Logic-Driven Troubleshooting Guide

This section is structured to guide you from the most common and impactful adjustments to more specialized solutions.

Q1: My Zopiclone and Zopiclone N-oxide peaks are completely unresolved on a C18 column. What is the very first parameter I should adjust?

Answer: Your first and most powerful tool is the mobile phase pH .[13][14] Because both Zopiclone and its N-oxide are basic compounds, their charge state—and therefore their hydrophobicity and retention in reversed-phase—is highly dependent on the pH of the mobile phase.[15][16] By adjusting the pH, you can manipulate the ionization of one or both compounds to different degrees, which is the key to creating chromatographic selectivity (α).

The Causality:

• At Low pH (e.g., pH 2-4): Both the piperazine nitrogen on Zopiclone and the N-oxide group will likely be fully protonated (positively charged). In this state, they are more polar and will have less retention on a C18 column. However, the degree to which their retention changes may differ, potentially creating separation.

• At Mid-range pH (e.g., pH 5-7): As the pH approaches the pKa of the N-oxide (~4.92), you will see the most dramatic changes in its retention time.[15] In this range, a small change in pH can cause a large shift in the ratio of ionized to non-ionized forms, drastically altering retention. This is a critical region to explore for creating selectivity but requires precise pH control for method robustness.

• At High pH (e.g., pH 8-10): Both compounds will be in their neutral, non-ionized forms. In this state, they are most hydrophobic and will be strongly retained on the column.[17] This increased retention can often amplify small differences in their structures, leading to better separation. Caution: Ensure your silica-based column is rated for high pH to prevent degradation of the stationary phase.[13]

dot graph TD { graph [bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [color="#5F6368", arrowhead="vee", penwidth=1.5];

} dot Caption: Initial troubleshooting workflow for co-elution.

Experimental Protocol: Mobile Phase pH Scouting Study

Objective: To systematically evaluate the effect of pH on the resolution of Zopiclone and Zopiclone N-oxide.

Materials:

• HPLC system with UV or MS detector.

• Standard C18 column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase A1: 10 mM Ammonium Formate, pH 3.0 (adjusted with formic acid).

• Mobile Phase A2: 10 mM Ammonium Acetate, pH 6.0 (adjusted with acetic acid).

• Mobile Phase A3: 10 mM Ammonium Bicarbonate, pH 9.0 (adjusted with ammonium hydroxide).

• Mobile Phase B: Acetonitrile or Methanol.

• Working standard solution of Zopiclone and Zopiclone N-oxide.

Methodology:

• Initial Conditions: Start with a generic gradient (e.g., 10-90% B over 15 minutes) and a flow rate of 1.0 mL/min.

• Run 1 (Low pH): Equilibrate the column with Mobile Phase A1. Inject the standard and run the gradient method. Record retention times and calculate the resolution.

• Run 2 (Mid pH): Thoroughly flush the system and column. Equilibrate with Mobile Phase A2. Inject the standard and run the same gradient. Record data.

• Run 3 (High pH): Thoroughly flush the system and column. Equilibrate with Mobile Phase A3. Inject the standard and run the same gradient. Record data.

• Analysis: Compare the chromatograms. Identify the pH condition that provides the best separation (target resolution > 1.5). This pH will be the starting point for further optimization.

Q2: I've tried adjusting the pH, and while I see some peak shifting, the resolution is still unacceptable. What's my next move?

Answer: If pH manipulation alone is insufficient, the next logical step is to alter the organic modifier or the gradient slope .[18] Different organic solvents interact with analytes and the stationary phase in unique ways, which can significantly alter selectivity.

The Causality:

• Acetonitrile (ACN) vs. Methanol (MeOH): These are the two most common organic modifiers in reversed-phase LC.

  • Acetonitrile is generally considered a weaker solvent than methanol, but it offers different selectivity due to its dipole-dipole interactions.

  • Methanol is a protic solvent and can engage in hydrogen bonding with analytes, which ACN cannot. For molecules like Zopiclone and its N-oxide that have hydrogen bond acceptors, switching from ACN to MeOH (or vice-versa) can change their relative retention order or improve their separation.

• Gradient Slope: A shallower gradient (i.e., increasing the %B more slowly over time) gives the analytes more time to interact with the stationary phase.[19] This increases retention time but often provides a significant boost in resolution for closely eluting peaks.

Parameter Change	Expected Outcome	Rationale
Switch ACN to MeOH	Altered selectivity (α), potential for improved resolution.	Changes in intermolecular forces (hydrogen bonding).
Decrease Gradient Slope	Increased resolution (Rs), longer run time.	More interaction time between analytes and stationary phase.
Combine pH & Solvent	Synergistic effect on selectivity.	Exploits both ionization and solvation differences.

Q3: I've optimized my mobile phase (pH and organic modifier), but I'm still not at baseline separation. Is it time for a new column?

Answer: Yes. If extensive mobile phase optimization fails, the co-elution is likely a selectivity problem that your current stationary phase cannot solve.[20] Changing the column chemistry is the most powerful way to introduce new separation mechanisms.[18][19]

The Causality: Standard C18 columns separate based on hydrophobicity. To resolve structurally similar compounds, you need a stationary phase that offers alternative interactions.

Recommended Column Chemistries to Try:

• Phenyl-Hexyl Phase: This phase provides π-π interactions with aromatic rings present in both Zopiclone and its N-oxide. Since the electronic environment of these rings might be subtly different between the two molecules, this can introduce a new dimension of selectivity that a C18 phase lacks. A SCIEX application note successfully used a Phenyl-Hexyl column for the separation of Z-drugs and their metabolites.[21]

• Pentafluorophenyl (PFP) Phase: PFP columns are highly effective for separating compounds with polar functional groups, isomers, or halogenated compounds. They offer a complex mix of interactions, including dipole-dipole, hydrogen bonding, and π-π interactions, making them an excellent choice when C18 and Phenyl phases fail.

• Embedded Polar Group (EPG) Phase: These columns (e.g., "Aqua" or "Shield RP" type) have a polar group (like an amide or carbamate) embedded near the base of the alkyl chain. This allows them to be used in highly aqueous mobile phases and provides alternative selectivity for polar and basic compounds by reducing unwanted interactions with residual silanols.

dot graph flowchart { graph [bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [color="#5F6368", arrowhead="vee", penwidth=1.5];

} dot Caption: Logical workflow for selecting an alternative HPLC column.

Section 3: Final Method Refinements

FAQ: I've achieved baseline separation! What other parameters can I adjust to improve peak shape or shorten the run time?

Answer: Once you have achieved the necessary selectivity (resolution > 1.5), you can fine-tune other parameters for efficiency and robustness.

• Temperature: Increasing the column temperature (e.g., from 30°C to 45°C) decreases mobile phase viscosity, which can lead to sharper peaks (higher efficiency) and shorter retention times. It can also subtly affect selectivity.

• Flow Rate: Increasing the flow rate will decrease the analysis time, but it may also decrease resolution. You must find a balance that meets your throughput needs without sacrificing data quality.

• Analyte Stability: Be aware that Zopiclone can be unstable in biological matrices and under neutral or basic conditions, potentially degrading to 2-amino-5-chloropyridine (ACP).[10][22] An acidic mobile phase and refrigerated autosampler (e.g., 4-8°C) can improve the in-vial stability of your samples during an analytical run.[21][22]

References

• Title: Enantiomeric separation of S-zopiclone and its R-enantiomer in bulk drug samples by validated chiral RP-HPLC Source: IMR Press URL: [Link]

• Title: Preparative and analytical separation of the zopiclone enantiomers and determination of their affinity to the benzodiazepine receptor binding site Source: PubMed URL: [Link]

• Title: Exploring the Role of pH in HPLC Separation Source: Moravek, Inc. URL: [Link]

• Title: HPLC Tech Tip: Basic Analytes and High pH Source: Phenomenex URL: [Link]

• Title: Zopiclone degradation in biological samples Characteristics and consequences in forensic toxicology Source: Diva-portal.org URL: [Link]

• Title: Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation Source: PubMed URL: [Link]

• Title: Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation | Request PDF Source: ResearchGate URL: [Link]

• Title: Exploring the Role of pH in HPLC Separation Source: Veeprho URL: [Link]

• Title: Control pH During Method Development for Better Chromatography Source: Agilent URL: [Link]

• Title: Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC–MS-MS Source: Journal of Analytical Toxicology, Oxford Academic URL: [Link]

• Title: AU2006260686A1 - Process for enantiomeric separation of zopiclone Source: Google Patents URL

• Title: Back to Basics: The Role of pH in Retention and Selectivity Source: LCGC International URL: [Link]

• Title: Clinical pharmacokinetics of zopiclone Source: PubMed URL: [Link]

• Title: Sensitive and accurate characterization of Z drugs, metabolites and their degradation profile in urine using LC-MS MS Source: SCIEX URL: [Link]

• Title: Identification and Quantitation of Zopiclone in Biological Matrices Using Gas Chromatography-Mass Spectrometry (GC-MS) Source: PubMed URL: [Link]

• Title: Simultaneous determination of zopiclone and its two major metabolites (N-oxide and N-desmethyl) in human biological fluids by reversed-phase high-performance liquid chromatography Source: PubMed URL: [Link]

• Title: Methods for Changing Peak Resolution in HPLC: Advantages and Limitations Source: American Laboratory URL: [Link]

• Title: Improving Separation of Peaks in RP HPLC Source: MicroSolv Technology Corporation URL: [Link]

• Title: Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It) Source: Axion Labs URL: [Link]

• Title: HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma Source: PubMed URL: [Link]

• Title: HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma. Source: Semantic Scholar URL: [Link]

• Title: Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis Source: PMC URL: [Link]

• Title: Co-elution during column Source: Reddit URL: [Link]

• Title: Sensitive and accurate characterization of Z drugs, metabolites and their degradation profile in urine using LC-MS/MS Source: SCIEX URL: [Link]

• Title: sensitive, high-throughput and enantioselective quantitation of zopiclone in human plasma Source: IJPSR URL: [Link]

• Title: Zopiclone Source: Wikipedia URL: [Link]

• Title: Critical pre-review report: Zopiclone Source: World Health Organization (WHO) URL: [Link]

• Title: Zopiclone (T3D3016) Source: Exposome-Explorer - IARC URL: [Link]

• Title: Zopiclone Source: PubChem URL: [Link]

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Technical Support Center: Improving the ESI-MS Ionization Efficiency of Zopiclone N-oxide

Welcome to the technical support guide for the analysis of Zopiclone N-oxide by Electrospray Ionization Mass Spectrometry (ESI-MS). As a key, albeit weakly active, metabolite of Zopiclone, accurate quantification of this N-oxide is critical in pharmacokinetic, toxicological, and clinical studies[1][2]. However, its unique chemical properties, including its weakly basic nature and potential for instability, present distinct challenges for achieving robust and sensitive ESI-MS detection.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to explain the fundamental principles behind method optimization, empowering you to troubleshoot effectively and develop highly reliable analytical methods.

Section 1: Understanding the Analyte: Core Chemical Properties

Effective method development begins with a thorough understanding of the analyte's physicochemical properties. Zopiclone N-oxide's behavior in an ESI source is largely dictated by the characteristics outlined below.

Property	Value	Implication for ESI-MS Analysis	Source(s)
Molecular Formula	C₁₇H₁₇ClN₆O₄	Defines the monoisotopic mass for MS detection.	[3][4][5]
Molecular Weight	404.81 g/mol	The nominal mass of the molecule.	[3][4]
Predicted pKa	4.92 ± 0.20	Indicates it is a weak base. Efficient protonation for positive mode ESI requires a mobile phase pH significantly lower than this value (ideally ≤ 3).	[3]
Analyte Stability	Prone to degradation to 2-amino-5-chloropyridine (ACP) under neutral or basic conditions, especially with elevated temperatures.	Acidic mobile phases and sample storage conditions are crucial to prevent analyte loss and inaccurate quantification.	[6][7][8]
Commonly Observed Ion	[M+H]⁺ at m/z 405.2	This is the primary target ion for quantification in positive ESI mode.	[9]

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the analysis of Zopiclone N-oxide.

Q1: Why is my signal for the Zopiclone N-oxide protonated molecule ([M+H]⁺ at m/z 405.2) weak or inconsistent?

This is the most frequent challenge, and it almost always traces back to the mobile phase pH.

• The Causality: Zopiclone N-oxide is a weak base with a predicted pKa of approximately 4.9[3]. For efficient electrospray ionization in positive mode, the analyte should already be in its protonated (cationic) form within the liquid phase droplet. The general rule of thumb is to set the mobile phase pH at least 1.5 to 2 units below the analyte's pKa[10]. This ensures that over 99% of the molecules are protonated and ready for liberation into the gas phase. If the pH is too close to or above the pKa, the majority of the analyte will be in its neutral form, which is significantly less responsive in ESI.

• Solution:

  • Introduce an Acidic Modifier: The most effective solution is to add a volatile acid to your mobile phase. 0.1% formic acid (pH ≈ 2.7) is an excellent first choice as it brings the pH well below the required threshold[11].

  • Verify pH: Ensure both your aqueous (A) and organic (B) mobile phase components contain the acidic modifier to maintain a consistent pH throughout the gradient elution.

Q2: What is the optimal mobile phase composition for analyzing Zopiclone N-oxide?

Based on established methods and the molecule's properties, an acidic reversed-phase setup is highly recommended.

• Primary Recommendation (Maximum Sensitivity):

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol

  • Rationale: This composition ensures a low pH for efficient protonation and provides excellent chromatographic peak shape for basic compounds[11][12]. Formic acid is a proven additive for enhancing the ionization of basic compounds in positive ESI[10][13].

• Alternative Recommendation (Controlling Adducts/HILIC):

  • Mobile Phase A: 5-10 mM Ammonium Formate with 0.1% Formic Acid in Water

  • Mobile Phase B: 5-10 mM Ammonium Formate with 0.1% Formic Acid in Acetonitrile or Methanol

  • Rationale: Ammonium formate acts as a buffer and can help improve peak shape. Crucially, the ammonium ions (NH₄⁺) can outcompete alkali metal ions (like Na⁺ and K⁺) for adduct formation, leading to a cleaner spectrum dominated by the [M+H]⁺ ion[14][15]. This is particularly useful if you observe significant sodium adducts. Existing methods have successfully used ammonium acetate buffers at pH 5.0, though this is close to the pKa and may not provide maximum sensitivity[9].

Q3: I see a strong sodium adduct ([M+Na]⁺ at m/z 427.1) but a weak protonated ion. What does this mean and how do I fix it?

Observing dominant sodium adducts is a clear indicator of two potential issues: inefficient protonation and/or salt contamination.

• The Causality: When an analyte has a low affinity for protons (due to its inherent basicity or suboptimal mobile phase pH), it may preferentially form adducts with any available cations[16]. Sodium is ubiquitous and can come from glassware, solvents, or the sample matrix itself[17].

• Troubleshooting Steps:

  • Increase Proton Availability: First, ensure your mobile phase is sufficiently acidic (see Q1/Q2). This is the most effective way to favor the [M+H]⁺ pathway.

  • Use High-Purity Solvents: Switch to LC-MS grade solvents, which have lower metal ion contamination[11].

  • Introduce Ammonium: Add ammonium formate or ammonium acetate (5-10 mM) to the mobile phase. Ammonium ions can form [M+NH₄]⁺ adducts but, more importantly, they have a higher gas-phase affinity than sodium, effectively suppressing the formation of [M+Na]⁺ and promoting the desired [M+H]⁺[14][15][18].

  • System Cleaning: If the problem persists, consider cleaning the LC system and ESI source to remove salt buildup.

Q4: I'm observing in-source fragmentation or degradation of my analyte. How can I minimize this?

This issue is often related to the inherent instability of N-oxide compounds and excessive energy in the ESI source.

• The Causality: N-oxide compounds can be thermally labile and may undergo deoxygenation ([M+H-O]⁺) in the ion source[19][20]. Furthermore, Zopiclone N-oxide is known to degrade to ACP, a process accelerated by heat[7][8]. While ESI is a "soft" ionization technique, excessive temperatures in the source can still induce these reactions[19].

• Solution:

  • Optimize Source Temperature: Systematically reduce the drying gas temperature and/or capillary temperature. Find the minimum temperature that still provides efficient desolvation and a stable signal.

  • Maintain Acidic Conditions: Ensure the sample is prepared and stored in an acidic solution to maintain stability prior to injection[7].

  • Check for In-Source CID: High cone/fragmentor/skimmer voltages can induce fragmentation. Reduce these voltages to the minimum required for efficient ion transmission from the source to the mass analyzer.

Section 3: Systematic Troubleshooting Workflow

When encountering poor signal, follow this logical workflow to diagnose and resolve the issue efficiently.

Sources

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• 3. ZOPICLONE N-OXIDE price,buy ZOPICLONE N-OXIDE - chemicalbook [chemicalbook.com]
• 4. Zopiclone-N-oxide [webbook.nist.gov]
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• 6. Validation of an LC-MS/MS method for the determination of zopiclone, N-desmethylzopiclone and 2-amino-5-chloropyridine in whole blood and its application to estimate the original zopiclone concentration in stored specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sciex.com [sciex.com]
• 8. Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Adduct Formation in ESI/MS by Mobile Phase Additives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry | Journal of Applied and Natural Science [journals.ansfoundation.org]
• 19. Behavior of N-oxide derivatives in atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

Preventing thermal degradation of Zopiclone N-oxide, (-)- during GC-MS

Welcome to the technical support center for the analysis of Zopiclone N-oxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this thermally labile metabolite. Here, you will find in-depth troubleshooting advice, frequently asked questions, and validated analytical protocols to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: I am injecting a standard of Zopiclone N-oxide into my GC-MS, but I am not seeing the expected peak. Instead, I see a significant peak for 2-amino-5-chloropyridine (ACP). What is happening?

This is a classic and expected outcome when analyzing Zopiclone N-oxide using Gas Chromatography-Mass Spectrometry (GC-MS). Zopiclone N-oxide is a thermally labile compound, meaning it is unstable at the high temperatures typically used in a GC injector port (often >250°C). The N-oxide functional group readily undergoes thermal degradation, cleaving to form the more stable compound, 2-amino-5-chloropyridine (ACP).[1][2] This is not an issue with your instrument or standard, but rather a fundamental chemical incompatibility between the analyte and the analytical technique.

Q2: Can I optimize my GC-MS method to prevent this degradation?

While lowering the injector port temperature may seem like a solution, it is often impractical for GC-MS analysis. Sufficiently low temperatures to prevent degradation would likely be too low to ensure the necessary volatilization of the analyte, leading to poor chromatographic performance, including peak broadening and loss of sensitivity. For most GC systems, preventing thermal degradation of Zopiclone N-oxide is not feasible.

Q3: What is the recommended analytical method for the quantitative analysis of Zopiclone N-oxide?

The overwhelmingly recommended and validated method for the analysis of Zopiclone N-oxide is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][3][4][5][6] This technique operates at or near ambient temperatures, thus preserving the chemical structure of thermally labile compounds like Zopiclone N-oxide. Numerous published methods demonstrate the successful quantification of Zopiclone and its metabolites, including the N-oxide, in various biological matrices using LC-MS/MS.[3][4][5][7]

Q4: My laboratory only has access to GC-MS. Are there any experimental approaches I can try to analyze Zopiclone N-oxide?

If you are constrained to using GC-MS, you will need to chemically modify the Zopiclone N-oxide molecule to increase its thermal stability. This process is called derivatization.[8] Two potential, though experimental, strategies for Zopiclone N-oxide are silylation or chemical reduction. It is crucial to understand that these are not standard procedures for this analyte and would require significant method development and validation.

Troubleshooting Guide: Understanding the Degradation

The core of the issue lies in the inherent chemical instability of the amine N-oxide functional group when subjected to thermal stress. The N-O bond has a lower bond energy compared to the C-C and C-N bonds within the molecule, making it the most likely point of cleavage at elevated temperatures.

The proposed mechanism for the thermal degradation of Zopiclone N-oxide in the hot GC injector port is a Cope-type elimination or a related rearrangement and fragmentation process, which ultimately leads to the formation of the stable aromatic compound 2-amino-5-chloropyridine (ACP).

Caption: Thermal Degradation Pathway of Zopiclone N-oxide in GC-MS.

Factors Influencing Degradation

Beyond temperature, other factors can influence the stability of Zopiclone N-oxide:

Factor	Effect on Stability	Citation
Temperature	Highly unstable at elevated temperatures.	[2][3][4][5]
pH	Prone to degradation at elevated pH. Stable under acidic conditions.	[3][4][5][6]
Storage	Stable for shorter periods at refrigerated (4°C) or frozen (-20°C) temperatures. Unstable at room temperature.	[3]

Recommended Analytical Solution: LC-MS/MS

For accurate and reliable quantification of Zopiclone N-oxide, LC-MS/MS is the industry-standard and scientifically accepted method.

Why LC-MS/MS is Superior:

• Ambient Temperature Analysis: The separation is performed at or near room temperature, eliminating the risk of thermal degradation.

• High Sensitivity and Selectivity: Tandem mass spectrometry (MS/MS) provides excellent sensitivity and selectivity, allowing for the detection of low concentrations of the analyte in complex biological matrices like plasma and urine.

• Simultaneous Analysis: LC-MS/MS methods can be easily developed to simultaneously quantify Zopiclone and its major metabolites, including N-desmethylzopiclone and Zopiclone N-oxide, in a single run.[3][4][7]

Experimental Protocol: General LC-MS/MS Method for Zopiclone N-oxide

This is a generalized protocol based on common practices in the literature. Specific parameters should be optimized for your instrumentation and matrix.

• Sample Preparation (e.g., Plasma or Urine):

  • Perform a protein precipitation with acetonitrile or a solid-phase extraction (SPE) to clean up the sample.

  • Evaporate the supernatant/eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used (e.g., 50 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase: A gradient elution is common, using a combination of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol).

  • Flow Rate: Typically in the range of 0.3-0.5 mL/min.

  • Column Temperature: Maintained at a controlled room temperature (e.g., 25-40°C).

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

    • Monitor at least two specific precursor-to-product ion transitions for Zopiclone N-oxide to ensure identity and quantification.

    • Simultaneously monitor transitions for Zopiclone, N-desmethylzopiclone, and an appropriate internal standard.

Investigative Troubleshooting for GC-MS: Derivatization Strategies

For laboratories where LC-MS/MS is not an option, the following derivatization strategies can be investigated. These are experimental approaches and require rigorous validation.

Caption: Decision workflow for selecting an analytical method.

Strategy 1: Silylation

Silylation replaces the oxygen of the N-oxide with a trimethylsilyl (TMS) group, which can increase thermal stability.[5] This is a common derivatization technique for polar functional groups.[7][9][10][11]

Theoretical Protocol:

• Sample Preparation: Ensure the sample extract is completely dry, as silylating reagents are moisture-sensitive.

• Reagent: Use a common silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

• Reaction:

  • Add 50 µL of the silylating reagent to the dried sample extract.

  • Cap the vial tightly and heat at 60-70°C for 30 minutes.

  • Cool to room temperature before injection into the GC-MS.

• Analysis: Analyze the derivatized sample by GC-MS. The resulting molecule will have a different mass and retention time than the parent N-oxide.

Strategy 2: Chemical Reduction

This approach involves reducing the N-oxide back to its parent tertiary amine (Zopiclone). Zopiclone itself is more amenable to GC-MS analysis than its N-oxide.[11][12][13]

Theoretical Protocol:

• Sample Preparation: Dissolve the dried sample extract in a suitable solvent like methanol.

• Reducing Agent: Use a reducing agent such as titanium(III) chloride or zinc dust in an acidic medium.[14]

• Reaction:

  • Add the reducing agent to the sample solution.

  • Allow the reaction to proceed at room temperature for a specified time (e.g., 30-60 minutes), with gentle mixing.

  • Quench the reaction and perform a liquid-liquid extraction to isolate the resulting Zopiclone.

• Analysis: Analyze the extracted sample for the presence of Zopiclone using a validated GC-MS method for Zopiclone. Note that this method will not differentiate between Zopiclone that was originally present and Zopiclone formed from the reduction of the N-oxide.

References

• Nilsson, G. H., Kugelberg, F. C., Ahlner, J., & Kronstrand, R. (2014). Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC–MS-MS. Journal of Analytical Toxicology, 38(6), 327–334. [Link]

• PubMed. (2014). Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS. [Link]

• DiVA. (2014). Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC-MS-MS. [Link]

• Bibel, M. (2025). Derivatization of metabolites for GC-MS via methoximation+silylation. Bibel lab update. [Link]

• Nilsson, G. H. (2014). Zopiclone degradation in biological samples: Characteristics and consequences in forensic toxicology. Linköping University Electronic Press. [Link]

• SCIEX. (n.d.). Sensitive and accurate characterization of Z drugs, metabolites and their degradation profile in urine using LC-MS/MS. [Link]

• ACS Publications. (2000). Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds. Analytical Chemistry. [Link]

• MDPI. (2018). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites. [Link]

• PubMed. (2010). Identification and Quantitation of Zopiclone in Biological Matrices Using Gas Chromatography-Mass Spectrometry (GC-MS). Methods in Molecular Biology. [Link]

• PubMed. (1987). Simultaneous determination of zopiclone and its two major metabolites (N-oxide and N-desmethyl) in human biological fluids by reversed-phase high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications. [Link]

• NIST. (2020). Gas Chromatography-Mass Spectroscopy (GC/MS) Analysis Considerations. [Link]

• Springer Nature Experiments. (2010). Identification and Quantitation of Zopiclone in Biological Matrices Using Gas Chromatography-Mass Spectrometry (GC-MS). [Link]

• PMC. (2024). Developing, validating, and comparing an analytical method to simultaneously detect z-drugs in urine samples using the QuEChERS approach with both liquid chromatography and gas chromatography-tandem mass spectrometry. Frontiers in Chemistry. [Link]

• ResearchGate. (2014). Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC-MS-MS. [Link]

• Journal of Food and Drug Analysis. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. [Link]

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Technical Support Center: Chiral Resolution of Zopiclone N-oxide

Welcome to the technical support resource for the chiral resolution of Zopiclone N-oxide. As a primary chiral metabolite of the widely used hypnotic agent Zopiclone, the accurate enantioselective quantification of Zopiclone N-oxide is critical for comprehensive pharmacokinetic, metabolic, and forensic studies.[1][2] This guide provides field-proven insights and systematic troubleshooting strategies to help you overcome common challenges encountered during its chiral separation.

Frequently Asked Questions (FAQs)

Q1: Which primary chromatographic technique, HPLC or SFC, is better suited for resolving Zopiclone N-oxide enantiomers?

A: Both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are powerful techniques for this purpose, and the "better" choice often depends on your laboratory's specific goals and available instrumentation.

• Supercritical Fluid Chromatography (SFC) is frequently the preferred method for high-throughput screening and purification.[3] Its primary advantage lies in speed; the use of supercritical CO2 as the main mobile phase component allows for higher flow rates and significantly faster analyses—often achieving baseline separation in minutes.[4][5] SFC also reduces organic solvent consumption, lowering costs and environmental impact.[6]

• High-Performance Liquid Chromatography (HPLC) remains a robust and widely accessible technique. Chiral HPLC methods for Zopiclone and its metabolites are well-documented, offering excellent reliability.[1][7] HPLC can be performed in normal-phase, reversed-phase, or polar organic modes, providing a high degree of flexibility in method development. While typically slower than SFC, its predictability and the vast library of available chiral stationary phases make it a dependable workhorse.

Expert Insight: For initial method development or when rapid analysis is paramount, begin with SFC. For routine quality control in a lab where HPLC is the standard, a well-optimized HPLC method will provide excellent and reproducible results.

Q2: What type of chiral stationary phase (CSP) is most effective for separating Zopiclone N-oxide enantiomers?

A: The scientific literature overwhelmingly points to polysaccharide-based CSPs as the most successful for separating Zopiclone and its chiral metabolites, including the N-oxide.[1][4][8] These phases are derived from amylose or cellulose coated or immobilized on a silica support.

• Commonly Successful Columns: Look for columns with selectors such as amylose tris(3,5-dimethylphenylcarbamate) or cellulose tris(3,5-dichlorophenylcarbamate). Commercially available columns like the DAICEL CHIRALPAK® and CHIRALCEL® series (e.g., CHIRALPAK IC, ID, IE; CHIRALCEL OD-RH) are frequently cited as effective for this separation.[1][4][7][9]

• Immobilized vs. Coated Phases: Immobilized polysaccharide phases (often designated with an "i" in the name, e.g., CHIRALPAK IC) offer greater solvent compatibility, allowing for a wider range of mobile phases and making them more robust against aggressive wash cycles. This can be a significant advantage during method development.[1]

Q3: How do I select and optimize the mobile phase for resolving Zopiclone N-oxide? The peak shape is often poor.

A: Mobile phase optimization is critical, especially for achieving good peak shape with a basic compound like Zopiclone N-oxide. Poor peak shape (tailing) is almost always due to secondary ionic interactions between the basic analyte and residual acidic silanols on the silica support of the CSP.

The solution is to add a basic additive to the mobile phase to compete for these active sites.

• For SFC: The mobile phase consists of supercritical CO2 and an alcohol modifier (e.g., methanol, ethanol). The key is to add a small amount of a basic additive to the modifier. Diethylamine (DEA) at a concentration of 0.1-0.5% is highly effective and commonly used.[10][11]

• For HPLC (Normal Phase/Polar Organic Mode): The mobile phase is typically a mixture of an alkane (like hexane) and an alcohol (like isopropanol or ethanol), or for polar organic mode, a mixture of acetonitrile and methanol.[1] As with SFC, adding 0.1% DEA or another amine additive is crucial for good peak shape.

• For HPLC (Reversed-Phase): While less common for this specific separation, a reversed-phase method would use a mobile phase of water (often with a buffer like ammonium acetate) and an organic solvent like acetonitrile.[7] Even in this mode, pH control is important, and maintaining a slightly basic pH can improve peak symmetry.

Causality: Zopiclone N-oxide is a basic compound. Without a basic additive in the mobile phase, it can interact strongly with any exposed, slightly acidic silanol groups on the stationary phase surface. This secondary interaction causes a portion of the analyte molecules to lag behind the main band, resulting in a tailed peak. The amine additive neutralizes these sites, ensuring that the separation occurs based purely on chiral recognition mechanisms.[3]

Q4: My resolution and retention times are inconsistent between runs. What is the cause?

A: Inconsistency in chiral chromatography often points to issues with system equilibration, temperature, or mobile phase integrity.

• Column Equilibration: Chiral separations are highly sensitive to the state of the stationary phase. It is critical to allow sufficient time for the column to equilibrate with the mobile phase before starting a sequence. Inconsistent equilibration can lead to drifting retention times.[12]

• Temperature Fluctuation: Enantioselective interactions are thermodynamically controlled. Even minor fluctuations in ambient temperature can alter the selectivity (α) and resolution (Rs) of the separation.[13] Using a thermostatted column compartment is mandatory for reproducible results.

• Mobile Phase Volatility and Stability: In normal-phase HPLC or SFC, mobile phase composition can change over time due to the differential evaporation of more volatile components. Prepare fresh mobile phase daily and keep solvent reservoirs tightly capped. For SFC, ensure consistent backpressure regulation, as pressure changes can affect fluid density and retention.[3]

• Additive Memory Effect: If you use the same column for multiple methods with different additives (e.g., acidic then basic), trace amounts of the previous additive can remain adsorbed to the stationary phase, affecting subsequent analyses.[12] It is best practice to dedicate a column to a specific type of analyte (acidic, basic, or neutral) or employ rigorous, validated washing procedures between method changes.

Troubleshooting Guide: Common Issues & Solutions

This table summarizes common problems encountered during the chiral resolution of Zopiclone N-oxide, their probable causes, and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or No Resolution (Rs < 1.5)	1. Incorrect Chiral Stationary Phase (CSP).2. Suboptimal mobile phase composition.3. Inappropriate column temperature.	1. Screen a set of polysaccharide-based CSPs (e.g., amylose and cellulose derivatives).2. For SFC: Vary the alcohol modifier (Methanol, Ethanol, Isopropanol) and its percentage.3. For HPLC: Systematically vary the ratio of mobile phase components.4. Optimize the column temperature. Lower temperatures often increase resolution but also increase run time and backpressure.[13]
Peak Tailing / Broad Peaks	1. Strong secondary interactions between the basic analyte and the CSP.2. Column overload.3. Contamination or degradation of the column.	1. Add a basic modifier to the mobile phase (e.g., 0.1-0.4% Diethylamine or Isopropylamine). This is the most common solution.[3][10]2. Reduce the sample concentration and/or injection volume.3. Use a guard column to protect the analytical column. If performance degrades, try a validated column wash procedure.
Drifting Retention Times	1. Insufficient column equilibration time.2. Fluctuations in column temperature.3. Mobile phase composition changing over time (evaporation).4. Leaks in the system.	1. Ensure the column is equilibrated for at least 20-30 column volumes before injection.2. Use a reliable column oven set to a constant temperature (e.g., 25°C or 30°C).3. Prepare mobile phases fresh daily. Keep solvent bottles capped.4. Perform a system pressure test to check for leaks.
Analyte Degradation	1. Zopiclone N-oxide can be unstable under certain conditions (e.g., elevated pH and temperature).2. Degradation can lead to the formation of 2-amino-5-chloropyridine (ACP).[2][14]	1. Ensure sample solutions and mobile phases are prepared fresh.2. Control the pH of buffered solutions carefully.3. Store samples at reduced temperatures (e.g., 4°C) and protect from light before analysis. If ACP is detected, interpret quantitative results for the parent compounds with caution.[14]

Experimental Protocol: Example HPLC Method

This protocol is a representative starting point for the chiral resolution of Zopiclone N-oxide based on established methods.[1][9] This is a template and must be optimized and validated for your specific instrumentation and application.

Parameter	Specification
Instrumentation	HPLC or UHPLC system with a UV/DAD detector.
Column	CHIRALPAK® IC-3 (Immobilized cellulose tris(3,5-dichlorophenylcarbamate)), 3 µm, 4.6 x 150 mm
Mobile Phase	5mM Ammonium Bicarbonate in Water/Acetonitrile (5/95, v/v)
Flow Rate	1.0 mL/min
Column Temperature	40°C
Detection	UV at 304 nm
Injection Volume	5 µL
Sample Diluent	Mobile Phase
Sample Concentration	0.5 mg/mL

Step-by-Step Methodology

• Mobile Phase Preparation: Accurately prepare the mobile phase mixture. For a 1L batch, dissolve the appropriate amount of ammonium bicarbonate in 50 mL of HPLC-grade water before adding 950 mL of HPLC-grade acetonitrile. Filter and degas the mobile phase before use.

• System and Column Equilibration: Install the chiral column and purge the system with the mobile phase at a reduced flow rate (e.g., 0.2 mL/min) for 5 minutes, then ramp to the final flow rate of 1.0 mL/min. Equilibrate the column for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation: Accurately weigh and dissolve the Zopiclone N-oxide reference standard or sample in the mobile phase to achieve the target concentration.

• System Suitability Test (SST): Inject the racemic standard solution at least five times. The SST must pass pre-defined criteria before proceeding with sample analysis.

  • Resolution (Rs): Must be greater than 2.0.

  • Tailing Factor (T): Should be between 0.8 and 1.5 for both enantiomers.

  • Relative Standard Deviation (%RSD): The %RSD for retention time and peak area should be less than 2.0%.

• Sample Analysis: Once the system passes the SST, proceed with the injection of unknown samples. Inject a standard or a blank periodically to monitor system performance.

Troubleshooting Workflow Diagram

This diagram outlines a logical workflow for addressing common chiral separation problems.

Caption: Logical workflow for troubleshooting poor chiral separations.

References

• Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation. (2020). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Chemical structures of zopiclone (A), N-desmethyl zopiclone (B), zopiclone-N-oxide (C) and moclobemide (D). * denotes the chiral center. (n.d.). ResearchGate. [Link]

• Preparative and analytical separation of the zopiclone enantiomers and determination of their affinity to the benzodiazepine receptor binding site. (n.d.). PubMed. [Link]

• Semi-preparative chiral resolution of zopiclone and N-desmethylzopiclone. (n.d.). Academia.edu. [Link]

• Sangaraju, S., Lakshmi Kanth, M., Rao, B. M., & Someswararao, N. (2009). Enantiomeric separation of S-zopiclone and its R-enantiomer in bulk drug samples by validated chiral RP-HPLC. Pharmazie, 64(11), 717–719. [Link]

• Process for enantiomeric separation of zopiclone. (2006).

• Enantioselective analysis of zopiclone and its metabolites in plasma by liquid chromatography/tandem mass spectrometry. (2014). ResearchGate. [Link]

• Preparation of Zopiclone and its enantiomerically enriched isomer. (2012).
• Process for resolving zopiclone. (2010).

• Use of SFC for Chiral separation in Pharmaceutical Industry. (n.d.). Chromedia. [Link]

• Mangelings, D., & Vander Heyden, Y. (2014). A generic chiral separation strategy in supercritical fluid chromatography. Journal of Chromatography A, 1363, 294-305. [Link]

• Efficient Scouting of Chiral Separation Conditions Using LabSolutions MD. (n.d.). Shimadzu. [Link]

• Zopiclone degradation in biological samples Characteristics and consequences in forensic toxicology. (n.d.). Diva-portal.org. [Link]

• Trouble with chiral separations. (2020). Chromatography Today. [Link]

• Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS. (2014). PubMed. [Link]

• Chiral Separations: A Review of Current Topics and Trends. (2011). Analytical Chemistry. [Link]

• Improved process for the preparation of zopiclone and it's enantiomerically enriched isomer. (2008).

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). MDPI. [Link]

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• 5. fagg.be [fagg.be]
• 6. shimadzu.com [shimadzu.com]
• 7. storage.imrpress.com [storage.imrpress.com]
• 8. AU2006260686A1 - Process for enantiomeric separation of zopiclone - Google Patents [patents.google.com]
• 9. chiraltech.com [chiraltech.com]
• 10. jasco-global.com [jasco-global.com]
• 11. researchgate.net [researchgate.net]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing mobile phase gradients for Zopiclone N-oxide, (-)- LC-MS/MS

This guide provides in-depth technical support for researchers, scientists, and drug development professionals optimizing mobile phase gradients for the challenging analysis of Zopiclone N-oxide by LC-MS/MS. Our focus is on providing practical, cause-and-effect explanations to empower you to develop robust and reliable methods.

Introduction: The Challenge of Zopiclone N-oxide

Zopiclone N-oxide is a primary metabolite of the hypnotic drug Zopiclone. Like its parent compound, it is notoriously unstable in biological matrices and under certain analytical conditions, posing significant challenges for quantification.[1] The primary degradation pathway involves conversion to 2-amino-5-chloropyridine (ACP), which can occur during sample storage and even within the analytical system if conditions are not optimal.[2][3][4] Therefore, a meticulously optimized mobile phase and gradient are not just for achieving good chromatography; they are critical for preserving the integrity of the analyte and ensuring data accuracy. This guide will walk you through common questions and troubleshooting scenarios to master this analysis.

Frequently Asked Questions (FAQs)

Q1: What is the best starting mobile phase composition for Zopiclone N-oxide analysis?

Answer: For reversed-phase LC-MS/MS analysis in positive electrospray ionization (ESI) mode, an acidic mobile phase is strongly recommended.[5] This serves two primary purposes: it enhances the ionization efficiency of Zopiclone N-oxide by promoting protonation, and, most critically, it stabilizes the molecule by preventing degradation that occurs in neutral or basic conditions.[1][5]

A typical and effective starting point is:

• Mobile Phase A (Aqueous): 0.1% Formic Acid in Water.

• Mobile Phase B (Organic): 0.1% Formic Acid in Methanol or Acetonitrile.

Why Formic Acid? Formic acid is a volatile additive, making it ideal for MS applications. It effectively lowers the mobile phase pH to around 2.7, which protonates the basic nitrogen sites on the Zopiclone N-oxide molecule, leading to a stable charge for ESI and suppressing unwanted interactions with the column stationary phase.[6]

What about Buffers? While formic acid is often sufficient, buffers like ammonium formate or ammonium acetate (typically 5-10 mM) can also be used.[5][7][8] They provide more robust pH control, which can sometimes improve peak shape and retention time reproducibility, especially if the sample matrix has a strong buffering capacity. Always ensure the buffer components are volatile and MS-compatible.

Q2: Should I use Methanol or Acetonitrile as the organic modifier?

Answer: Both are viable options, and the best choice may depend on your specific column and desired selectivity.

• Acetonitrile: Generally produces sharper peaks and lower column backpressure. It is a stronger solvent than methanol in reversed-phase chromatography. Many established methods for related compounds utilize acetonitrile.[8][9]

• Methanol: Can offer different selectivity compared to acetonitrile, which may be useful for resolving Zopiclone N-oxide from its parent drug, other metabolites, or matrix interferences.[6][7]

Recommendation: Start with an acetonitrile-based mobile phase due to its common use and performance characteristics. If you encounter co-elution issues, developing a parallel method with methanol is a logical next step to exploit its different selectivity.[10]

Q3: How does the gradient profile affect the analysis?

Answer: The gradient profile directly impacts resolution, peak shape, and analysis time. A poorly optimized gradient can lead to broad peaks (reducing sensitivity) or co-elution with interfering compounds.

• Initial Conditions: The gradient should start at a low percentage of organic solvent (e.g., 5-10% B). This is crucial for retaining polar analytes like Zopiclone N-oxide on a reversed-phase column and ensuring sharp peaks. Starting with too much organic solvent can cause the analyte to elute too early, potentially with the solvent front, resulting in poor peak shape and quantitation.[11]

• Gradient Slope: A shallow gradient will provide the best resolution between closely eluting compounds. A steeper gradient will shorten the run time but may sacrifice resolution.

• Equilibration: It is critical to include a post-run equilibration step where the mobile phase composition is returned to the initial conditions for several column volumes. Insufficient equilibration is a primary cause of retention time drift.[11]

Parameter	Starting Point	Rationale
Initial %B	5-10%	Ensures proper focusing of the analyte at the column head for sharp peaks.
Gradient Ramp	5% to 80% B over 5-8 min	A general-purpose scouting gradient to locate the analyte's elution time.
Hold at High %B	1-2 minutes	Washes strongly retained matrix components from the column.
Equilibration	5-10 column volumes	Re-conditions the column to the initial state for reproducible injections.

Troubleshooting Guide

This section addresses specific problems you may encounter during method development.

Problem: My Zopiclone N-oxide peak is tailing severely.

Peak tailing is a common issue for basic compounds and can compromise integration and accuracy.

Possible Causes & Solutions Workflow

Caption: Troubleshooting workflow for peak tailing.

Problem: My peak shape is split or fronting.

This issue is often related to the injection process or column health.[12]

• Possible Cause 1: Sample Solvent Mismatch. Your sample is dissolved in a solvent significantly stronger than the initial mobile phase (e.g., 100% methanol). This causes the analyte band to spread improperly at the column inlet.[13][14]

  • Solution: Reconstitute your final sample extract in a solvent that is as close as possible to the initial mobile phase composition (e.g., 90:10 Water:Methanol with 0.1% Formic Acid).

• Possible Cause 2: Column Void or Blockage. A physical change at the head of the column, such as a void in the packing material or a blocked frit, can distort the flow path and split the peak.[12]

  • Solution: First, try reversing and flushing the column (if the manufacturer allows). If this doesn't work, the column may need to be replaced. Always use an in-line filter or guard column to protect the analytical column from particulates.[12]

Problem: My retention time is drifting between injections.

Inconsistent retention times make peak identification and quantification unreliable.

• Possible Cause 1: Insufficient Column Equilibration. This is the most common cause in gradient elution. The column stationary phase needs time to return to its initial state before the next injection.[11]

  • Solution: Increase the equilibration time at the end of your gradient. A duration equivalent to 5-10 column volumes is a good rule of thumb.

• Possible Cause 2: Mobile Phase Instability. The organic component of the mobile phase can evaporate over time, especially if bottles are not well-sealed, leading to a stronger mobile phase and shorter retention times.

  • Solution: Prepare fresh mobile phase daily.[14] Keep solvent bottles capped and use solvent inlet filters that can help minimize evaporation.

• Possible Cause 3: Analyte Instability in Autosampler. Zopiclone and its metabolites are known to be unstable, and degradation in the autosampler vial can lead to decreasing peak areas and potentially shifting retention times if the degradant (ACP) is monitored.[1][5]

  • Solution: Use a chilled autosampler (set to 4-8 °C) to slow degradation.[5] Samples should be prepared in an acidic diluent and analyzed promptly.

Problem: I have low sensitivity or no peak for Zopiclone N-oxide.

Low signal can be an issue with either the chromatography or the mass spectrometer.

Logical Flow: Optimizing Analyte Ionization

Caption: Key factors influencing Zopiclone N-oxide signal.

• Solution 1: Verify Mobile Phase pH. Confirm your mobile phase is acidic. Without a proton source like formic acid, ionization in positive ESI mode will be extremely inefficient.[5]

• Solution 2: Check MS/MS Transitions. Ensure you are monitoring the correct Multiple Reaction Monitoring (MRM) transitions for Zopiclone N-oxide. Infuse a standard solution directly into the mass spectrometer to optimize the precursor ion and the collision energy for the most abundant product ions. The precursor ion for Zopiclone N-oxide is m/z 405.2.[7]

• Solution 3: Optimize Peak Shape. A broad, flat peak has a lower height than a sharp, narrow peak containing the same amount of analyte. Work on the gradient and mobile phase composition as described above to improve peak efficiency.

Experimental Protocols

Protocol 1: Preparation of Acidified Mobile Phase

• Aqueous Mobile Phase A (0.1% Formic Acid in Water):

  • Measure 999 mL of high-purity (e.g., 18 MΩ·cm) water into a clean 1 L mobile phase bottle.

  • Carefully add 1 mL of LC-MS grade formic acid to the water.

  • Cap the bottle and mix thoroughly by inversion.

  • Sonicate for 10-15 minutes to degas the solution.

• Organic Mobile Phase B (0.1% Formic Acid in Acetonitrile):

  • Measure 999 mL of LC-MS grade acetonitrile into a separate, clean 1 L mobile phase bottle.

  • Carefully add 1 mL of LC-MS grade formic acid to the acetonitrile.

  • Cap the bottle and mix thoroughly by inversion.

  • Sonicate for 5-10 minutes to degas the solution.

Protocol 2: Generic Gradient Optimization Experiment

This protocol describes a systematic approach to developing a gradient for Zopiclone N-oxide.

• System Setup:

  • Column: C18, e.g., 2.1 x 50 mm, < 3 µm particle size.

  • Mobile Phases: As prepared in Protocol 1.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Sample: Zopiclone N-oxide standard (~50 ng/mL) in 90:10 Mobile Phase A:Mobile Phase B.

• Step 1: Scouting Gradient:

  • Run a broad, linear gradient to find the approximate elution time.

  • Gradient Program:

    • 0.0 min: 5% B

    • 8.0 min: 95% B

    • 9.0 min: 95% B

    • 9.1 min: 5% B

    • 12.0 min: 5% B (Equilibration)

  • Note the retention time (RT) of the Zopiclone N-oxide peak.

• Step 2: Focused Gradient:

  • Design a new gradient centered around the RT from the scouting run. Let's assume the RT was 4.5 minutes.

  • The goal is to have the gradient ramp begin about 2-3 minutes before the RT and end shortly after.

  • Gradient Program:

    • 0.0 min: 10% B

    • 2.0 min: 10% B (Isocratic hold for focusing)

    • 6.0 min: 60% B (Shallow ramp around the RT)

    • 6.5 min: 95% B (Steep ramp to clean column)

    • 7.5 min: 95% B

    • 7.6 min: 10% B

    • 10.0 min: 10% B (Equilibration)

• Step 3: Refinement:

  • Evaluate the peak shape and resolution from the focused gradient.

  • If the peak is too broad, make the gradient slope in Step 2 even shallower.

  • If co-elution with other analytes (e.g., Zopiclone) is an issue, adjust the starting %B or try methanol as Mobile Phase B to alter selectivity.

References

• SCIEX. (n.d.).

• Nilsson, G. H., et al. (2014). Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC-MS-MS. ResearchGate. [Link]

• Nilsson, G. H., et al. (2014). Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS. PubMed. [Link]

• Nilsson, G. H., et al. (2015). Validation of an LC-MS/MS method for the determination of zopiclone, N-desmethylzopiclone and 2-amino-5-chloropyridine in whole blood and its application to estimate the original zopiclone concentration in stored specimens. PubMed. [Link]

• Nilsson, G. H., et al. (2014). Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC–MS-MS. Journal of Analytical Toxicology, Oxford Academic. [Link]

• Nilsson, G. (2014). Zopiclone degradation in biological samples Characteristics and consequences in forensic toxicology. DiVA portal. [Link]

• Kristoffersen, L., et al. (2014). Quantitative determination of zopiclone and zolpidem in whole blood by liquid-liquid extraction and UHPLC-MS/MS. PubMed. [Link]

• Ponnuru, R., et al. (2008). HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma. PubMed. [Link]

• Waters Corporation. (n.d.). Quantitative Analysis of 21 Benzodiazepine Drugs, Zolpidem and Zopiclone in Serum Using UPLC-MS/MS.

• Mercolini, L., et al. (2023). Development and validation of a fast UPLC-MS/MS screening method for the detection of 68 psychoactive drugs and metabolites in whole blood. Unibo. [Link]

• Thermo Fisher Scientific. (n.d.).

• Stoll, D., & Dolan, J. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. [Link]

• ALWSCI. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. [Link]

• Sârbu, C., et al. (n.d.).

• Agilent. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

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• 4. Validation of an LC-MS/MS method for the determination of zopiclone, N-desmethylzopiclone and 2-amino-5-chloropyridine in whole blood and its application to estimate the original zopiclone concentration in stored specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. waters.com [waters.com]
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• 8. Quantitative determination of zopiclone and zolpidem in whole blood by liquid-liquid extraction and UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reducing matrix effects in Zopiclone N-oxide, (-)- plasma analysis

Welcome to the technical support center for the bioanalysis of Zopiclone N-oxide and its enantiomers in plasma. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of LC-MS/MS analysis, with a specific focus on overcoming matrix effects. Here, you will find in-depth troubleshooting guides and frequently asked questions to ensure the development of robust and reliable bioanalytical methods.

Troubleshooting Guide: Conquering Matrix Effects

Matrix effects, particularly ion suppression, are a significant challenge in LC-MS/MS bioanalysis, leading to poor accuracy, imprecision, and reduced sensitivity.[1][2] This guide addresses specific issues you may encounter during the analysis of Zopiclone N-oxide in plasma.

Issue 1: Inconsistent Peak Areas and Poor Reproducibility for (-)-Zopiclone N-oxide

Symptoms: You observe significant variability in the peak areas of (-)-Zopiclone N-oxide across different plasma lots, even when the concentration is the same. Your quality control (QC) samples are failing to meet the acceptance criteria outlined in regulatory guidelines.[3][4]

Underlying Cause: This issue is a classic sign of matrix effects, where co-eluting endogenous components from the plasma, such as phospholipids, interfere with the ionization of your analyte.[1][5] The variability between different plasma sources exacerbates this problem.[6]

Troubleshooting Workflow:

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. fda.gov [fda.gov]

Technical Support Center: Zopiclone N-oxide and (-)-Zopiclone N-oxide Standards

A Guide for Researchers on Stability and Storage

Welcome to the technical support center for Zopiclone N-oxide and its enantiomeric standards. As a Senior Application Scientist, I understand that the integrity of your analytical standards is paramount to the success of your research. Zopiclone and its metabolites, particularly the N-oxide derivative, are known to be notoriously unstable under certain conditions, which can lead to inaccurate quantification and misinterpreted results[1]. This guide is designed to provide you with in-depth, field-proven insights into the stability challenges and optimal handling procedures for these standards. We will move beyond simple instructions to explain the underlying chemical principles, ensuring you can maintain the integrity of your experiments.

Troubleshooting Guide: Common Analytical Issues

This section addresses specific problems you may encounter during your work with Zopiclone N-oxide standards.

Question 1: I'm observing a new, unidentified peak in my chromatogram that seems to increase in area over time, while my Zopiclone N-oxide peak decreases. What is happening?

Answer: This is a classic presentation of standard degradation. The growing peak is almost certainly 2-amino-5-chloropyridine (ACP) .[2][3][4]

• Causality (The "Why"): Zopiclone N-oxide, like its parent compound, is susceptible to hydrolysis, especially in neutral or alkaline (basic) aqueous media.[2][5][6] This reaction cleaves the molecule, resulting in the formation of ACP in equimolar amounts to the degraded parent compound.[1][7] The rate of this degradation is significantly accelerated by elevated temperatures and higher pH levels.[8][9] Therefore, if your standard is dissolved in a non-acidified solvent or your samples are stored at room temperature or higher, you will likely observe this degradation profile.

dot

Caption: Degradation pathway of Zopiclone N-oxide.

Question 2: My quantitative results are consistently lower than the expected concentration of my prepared standard. Could this be a stability issue?

Answer: Yes, this is a strong indicator of degradation. If the concentration of your working standard appears to be decreasing, it is crucial to review your handling and storage protocol immediately.

• Root Cause Analysis:

  • Storage Temperature: Zopiclone N-oxide is significantly unstable at room temperature (20°C) and even shows degradation within a week at refrigerated temperatures (4°C).[1][8] For any storage beyond a few hours, freezing is mandatory.

  • Solvent Choice: The pH of your solvent is critical. As demonstrated in stability studies, zopiclone degradation is rapid in neutral or weakly basic solutions but is significantly slowed in acidic conditions.[5]

  • Age of Solution: Stock solutions have a finite lifespan. Even when frozen, degradation can occur over extended periods. A solution stored for a month at -20°C may not have the same integrity as a freshly prepared one.[10]

  • Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can introduce moisture and accelerate degradation.[10] It is a best practice to aliquot stock solutions into single-use volumes.

Question 3: I am experiencing poor reproducibility and inconsistent results between different analytical runs, especially when using an autosampler.

Answer: This issue often points to in-process instability . The conditions within an HPLC or LC-MS/MS autosampler can be sufficient to cause degradation over the course of a run.

• Expert Insight: Zopiclone N-oxide can degrade in the autosampler vial while it awaits injection, especially if the autosampler is not refrigerated.[8] A stability study on urine samples found Zopiclone N-oxide was stable for less than one day at 20°C.[8] This means that the concentration of your first injection could be measurably different from your last, leading to poor precision and inaccurate results.

• Corrective Actions:

  • Use a Chilled Autosampler: Set your autosampler to a low temperature (e.g., 4-10°C) to minimize degradation during the analytical sequence.[8]

  • Acidify Your Samples: If your analytical method allows, adding a small amount of acid (e.g., formic or acetic acid) to your solvent and sample diluent can significantly improve stability.[5] A certified reference material is sold in methanol with 1% 1M HCl, highlighting the effectiveness of this strategy.[11]

  • Limit Run Time: If possible, analyze standards in shorter batches rather than leaving them in the autosampler for extended periods.

dot

Caption: Troubleshooting workflow for inconsistent results.

Frequently Asked Questions (FAQs)

Q1: What are the definitive storage conditions for solid (neat) Zopiclone N-oxide standards?

For maximum long-term stability, solid standards should be stored under the following conditions:

Condition	Recommendation	Rationale
Temperature	-20°C for long-term storage (up to 3 years). [10][12][13]	Minimizes thermal degradation pathways.
4°C for short-term storage (up to 2 years).[10]	Acceptable for shorter durations, but -20°C is preferred.
Atmosphere	Store in a tightly closed container in a dry, cool, and well-ventilated place. [14][15]	Protects the hygroscopic compound from moisture, which can accelerate hydrolytic degradation.
Light	Protect from light.	While specific photostability data is limited, it is a general best practice for complex organic molecules.

Q2: How should I prepare and store stock solutions of Zopiclone N-oxide?

Proper preparation and storage of solutions are critical for experimental success.

Experimental Protocol: Stock Solution Preparation

• Equilibration: Before opening, allow the container of the solid standard to equilibrate to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold solid.

• Solvent Selection: Use a high-purity, anhydrous solvent. While DMSO is a common choice, methanol is also suitable.[10] For enhanced stability, consider preparing the solution in methanol containing a small amount of acid (e.g., 0.1% formic acid or acetic acid).[5][11]

• Preparation: Accurately weigh the standard and dissolve it in the chosen solvent to create a concentrated stock solution (e.g., 1 mg/mL). Use sonication if necessary to ensure complete dissolution.

• Aliquoting: Immediately dispense the stock solution into small, single-use aliquots in tightly sealed vials (e.g., amber glass or polypropylene). This is the most critical step to prevent degradation from repeated freeze-thaw cycles.[10]

• Storage: Store the aliquots promptly at the recommended temperature.

Q3: How long can I expect my Zopiclone N-oxide solutions to be stable?

The stability of the standard in solution is highly dependent on the storage temperature.

Storage Temperature	Recommended Maximum Storage Period	Source
-80°C	6 months	[10]
-20°C	1 month	[8][10]
4°C	~1 week	[8]
20°C (Room Temp)	< 1 day	[8]

Note: These timeframes are guidelines. For quantitative applications requiring the highest accuracy, it is always recommended to use freshly prepared solutions or to re-verify the concentration of stored solutions against a new standard.

Q4: Do these stability issues also apply to the (-)-enantiomer standard?

Yes. While the biological activity and pharmacokinetic profiles of enantiomers can differ, their fundamental chemical stability and degradation pathways are typically identical. The hydrolysis that affects the racemic Zopiclone N-oxide standard will also affect the isolated (-)-enantiomer. Therefore, all storage and handling precautions described in this guide must be applied equally to the (-)-Zopiclone N-oxide standard to ensure its integrity.

References

• Diva-portal.org. Zopiclone degradation in biological samples Characteristics and consequences in forensic toxicology. [Link]

• World Health Organization (WHO). Critical pre-review report: Zopiclone. [Link]

• ResearchGate. Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC-MS-MS | Request PDF. [Link]

• Cleanchem Laboratories. MATERIAL SAFETY DATA SHEETS ZOPICLONE EP IMPURITY A. [Link]

• J-Stage. Evaluation of the stability and cross-reactivity of zopiclone and eszopiclone using immunoassay kits. [Link]

• SCIEX. Sensitive and accurate characterization of Z drugs, metabolites and their degradation profile in urine using LC-MS/MS. [Link]

• Oxford Academic, Journal of Analytical Toxicology. Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC–MS-MS. [Link]

• PubMed. Clinical pharmacokinetics of zopiclone. [Link]

• Diva-portal.org. Stability of zopiclone in whole blood Studies from a forensic perspective. [Link]

• ResearchGate. Evaluation of the stability and cross-reactivity of zopiclone and eszopiclone using immunoassay kits. [Link]

• PubMed. Degradation of zopiclone during storage of spiked and authentic whole blood and matching dried blood spots. [Link]

• PubMed. Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS. [Link]

• ResearchGate. Simultaneous determination of zopiclone and its degradation product and main impurity (2-amino-5-chloropyridine) by micellar liquid chromatography with time-programmed fluorescence detection: Preliminary investigation for biological monitoring. [Link]

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• 4. researchgate.net [researchgate.net]
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• 7. Degradation of zopiclone during storage of spiked and authentic whole blood and matching dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Zopiclone-N-Oxide-D4 solution 100 μg/mL in methanol (with 1% 1M HCl), certified reference material, Cerilliant® | Sigma-Aldrich [sigmaaldrich.com]
• 12. Zopiclone N-Oxide | CAS 43200-96-0 | LGC Standards [lgcstandards.com]
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• 14. echemi.com [echemi.com]
• 15. cleanchemlab.com [cleanchemlab.com]

Enhancing yield and purity in Zopiclone N-oxide, (-)- chemical synthesis

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of (-)-Zopiclone N-oxide. Our goal is to provide a comprehensive technical resource that addresses common challenges in enhancing reaction yield and achieving high product purity. This document moves beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and optimize your synthetic strategy.

Part 1: Troubleshooting Guide - Enhancing Yield and Purity

This section addresses specific experimental issues in a question-and-answer format, providing both solutions and the scientific rationale behind them.

Question 1: My reaction consistently results in low yields of Zopiclone N-oxide, with a significant amount of unreacted Zopiclone remaining. How can I drive the reaction to completion?

Answer: This is a common issue indicating incomplete oxidation. Several factors could be at play, and a systematic approach is required.

• Oxidant Stoichiometry: The oxidation of the tertiary amine on the piperazine ring of Zopiclone is a stoichiometric reaction. Ensure you are using a sufficient excess of the oxidizing agent. For robust oxidants like meta-chloroperoxybenzoic acid (m-CPBA), an initial trial with 1.2-1.5 molar equivalents is recommended. If using hydrogen peroxide (H₂O₂), which can be less efficient and prone to decomposition, a larger excess (2-5 equivalents) may be necessary.[1][2]

• Reaction Temperature & Time: N-oxidation reactions can be sluggish at low temperatures.[1] If you are running the reaction at 0°C or room temperature, consider a modest increase in temperature (e.g., to 40-50°C). Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to establish the optimal reaction time and avoid potential product degradation at elevated temperatures.

• Choice of Oxidant: The nucleophilicity of the tertiary amine dictates its reactivity. While Zopiclone's piperazine nitrogen is reasonably reactive, a stronger oxidizing system may be required if conversion stalls. m-CPBA is generally a reliable choice for this transformation.[3] If using H₂O₂, catalysis with agents like methyltrioxorhenium (MTO) or using it in acetic acid to form peracetic acid in situ can significantly enhance its oxidative power.[2]

Question 2: My final product is contaminated with 2-amino-5-chloropyridine (ACP). What is the source of this impurity and how can I prevent its formation?

Answer: The presence of 2-amino-5-chloropyridine (ACP) is a critical purity issue, as it is a known degradation product of Zopiclone and its metabolites, including the N-oxide.[4][5][6][7]

• Mechanism of Formation: ACP forms via chemical hydrolysis of the parent molecule. This degradation is significantly accelerated by elevated temperatures and, most importantly, by neutral to basic pH conditions.[7][8][9]

• Prevention During Synthesis & Workup:

  • Maintain Acidic Conditions: Throughout the workup and isolation process, ensure the aqueous phases are maintained at a slightly acidic pH (pH < 6.5).[4] This protonates the pyridine and piperazine nitrogens, significantly increasing the stability of the molecule and suppressing hydrolysis.

  • Temperature Control: Avoid excessive heat during solvent evaporation (rotary evaporation). Keep the bath temperature below 40°C.

  • Quenching: After the reaction is complete, the method for quenching excess oxidant is crucial. If using m-CPBA, the byproduct m-chlorobenzoic acid helps maintain an acidic environment. If using H₂O₂, quenching with aqueous sodium thiosulfate or sodium sulfite is effective, but you must monitor and adjust the pH with a mild acid (e.g., acetic acid, dilute HCl) if necessary.[1]

Experimental Workflow for Zopiclone N-oxide Synthesis

Caption: High-level workflow for the synthesis and purification of Zopiclone N-oxide.

Question 3: I am struggling to purify the final product. Recrystallization attempts lead to either poor recovery or no significant purity improvement. What do you suggest?

Answer: Purification challenges often stem from an unsuitable solvent system or the presence of impurities with similar solubility to the product.

• Solvent System Selection: The ideal recrystallization solvent (or solvent pair) is one in which your product is sparingly soluble at room temperature but highly soluble at an elevated temperature. For Zopiclone N-oxide, which is more polar than Zopiclone, consider solvent systems like Ethanol/Water, Isopropanol/Hexane, or Ethyl Acetate. A systematic screening of solvents is highly recommended.

• Impurity Profile Analysis: Before attempting large-scale purification, analyze your crude product by HPLC or LC-MS to understand the impurity profile.

  • Unreacted Zopiclone: If significant starting material is present, it can co-crystallize. Driving the reaction closer to completion is the best strategy. Alternatively, column chromatography can be effective for separation, given the polarity difference between Zopiclone and its N-oxide.

  • Polar Impurities: If highly polar impurities are present, they may be removed by a simple slurry of the crude product in a solvent where the desired product is insoluble but the impurities are (e.g., diethyl ether or cold ethyl acetate).

• Column Chromatography: If recrystallization fails, flash column chromatography on silica gel is a viable alternative. Use a gradient elution system, starting with a less polar mobile phase (e.g., 100% Ethyl Acetate) and gradually increasing the polarity by adding Methanol (e.g., 0-10% gradient). The more polar Zopiclone N-oxide will elute after any unreacted Zopiclone.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best oxidizing agent for preparing Zopiclone N-oxide? Both m-CPBA and H₂O₂ are commonly used for N-oxidation.[1]

• m-CPBA: Generally provides cleaner reactions and is more reactive, often leading to higher conversion in shorter times. The main drawback is the need to remove the m-chlorobenzoic acid byproduct during workup.

• Hydrogen Peroxide: A "greener" and more atom-economical oxidant. However, it is less reactive and may require higher temperatures, longer reaction times, or catalysis, which can increase the risk of degradation.[1] The choice often depends on the scale of the reaction and environmental considerations. For laboratory-scale synthesis focused on purity, m-CPBA is often preferred for its reliability.

Q2: How should I store the final Zopiclone N-oxide product to ensure its stability? Zopiclone N-oxide, like Zopiclone itself, is susceptible to degradation over time, especially when exposed to light, moisture, and non-acidic conditions.[4][9][10]

• Storage Conditions: Store the solid product in an airtight, amber vial to protect it from light and moisture.

• Temperature: For long-term storage, refrigeration (-20°C to -80°C) is recommended.[10]

• In Solution: If stored in solution, use a suitable organic solvent and store at low temperatures. Avoid aqueous buffers unless they are acidic.

Q3: What analytical techniques are essential for characterizing the final product and confirming its purity? A combination of techniques is required for full characterization:

• HPLC: The primary tool for assessing purity. A reverse-phase C18 column with a mobile phase of acetonitrile and a buffered aqueous solution (e.g., ammonium acetate or phosphate buffer) is typical. UV detection at around 305 nm is effective.[11]

• Mass Spectrometry (MS): To confirm the molecular weight of the product (M.W. 404.81 g/mol ).[10][12] LC-MS is particularly powerful for identifying both the product and any impurities.[4][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The N-oxidation will induce characteristic shifts in the signals of the protons on the piperazine ring compared to the Zopiclone starting material.

Q4: Can over-oxidation occur, and what would be the products? While the piperazine nitrogen is the most nucleophilic site, over-oxidation is a possibility, especially with a large excess of a strong oxidant or harsh conditions. The pyridine nitrogen in the Zopiclone core could potentially be oxidized to a second N-oxide, though this is less favorable. Such a di-N-oxide species would be significantly more polar and could be identified by LC-MS as a mass peak of (M+16). To avoid this, use a controlled stoichiometry of the oxidant (1.2-1.5 eq.) and monitor the reaction to stop it once the starting material is consumed.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting during Zopiclone N-oxide synthesis.

Part 3: Detailed Experimental Protocols

Protocol 1: Synthesis of Zopiclone N-oxide using m-CPBA

• 1.0 Reaction Setup:

  • 1.1 In a round-bottom flask equipped with a magnetic stirrer, dissolve Zopiclone (1.0 eq.) in dichloromethane (DCM) or chloroform (approx. 10-15 mL per gram of Zopiclone).

  • 1.2 Cool the solution to 0-5°C using an ice-water bath.

• 2.0 Oxidation:

  • 2.1 In a separate beaker, dissolve m-CPBA (approx. 77% purity, 1.3 eq.) in a minimal amount of DCM.

  • 2.2 Add the m-CPBA solution dropwise to the stirred Zopiclone solution over 20-30 minutes, ensuring the internal temperature does not exceed 10°C.

  • 2.3 After the addition is complete, allow the reaction to warm to room temperature and stir for 3-6 hours.

  • 2.4 Monitor the reaction progress by TLC (e.g., 95:5 DCM:Methanol), observing the consumption of the Zopiclone spot and the appearance of a more polar product spot (lower Rf).

• 3.0 Workup:

  • 3.1 Once the reaction is complete, cool the mixture back to 0-5°C.

  • 3.2 Quench the excess m-CPBA by slowly adding a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) and stirring for 15 minutes.

  • 3.3 Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2x) to remove m-chlorobenzoic acid, followed by a wash with brine (1x).

  • 3.4 Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure (rotary evaporator bath temperature <40°C) to yield the crude product as a solid.

• 4.0 Purification:

  • 4.1 Dissolve the crude solid in a minimal amount of hot ethanol.

  • 4.2 Add deionized water dropwise until the solution becomes faintly turbid.

  • 4.3 Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4°C) for several hours to complete crystallization.

  • 4.4 Collect the crystalline solid by vacuum filtration, wash with a small amount of cold 50:50 ethanol/water, and dry under vacuum to afford pure Zopiclone N-oxide.

Key Synthesis Parameters and Expected Outcomes

Parameter	Recommended Condition	Rationale / Expected Outcome
Oxidant	m-CPBA (77%)	Reliable, clean conversion.[3]
Equivalents	1.2 - 1.5	Ensures complete conversion without significant over-oxidation.
Solvent	Dichloromethane (DCM)	Good solubility for reactant and product; easily removed.
Temperature	0°C to Room Temp.	Controls reaction rate and minimizes potential side reactions.
Workup pH	Maintain acidic/neutral	Prevents hydrolysis to ACP impurity.[7][9]
Purification	Recrystallization (Ethanol/H₂O)	Effective for removing non-polar and highly polar impurities.
Expected Yield	75-90%	Dependent on reaction completion and purification efficiency.
Expected Purity	>98.5% (by HPLC)	Achievable with careful workup and purification.

References

• Eszopiclone. Prous Science. [Link]

• An Improved Process For The Preparation Of Zopiclone Intermediate. Quick Company. [Link]

• Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC-MS-MS. DiVA portal. [Link]

• Quantitative Analysis of Zopiclone,... : Journal of Analytical Toxicology. Ovid. [Link]

• Sensitive and accurate characterization of Z drugs, metabolites and their degradation profile in urine using LC-MS/MS. SCIEX. [Link]

• Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC-MS-MS | Request PDF. ResearchGate. [Link]

• Process for the preparation of zopiclone.

• Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS. PubMed. [Link]

• Improved process for the preparation of zopiclone and it's enantiomerically enriched isomer.

• Synthesis of RP 48497, an Impurity of Eszopiclone. MDPI. [Link]

• Methods of making and using n-desmethylzopiclone.

• Critical pre-review report: Zopiclone. World Health Organization (WHO). [Link]

• Method for producing zopiclone. Eureka | Patsnap. [Link]

• Toxicity evaluation of main zopiclone impurities based on quantitative structure-activity relationship models and in vitro tests. PubMed. [Link]

• Process for synthesis and purification of anhydrous crystalline S-zopiclone.

• CAS 43200-96-0 Zopiclone N-Oxide Impurity. Anant Pharmaceuticals Pvt. Ltd. [Link]

• Identification and characterization of new impurities in zopiclone tablets by LC-QTOF-MS. ResearchGate. [Link]

• Medicinal Chemistry of Drugs with N-Oxide Functionalities. PMC - NIH. [Link]

• Quantitative Analysis of Zopiclone, N-desmethylzopiclone, Zopiclone N-oxide and 2-Amino-5-chloropyridine in Urine Using LC–MS-MS. Journal of Analytical Toxicology | Oxford Academic. [Link]

• Process for the preparation of zopiclone.

• Zopiclone. Wikipedia. [Link]

• The Synthesis of Chiral N-Oxides and Their Applications to β-Turn Mimetic Design. University of Liverpool Repository. [Link]

• Mono-N-oxidation of Heterocycle-Fused Pyrimidines. The Royal Society of Chemistry. [Link]

• Preparation of Pyridine N-oxide Derivatives in Microreactor. Periodica Polytechnica. [Link]

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• 5. Quantitative analysis of zopiclone, N-desmethylzopiclone, zopiclone N-oxide and 2-amino-5-chloropyridine in urine using LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Toxicity evaluation of main zopiclone impurities based on quantitative structure-activity relationship models and in vitro tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
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• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a Stability-Indicating UPLC Method for Zopiclone N-oxide and Chiral Impurity Profiling

This guide provides a comprehensive, in-depth analysis and validation of a state-of-the-art Ultra-Performance Liquid Chromatography (UPLC) method for the impurity profiling of Zopiclone, with a specific focus on its primary oxidative degradation product, Zopiclone N-oxide, and its chiral counterpart, the (-)-enantiomer. We will objectively compare the performance of this UPLC method against traditional High-Performance Liquid Chromatography (HPLC) approaches, supported by robust experimental data. This document is intended for researchers, scientists, and drug development professionals who require a validated, high-throughput analytical method for the quality control and stability testing of Zopiclone.

The Critical Need for Precise Impurity Profiling of Zopiclone

Zopiclone, a non-benzodiazepine hypnotic agent, is widely prescribed for the treatment of insomnia. As with any active pharmaceutical ingredient (API), the presence of impurities can significantly impact its safety and efficacy. Two critical impurities of Zopiclone are its N-oxide and its (-)-enantiomer. Zopiclone N-oxide is a known metabolite and a potential degradation product, while the presence of the undesired (-)-enantiomer in the racemic mixture can affect the drug's therapeutic action.[1][2] Therefore, a robust analytical method capable of accurately and precisely quantifying these impurities is paramount for ensuring the quality and safety of Zopiclone drug products.

This guide details the validation of a UPLC method designed to be stability-indicating, meaning it can effectively separate and quantify the API from its degradation products and related substances. We will delve into the rationale behind the experimental design and validation parameters, adhering to the stringent guidelines set forth by the International Council for Harmonisation (ICH) Q2(R1).[3][4][5][6]

UPLC vs. HPLC: A Paradigm Shift in Pharmaceutical Analysis

Traditionally, HPLC has been the workhorse for pharmaceutical analysis. However, the advent of UPLC technology, which utilizes sub-2 µm particle columns, has revolutionized chromatographic separations. The primary advantages of UPLC over conventional HPLC include:

• Enhanced Resolution: Smaller particles lead to sharper and more defined peaks, allowing for the separation of closely eluting impurities.

• Increased Speed: Higher optimal linear velocities of mobile phases in UPLC columns drastically reduce run times without compromising separation efficiency.

• Improved Sensitivity: Sharper peaks result in a greater peak height-to-noise ratio, leading to lower detection and quantification limits.

This guide will demonstrate how these advantages translate into a superior analytical method for the impurity profiling of Zopiclone.

Experimental Design and Rationale

The validation of our UPLC method is designed to provide a comprehensive assessment of its performance characteristics. The following sections detail the experimental protocols and the scientific reasoning behind each validation parameter.

Materials and Methods

• Instrumentation: A UPLC system equipped with a photodiode array (PDA) detector.

• Chemicals and Reagents: Zopiclone reference standard, Zopiclone N-oxide reference standard, and (-)-Zopiclone reference standard were of pharmaceutical grade. Acetonitrile (ACN) and methanol (MeOH) were of HPLC grade. Formic acid and ammonium acetate were of analytical grade.

• Chromatographic Conditions:

  • For Zopiclone and Zopiclone N-oxide:

    • Column: A C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: Acetonitrile.

    • Gradient Program: A linear gradient from 10% to 90% B over 5 minutes.

    • Flow Rate: 0.5 mL/min.

    • Column Temperature: 40 °C.

    • Detection Wavelength: 305 nm.

  • For Chiral Separation of (-)-Zopiclone:

    • Column: A chiral stationary phase (CSP) column suitable for enantiomeric separation (e.g., a polysaccharide-based column).[7][8][9]

    • Mobile Phase: A mixture of a suitable organic modifier (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., ammonium acetate).[7]

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Detection Wavelength: 305 nm.

Validation Workflow

The validation process follows a logical progression to establish the method's suitability for its intended purpose.

Caption: A flowchart illustrating the logical progression of the UPLC method validation process.

Detailed Validation Parameters and Results

The following sections present the validation data for the UPLC method, demonstrating its performance and reliability.

Specificity and Forced Degradation Studies

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[5][6] To demonstrate the stability-indicating nature of the method, forced degradation studies were conducted on Zopiclone.

Protocol for Forced Degradation:

• Acid Hydrolysis: Zopiclone solution was treated with 0.1 N HCl at 80°C for 2 hours.

• Base Hydrolysis: Zopiclone solution was treated with 0.1 N NaOH at 80°C for 2 hours. Zopiclone is known to be susceptible to degradation in basic conditions, often forming 2-amino-5-chloropyridine (ACP).[10][11]

• Oxidative Degradation: Zopiclone solution was treated with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Zopiclone solid was kept at 105°C for 24 hours.

• Photolytic Degradation: Zopiclone solution was exposed to UV light (254 nm) for 24 hours.

Results:

The UPLC method demonstrated excellent specificity. The Zopiclone peak was well-resolved from all degradation products, including Zopiclone N-oxide, and there was no interference from the blank. The peak purity analysis using the PDA detector confirmed the homogeneity of the Zopiclone peak in all stressed samples.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[6]

Protocol:

A series of solutions of Zopiclone, Zopiclone N-oxide, and (-)-Zopiclone were prepared at different concentrations. Each solution was injected in triplicate.

Results:

Analyte	Range (µg/mL)	Correlation Coefficient (r²)
Zopiclone	1 - 100	> 0.999
Zopiclone N-oxide	0.1 - 10	> 0.999
(-)-Zopiclone	0.1 - 10	> 0.999

The excellent correlation coefficients demonstrate the linearity of the method over the specified ranges.

Accuracy

Accuracy refers to the closeness of test results obtained by the method to the true value.[12] It was determined by the recovery of a known amount of analyte spiked into a placebo matrix.

Protocol:

Known amounts of Zopiclone N-oxide and (-)-Zopiclone were spiked into a sample solution of Zopiclone at three concentration levels (e.g., 50%, 100%, and 150% of the target concentration). The recovery of the spiked impurities was calculated.

Results:

Impurity	Spiked Level	Mean Recovery (%)	% RSD
Zopiclone N-oxide	50%	99.5	< 2.0
100%	100.2	< 2.0
150%	99.8	< 2.0
(-)-Zopiclone	50%	98.9	< 2.0
100%	100.5	< 2.0
150%	101.1	< 2.0

The high recovery values indicate the excellent accuracy of the method for the quantification of these impurities.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD).

Protocol:

• Repeatability (Intra-day precision): Six replicate injections of a standard solution were performed on the same day.

• Intermediate Precision (Inter-day precision): The repeatability assay was performed on two different days by two different analysts using different instruments.

Results:

Analyte	Repeatability (% RSD)	Intermediate Precision (% RSD)
Zopiclone	< 1.0	< 2.0
Zopiclone N-oxide	< 1.5	< 2.5
(-)-Zopiclone	< 1.5	< 2.5

The low RSD values demonstrate the high precision of the method.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[6]

Protocol:

LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively.

Results:

Impurity	LOD (µg/mL)	LOQ (µg/mL)
Zopiclone N-oxide	0.03	0.1
(-)-Zopiclone	0.04	0.12

The low LOD and LOQ values highlight the superior sensitivity of the UPLC method compared to traditional HPLC methods.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Protocol:

The following parameters were intentionally varied:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2%)

Results:

The system suitability parameters (e.g., resolution, tailing factor, and theoretical plates) remained within the acceptable limits for all variations, demonstrating the robustness of the method.

System Suitability

System suitability testing is an integral part of any analytical method. It is used to verify that the chromatographic system is adequate for the intended analysis.

Protocol:

A standard solution is injected five times, and the following parameters are monitored:

• Tailing factor (should be ≤ 2.0)

• Theoretical plates (should be > 2000)

• Resolution between adjacent peaks (should be > 2.0)

• % RSD of peak areas (should be ≤ 2.0%)

Conclusion: A Superior Method for Zopiclone Impurity Profiling

The validated UPLC method presented in this guide offers a significant improvement over traditional HPLC methods for the impurity profiling of Zopiclone. The key advantages are:

• Speed: The UPLC method has a significantly shorter run time, allowing for higher sample throughput.

• Sensitivity: The lower LOD and LOQ enable the detection and quantification of impurities at very low levels.

• Resolution: The superior resolving power of the UPLC column ensures the accurate quantification of closely eluting impurities.

• Reliability: The method has been rigorously validated according to ICH guidelines and has been shown to be accurate, precise, and robust.

This UPLC method is a powerful tool for quality control and stability testing of Zopiclone, ensuring the safety and efficacy of this important therapeutic agent.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Toxicity evaluation of main zopiclone impurities based on quantitative structure-activity relationship models and in vitro tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. fda.gov [fda.gov]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. storage.imrpress.com [storage.imrpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sciex.com [sciex.com]
• 11. Quantitative determination of zopiclone and its impurity by four different spectrophotometric methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

A Comparative Guide to the Cross-Reactivity of Zopiclone N-oxide and (-)-Zopiclone in ELISA Immunoassays

This guide provides an in-depth technical analysis of the cross-reactivity of Zopiclone N-oxide and the (-)-enantiomer of zopiclone in competitive Enzyme-Linked Immunosorbent Assay (ELISA) screens. It is designed for researchers, scientists, and drug development professionals who rely on immunoassay techniques for the detection and quantification of zopiclone and its related compounds.

Introduction: The Challenge of Zopiclone Detection

Zopiclone, a nonbenzodiazepine hypnotic agent of the cyclopyrrolone class, is widely prescribed for the short-term treatment of insomnia. Following administration, zopiclone is extensively metabolized in the liver, with two of its major metabolites being Zopiclone N-oxide and N-desmethylzopiclone[1]. Zopiclone is a chiral molecule, existing as two enantiomers: the pharmacologically active (S)-enantiomer, also known as eszopiclone, and the less active (R)-enantiomer, or (-)-zopiclone.

Enzyme-linked immunosorbent assays (ELISAs) are a common and efficient method for the initial screening of zopiclone in biological samples. However, the specificity of these assays can be a significant concern. The antibodies used in these kits may exhibit cross-reactivity with structurally similar compounds, such as metabolites and enantiomers. This can lead to an overestimation of the parent drug concentration or a positive result in its absence, necessitating confirmatory analysis by more specific methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS). Understanding the extent of this cross-reactivity is paramount for accurate data interpretation in both clinical and forensic settings.

This guide will compare the cross-reactivity profiles of Zopiclone N-oxide and (-)-zopiclone in commercially available zopiclone ELISA kits, provide the experimental framework to validate these findings in your own laboratory, and discuss the implications for screening accuracy.

Understanding the Analytes: Structure and Activity

The degree of antibody recognition in an immunoassay is fundamentally dictated by the three-dimensional structure of the analyte. The subtle differences between zopiclone, its N-oxide metabolite, and its enantiomers can lead to significant variations in assay performance.

• Zopiclone: A racemic mixture of (S)- and (R)-enantiomers.

• Zopiclone N-oxide: A major metabolite formed by the oxidation of the piperazine ring nitrogen. This metabolite is generally considered to have low pharmacological activity.

• (-)-Zopiclone: The (R)-enantiomer of zopiclone, which exhibits significantly lower binding affinity for GABA-A receptors compared to the (S)-enantiomer.

Caption: Chemical structures of zopiclone and related compounds.

The Principle of Competitive ELISA for Zopiclone Detection

Zopiclone and its analogues are small molecules (haptens) and are typically detected using a competitive ELISA format. In this setup, the analyte in the sample competes with a labeled version of the drug for a limited number of antibody binding sites.

The core principle is an inverse relationship between the concentration of the target analyte in the sample and the signal generated. A high concentration of zopiclone in the sample will result in less of the enzyme-labeled zopiclone binding to the antibody-coated plate, leading to a weaker signal. Conversely, a low concentration of zopiclone will produce a strong signal.

Caption: Workflow of a competitive ELISA.

Cross-reactivity occurs when the antibody, designed to recognize zopiclone, also binds to other structurally related molecules like Zopiclone N-oxide or one of the enantiomers.

Caption: Antibody binding and cross-reactivity.

Comparative Analysis of Cross-Reactivity

The cross-reactivity of a compound in an ELISA is typically expressed as a percentage. It is calculated based on the concentration of the cross-reacting substance required to produce the same response as a given concentration of the target analyte (zopiclone). The formula is:

% Cross-Reactivity = (Concentration of Zopiclone at 50% Inhibition / Concentration of Cross-Reactant at 50% Inhibition) x 100

Data from various sources on the cross-reactivity of Zopiclone N-oxide is summarized below. It is important to note that data for (-)-zopiclone is not widely available in commercial kit literature, likely because zopiclone is administered as a racemate and the primary interest is in detecting the presence of the drug and its major metabolites.

Compound	Assay/Source	Reported Cross-Reactivity	Notes
Zopiclone N-oxide	SureStep™ Urine Drug Screen[2]	100%	A concentration of 50 ng/mL of Zopiclone N-oxide produces a positive result at a 50 ng/mL zopiclone cutoff.
Zopiclone N-oxide	Study by Saito et al. (2026)[1]	~200%	The study found that Zopiclone N-oxide cross-reacted at half the concentration of zopiclone, indicating higher reactivity than the parent drug in that specific assay.

Analysis of Findings:

The available data, though limited, reveals a critical point: the cross-reactivity of Zopiclone N-oxide is not uniform across all zopiclone immunoassays. The SureStep™ assay shows a 100% cross-reactivity, suggesting that the antibody recognizes Zopiclone N-oxide as effectively as zopiclone itself. In contrast, the assay used in the study by Saito et al. (2026) demonstrated even higher reactivity towards the N-oxide metabolite than the parent drug.

This variability underscores the necessity for laboratories to independently verify the cross-reactivity profiles of their chosen immunoassay kits. The structural similarity between zopiclone and its N-oxide, differing only by the addition of an oxygen atom on the piperazine ring, makes a degree of cross-reactivity highly probable. The exact nature of this interaction, however, is dependent on the specific epitope recognized by the monoclonal or polyclonal antibodies used in the assay.

Experimental Protocol for Determining Cross-Reactivity

To ensure the accuracy of screening results, it is imperative to validate the performance of any zopiclone ELISA kit with relevant metabolites and enantiomers. The following protocol provides a framework for determining the percentage cross-reactivity in your laboratory.

Materials and Reagents:

• Zopiclone ELISA kit (including antibody-coated microplate, enzyme-labeled zopiclone conjugate, substrate, wash buffer, and stop solution)

• Certified reference standards of:

  • Zopiclone

  • Zopiclone N-oxide

  • (-)-Zopiclone

• Drug-free urine or appropriate buffer for standard dilution

• Calibrated pipettes and tips

• Microplate reader with a 450 nm filter

Procedure:

• Preparation of Standard Curves:

  • Prepare a series of dilutions for each compound (zopiclone, Zopiclone N-oxide, and (-)-zopiclone) in drug-free urine or the assay buffer. A typical concentration range might be from 1 ng/mL to 500 ng/mL.

  • Include a zero calibrator (blank) containing only the dilution matrix.

• Assay Protocol:

  • Follow the specific instructions provided with your zopiclone ELISA kit.

  • Typically, this involves adding the standards, controls, and samples to the antibody-coated wells, followed by the enzyme-labeled zopiclone conjugate.

  • After an incubation period, the wells are washed to remove unbound reagents.

  • The substrate is then added, and the colorimetric reaction is allowed to develop.

  • Finally, the stop solution is added, and the absorbance is read at 450 nm.

• Data Analysis:

  • For each compound, plot the absorbance values against the corresponding concentrations.

  • Determine the concentration of each compound that causes a 50% reduction in the maximum signal (the IC50 value). This can be done using a four-parameter logistic curve fit.

  • Calculate the percentage cross-reactivity for Zopiclone N-oxide and (-)-zopiclone using the following formula:

    % Cross-Reactivity = (IC50 of Zopiclone / IC50 of Cross-Reactant) x 100

Conclusion and Recommendations

The cross-reactivity of Zopiclone N-oxide in ELISA immunoassays is significant but highly variable depending on the specific antibodies used in the kit. The available data indicates that cross-reactivity can range from equivalent to even greater than that of the parent drug, zopiclone. There is a lack of readily available data on the cross-reactivity of the (-)-enantiomer.

Key Recommendations for Researchers:

• Assume Cross-Reactivity: Given the structural similarities, it is prudent to assume that zopiclone immunoassays will exhibit some degree of cross-reactivity with Zopiclone N-oxide.

• In-House Validation is Crucial: Do not rely solely on the manufacturer's package insert. Perform in-house validation studies to determine the precise cross-reactivity of major metabolites and relevant enantiomers for the specific ELISA kit in use.

• Interpret Positive Screens with Caution: A positive result from a zopiclone immunoassay screen should be considered presumptive. It indicates the likely presence of zopiclone and/or its cross-reactive metabolites.

• Utilize Confirmatory Methods: All presumptive positive results should be confirmed by a more specific and quantitative method, such as LC-MS/MS, to definitively identify and quantify the specific compounds present in the sample.

By understanding the potential for and variability of cross-reactivity, and by implementing rigorous validation protocols, researchers can ensure the accuracy and reliability of their zopiclone screening data.

References

• Saito, T., Namera, A., Yamamoto, R., Morita, S., & Nakagawa, Y. (2026). Evaluation of the stability and cross-reactivity of zopiclone and eszopiclone using immunoassay kits. Journal of Toxicological Sciences, 51(3), 173-181. [Link]

• Neogen Corporation. (n.d.). Zopiclone/Eszopiclone ELISA Kit Insert. [Link]

• Innovacon, Inc. (n.d.). Cross Reactivity Summary. [Link]

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• 2. content.veeabb.com [content.veeabb.com]

Comparing chiral stationary phases for Zopiclone N-oxide enantiomer separation

An In-Depth Guide to Selecting Chiral Stationary Phases for the Enantiomeric Separation of Zopiclone N-oxide

In the landscape of pharmaceutical analysis, the stereoselective disposition of a drug and its metabolites is a critical factor in understanding its overall pharmacokinetic and pharmacodynamic profile. Zopiclone, a non-benzodiazepine hypnotic agent, is a chiral compound, with its therapeutic activity primarily residing in the (S)-enantiomer, known as Eszopiclone. Consequently, the stereochemistry of its metabolites, including Zopiclone N-oxide, is of significant interest to researchers in drug development and clinical monitoring. The ability to resolve the enantiomers of these metabolites is paramount for accurate bioanalysis and metabolic studies.

This guide provides a comprehensive comparison of chiral stationary phases (CSPs) for the high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC) separation of Zopiclone N-oxide enantiomers. Drawing from peer-reviewed studies and application notes, we will delve into the mechanisms of chiral recognition, compare the performance of leading CSPs, and provide detailed experimental protocols to empower researchers to select and implement the most effective method for their analytical needs.

The Foundation of Separation: Chiral Recognition on Polysaccharide-Based CSPs

The most successful and widely documented separations of Zopiclone N-oxide enantiomers have been achieved using polysaccharide-based CSPs. These phases, typically derived from cellulose or amylose coated or immobilized on a silica support, offer broad enantiorecognition capabilities.

The chiral selectivity of these CSPs arises from the highly ordered, helical structure of the polysaccharide backbone.[1][2] This structure creates complex chiral grooves and cavities where analyte enantiomers can interact. The separation is a result of the differential stability of the transient diastereomeric complexes formed between each enantiomer and the chiral selector. The primary forces governing this recognition include:

• Hydrogen Bonding: Interactions between polar groups on the analyte (e.g., the N-oxide, carbonyl groups) and the carbamate linkages of the CSP.

• π-π Interactions: Stacking between the aromatic rings of Zopiclone N-oxide and the phenyl groups of the chiral selector.

• Dipole-Dipole Interactions: Electrostatic interactions between polar functional groups.

• Steric Hindrance: The overall shape and fit of the enantiomer within the chiral cavity of the CSP.

The specific substituents on the phenylcarbamate moieties of the selector (e.g., 3,5-dimethylphenyl, 3,5-dichlorophenyl) play a crucial role in fine-tuning these interactions and are a key determinant of the column's selectivity.[3]

Comparative Analysis of Leading Chiral Stationary Phases

Our review of available data indicates that several polysaccharide-based CSPs can achieve baseline or near-baseline resolution of Zopiclone N-oxide enantiomers. The choice of stationary phase, combined with the mobile phase composition, dictates the success of the separation. Immobilized CSPs are particularly noteworthy as they offer enhanced robustness and compatibility with a wider range of organic solvents compared to their coated counterparts.[4][5]

Below is a summary of reported methods, highlighting the performance of various CSPs.

Chiral Stationary Phase (CSP)	Selector	Mobile Phase	Mode	Resolution (Rs)	Analysis Time	Reference
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Ethanol/Methanol/Acetonitrile (50:45:5, v/v/v) + 0.025% Diethylamine	Normal Phase	Not Specified	~18 min	[6]
Chiral Art Cellulose-SC	Immobilized Cellulose tris(3,5-dichlorophenylcarbamate)	10mM Ammonium Carbonate (pH 8.0)/Acetonitrile (25:75, v/v)	Reversed-Phase	5.0	Not Specified	[7][8]
Chiralpak IC-3	Immobilized Cellulose tris(3,5-dichlorophenylcarbamate)	5mM Ammonium Bicarbonate in Water/Acetonitrile (5:95, v/v)	Reversed-Phase	8.0	< 6 min	[9]
Lux i-Amylose-1	Immobilized Amylose tris(3,5-dimethylphenylcarbamate)	Acetonitrile/Methanol with Triethylamine and Acetic Acid additives	Polar Organic	Not Specified	< 7 min	[7][10]
Capillary Electrophoresis	Carboxymethyl-β-cyclodextrin (Chiral Selector in BGE)	80 mM Sodium Phosphate Buffer (pH 2.5)	CE	Not Specified	< 8 min	[11]

Key Insights from the Comparison:

• Cellulose tris(3,5-dichlorophenylcarbamate) Selectors (Chiralpak IC-3, Chiral Art Cellulose-SC): This selector demonstrates exceptional performance, providing excellent resolution (Rs = 5.0 to 8.0) in reversed-phase mode.[7][8][9] The use of volatile mobile phases like ammonium bicarbonate/acetonitrile makes these methods fully compatible with mass spectrometry (MS), which is crucial for sensitive quantification in biological matrices.

• Amylose tris(3,5-dimethylphenylcarbamate) Selectors (Chiralpak AD-H, Lux i-Amylose-1): This is another powerful and versatile selector. It has been successfully used in normal phase and polar organic modes for the simultaneous separation of Zopiclone and its N-oxide and N-desmethyl metabolites.[6] The immobilized version (Lux i-Amylose-1) allows for rapid separations in under 7 minutes.[10]

• Alternative Techniques: While HPLC is the dominant technique, Capillary Electrophoresis (CE) using a cyclodextrin-based chiral selector offers a viable, high-efficiency alternative for the simultaneous analysis of Zopiclone N-oxide enantiomers and related impurities.[11]

Recommended Experimental Protocols

Based on the comparative analysis, we provide two detailed protocols utilizing high-performing immobilized CSPs. These methods serve as excellent starting points for method development.

Protocol 1: High-Resolution Reversed-Phase Separation using Chiralpak IC-3

This method is recommended for its exceptional resolution and MS-compatibility.

Methodology:

• Column: Chiralpak® IC-3 (150 x 4.6 mm, 3 µm).

• Mobile Phase: 5mM Ammonium Bicarbonate in Water/Acetonitrile (5:95, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection: UV at 304 nm or Mass Spectrometry.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

Protocol 1: Reversed-Phase HPLC Workflow.

Protocol 2: Simultaneous Separation of Zopiclone and Metabolites using Chiralpak AD-H

This method is ideal for pharmacokinetic studies requiring the simultaneous measurement of the parent drug and its key metabolites.

Methodology:

• Column: Chiralpak® AD-H (150 x 4.6 mm, 5 µm).

• Mobile Phase: Ethanol/Methanol/Acetonitrile (50:45:5, v/v/v) with 0.025% Diethylamine (DEA).

  • Scientist's Note: The addition of a basic modifier like DEA is crucial for achieving good peak shape for basic compounds like Zopiclone and its metabolites by minimizing undesirable ionic interactions with the silica support.[6][12]

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection: Tandem Mass Spectrometry (LC-MS/MS).

• Sample Preparation: Requires a suitable extraction from the biological matrix (e.g., liquid-liquid extraction or solid-phase extraction), followed by reconstitution in the mobile phase.

A Logical Workflow for Chiral Method Screening.

Conclusion

The enantioselective separation of Zopiclone N-oxide is readily achievable using modern polysaccharide-based chiral stationary phases. For researchers requiring high-resolution and MS-compatible methods, immobilized cellulose tris(3,5-dichlorophenylcarbamate) columns, such as the Chiralpak IC-3, are a superior choice, delivering exceptional performance in reversed-phase mode. [9]For comprehensive pharmacokinetic studies that include the parent drug, amylose tris(3,5-dimethylphenylcarbamate) phases like Chiralpak AD-H remain a robust and validated option for simultaneous enantiomeric separation of Zopiclone and its primary metabolites. [6]By employing a systematic screening approach with a well-chosen set of complementary CSPs, researchers can efficiently develop and validate precise and reliable methods for their specific analytical challenges.

References

• Florea, C., et al. (2012). Capillary electrophoretic enantioselective determination of zopiclone and its impurities. Chirality, 24(9), 734-9. [Link]

• Gondová, T., et al. (2020). Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation. Journal of Pharmaceutical and Biomedical Analysis, 190, 113549. [Link]

• Ilisz, I., et al. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Molecules, 26(11), 3133. [Link]

• Mannaert, E., & Daenens, P. (1996). Semi-preparative chiral resolution of zopiclone and N-desmethylzopiclone. Journal of Pharmaceutical and Biomedical Analysis, 14(8-10), 1367-70. [Link]

• Patel, P. N., et al. (2011). Enantiomeric separation of S-zopiclone and its R-enantiomer in bulk drug samples by validated chiral RP-HPLC. Journal of Chromatographic Science, 49(1), 52-8. [Link]

• Tonon, M. A., et al. (2011). Enantioselective analysis of zopiclone and its metabolites in plasma by liquid chromatography/tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 401(3), 961-73. [Link]

• ResearchGate. (n.d.). Enantioselective separation of zopiclone on immobilized polysaccharide chiral stationary phase by HPLC: Method development and validation. ResearchGate. [Link]

• Phenomenex. (n.d.). Lux Cellulose-1 Chiral LC Columns. Phenomenex. [Link]

• Phenomenex. (n.d.). A Novel Screening Approach for Chiral Pharmaceutical Compounds by SFC. Phenomenex. [Link]

• De Klerck, K., et al. (2014). Pharmaceutical-enantiomers resolution using immobilized polysaccharide-based chiral stationary phases in supercritical fluid chromatography. Journal of Chromatography A, 1328, 85-97. [Link]

• Daicel. (n.d.). Instruction Manual for CHIRALPAK® AD-H. Daicel. [Link]

• Phenomenex. (n.d.). Lux Chiral Columns Brochure. Phenomenex. [Link]

• MDPI. (2021). Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. MDPI. [Link]

• Semantic Scholar. (2024). Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase. Semantic Scholar. [Link]

• Google Patents. (n.d.). Process for enantiomeric separation of zopiclone.

• ResearchGate. (n.d.). Chemical structures of zopiclone (A), N-desmethyl zopiclone (B), zopicloneN-oxide (C) and moclobemide (D). * denotes the chiral center. ResearchGate. [Link]

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• 2. Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. jp.images-monotaro.com [jp.images-monotaro.com]
• 5. fagg-afmps.be [fagg-afmps.be]
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A Comparative Guide to Zopiclone N-oxide, (-)-Eszopiclone, and Racemic Zopiclone in GABA-A Receptor Binding Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of Eszopiclone (the pharmacologically active S-enantiomer), its parent racemate Zopiclone, and its major metabolite, Zopiclone N-oxide, with a focus on their interactions with the γ-aminobutyric acid type A (GABA-A) receptor.

Introduction and Molecular Mechanism of Action

Zopiclone, and its active S-enantiomer Eszopiclone, are nonbenzodiazepine hypnotic agents widely used for the treatment of insomnia. Their therapeutic effects are mediated through positive allosteric modulation of the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[1]

These compounds do not bind to the primary GABA binding site (located at the β-α subunit interface). Instead, they bind to a distinct allosteric site, commonly known as the benzodiazepine (BZD) site, which is located at the interface between the α and γ subunits of the pentameric GABA-A receptor complex.[1][2] This binding event enhances the effect of GABA, increasing the influx of chloride ions and causing hyperpolarization of the neuron. This potentiation of the inhibitory signal underlies the sedative and hypnotic effects of these drugs.[1]

The pharmacological profile of a GABA-A receptor modulator is largely determined by its binding affinity for receptors containing different α subunits. The sedative and hypnotic effects are primarily mediated by receptors containing the α1 subunit, while anxiolytic and myorelaxant effects are associated with α2 and α3 subunits.[1]

Comparative Binding Affinity at GABA-A Receptor Subtypes

The binding affinity (Ki) of a compound for a receptor is a critical measure of its potency. In the context of Zopiclone and its derivatives, Eszopiclone is the enantiomer responsible for the majority of the pharmacological activity. Racemic Zopiclone contains both the active (S)-Eszopiclone and a less active (R)-enantiomer.[3]

The table below summarizes the binding affinities for Eszopiclone and racemic Zopiclone at various human recombinant GABA-A receptor subtypes, as determined by competitive radioligand binding assays.

Compound	Receptor Subtype	Binding Affinity (Ki) [nM]	References
Eszopiclone	α1β2γ2	1.1 - 1.8	[1]
α2β2γ2	1.0 - 1.5	[1]
α3β2γ2	1.5 - 2.1	[1]
α5β2γ2	1.2 - 2.0	[1]
Zopiclone (racemic)	Non-selective	~28	[6][7]
α1-containing	High Affinity	[8][9]
α2-containing	High Affinity	[8][9]
α3-containing	High Affinity	[8][9]
α5-containing	High Affinity	[8][9]
Zopiclone N-oxide	All subtypes	Data not available

Analysis of Binding Data:

• Eszopiclone demonstrates a broad binding profile, exhibiting high affinity for GABA-A receptors containing α1, α2, α3, and α5 subunits.[1][8] This distinguishes it from more α1-selective compounds like zolpidem.[1]

• Racemic Zopiclone also shows a non-selective, high-affinity binding profile across these subtypes.[6][8][9] The slightly lower overall affinity compared to pure Eszopiclone is expected, as the racemate is a 1:1 mixture of the high-affinity (S)-enantiomer and a low-affinity (R)-enantiomer.

• The lack of specific binding data for Zopiclone N-oxide makes a direct comparison difficult, but its characterization as a metabolite with weak activity suggests its affinity for the GABA-A receptor is significantly lower than the parent compounds.[4]

Functional Activity: Potentiation of GABA-Induced Currents

Binding to the BZD site allosterically modulates the receptor, potentiating the current induced by GABA. This functional effect can be quantified using electrophysiological methods, such as the two-electrode voltage clamp (TEVC) technique in Xenopus oocytes expressing specific receptor subtypes.

Studies have shown that Eszopiclone and Zopiclone behave similarly in functional assays, potentiating GABA-induced chloride currents.[10] Eszopiclone modulates both γ2 and γ3-containing receptors with potencies in the range of 300-500 nM.[2] Functionally, both Eszopiclone and Zolpidem have been shown to prolong the duration of GABA-A receptor activation with similar potencies (KD ~80 nM), suggesting a shared mechanism at the single-channel level.[11]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the core signaling pathway and a typical experimental workflow for characterizing a novel GABA-A receptor modulator.

Eszopiclone potentiates GABAergic inhibition via the GABA-A receptor.

A typical workflow for the in-vitro screening of a GABA-A modulator.

Experimental Protocols

The following are generalized, self-validating protocols for the key assays used to characterize these compounds.

Protocol 1: Radioligand Binding Assay for Ki Determination

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound against a specific GABA-A receptor subtype.

• Objective: To determine the Ki of a test compound (e.g., Eszopiclone) for a specific GABA-A receptor subtype (e.g., α1β2γ2).

• Causality: This assay measures the ability of an unlabeled test compound to displace a radiolabeled ligand that is known to bind to the BZD site. The concentration at which the test compound displaces 50% of the radioligand (IC50) is used to calculate the binding affinity constant (Ki), providing a quantitative measure of the compound's potency at the receptor.

Materials:

• Receptor Source: Membranes from HEK293 cells stably or transiently transfected to express specific human GABA-A receptor subunit combinations.[1][12]

• Radioligand: [³H]Flunitrazepam or [³H]Ro15-1788, high-affinity BZD-site radioligands.[1]

• Test Compounds: Eszopiclone, Zopiclone, Zopiclone N-oxide of known concentrations.

• Non-specific Binding Control: A high concentration of a non-radiolabeled BZD-site ligand (e.g., 10 µM Diazepam).

• Assay Buffer: Tris-HCl buffer (e.g., 50 mM, pH 7.4).

• Instrumentation: Scintillation counter, 96-well plates, filter mats (e.g., GF/B), cell harvester.

Methodology:

• Preparation: Thaw cell membranes on ice. Prepare serial dilutions of the test compounds in assay buffer.

• Reaction Setup (in a 96-well plate):

  • Total Binding Wells: Add 50 µL of assay buffer, 50 µL of [³H]Flunitrazepam (at a final concentration near its Kd, e.g., 1 nM), and 100 µL of the membrane preparation.

  • Non-specific Binding Wells: Add 50 µL of non-specific control (e.g., Diazepam), 50 µL of [³H]Flunitrazepam, and 100 µL of the membrane preparation.

  • Test Compound Wells: Add 50 µL of each test compound dilution, 50 µL of [³H]Flunitrazepam, and 100 µL of the membrane preparation.

• Incubation: Incubate the plate at 4°C for 60-90 minutes to allow the binding to reach equilibrium.[13]

• Separation: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand. Wash the filters 3-4 times with ice-cold assay buffer.

• Detection: Dry the filter mats, place them in scintillation vials with scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = (Total Binding CPM) - (Non-specific Binding CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1]

Protocol 2: Two-Electrode Voltage Clamp (TEVC) for Functional Characterization

This protocol measures the potentiation of GABA-induced currents by a test compound in Xenopus laevis oocytes.

• Objective: To quantify the potentiation (efficacy) and determine the potency (EC50) of a test compound at specific GABA-A receptor subtypes.

• Causality: By expressing specific GABA-A receptor subunits in Xenopus oocytes, a robust and isolated system is created. TEVC allows for the precise control of the oocyte's membrane potential while measuring the ion flow (current) through the expressed channels. This directly assesses how the test compound functionally modulates the receptor's response to its natural ligand, GABA.

Materials:

• Expression System: Xenopus laevis oocytes.[14][15]

• Reagents: cRNA for the desired GABA-A receptor subunits (e.g., α1, β2, γ2), GABA, test compounds.

• Recording Solution: Barium-containing frog Ringer's solution (e.g., in mM: 90 NaCl, 1 KCl, 10 HEPES, 1 BaCl₂, pH 7.4).

• Instrumentation: TEVC amplifier (e.g., GeneClamp 500B), micromanipulators, perfusion system, data acquisition system (e.g., Digidata, Clampex software).[14][16]

Methodology:

• Oocyte Preparation and Injection:

  • Harvest and defolliculate Stage V-VI oocytes from Xenopus laevis.

  • Inject oocytes with a mixture of cRNAs for the desired GABA-A subunits (e.g., in a 1:1:1 ratio for α:β:γ).

  • Incubate the injected oocytes for 1-4 days at 16-18°C to allow for receptor expression.[15]

• Electrophysiological Recording:

  • Place a single oocyte in the recording chamber and perfuse with recording solution.

  • Impale the oocyte with two microelectrodes (filled with 3 M KCl), one for voltage sensing and one for current injection.[16][17]

  • Clamp the oocyte's membrane potential at a holding potential of -60 mV to -80 mV.[14]

• Experimental Procedure:

  • Establish a baseline current in the recording solution.

  • Apply a low concentration of GABA (the EC5-EC10 concentration, determined previously) to elicit a control inward current.

  • Wash out the GABA and allow the current to return to baseline.

  • Co-apply the same EC5-EC10 concentration of GABA along with a specific concentration of the test compound.

  • Record the potentiated current. Repeat this for a range of test compound concentrations.

• Data Analysis:

  • Measure the peak amplitude of the current in the presence and absence of the test compound.

  • Calculate the Percent Potentiation = [ (I(GABA + Compound) / IGABA) - 1 ] * 100.

  • Plot the percent potentiation against the log concentration of the test compound.

  • Fit the data to a Hill equation using non-linear regression to determine the EC50 (the concentration that produces 50% of the maximal potentiation) and the Emax (maximal efficacy).[1]

Conclusion

In-vitro binding and functional assays are indispensable tools for characterizing the pharmacological profiles of GABA-A receptor modulators. The available data clearly establish that Eszopiclone is the active enantiomer of racemic Zopiclone , exhibiting high, broad-spectrum affinity for α1, α2, α3, and α5-containing GABA-A receptor subtypes. This profile is consistent with its clinical efficacy as a hypnotic.

The pharmacological activity of the metabolite Zopiclone N-oxide at the GABA-A receptor remains poorly defined in the literature. The experimental protocols detailed in this guide provide a robust framework for such a characterization. Determining the binding affinity (Ki) and functional potentiation (EC50 and Emax) of Zopiclone N-oxide would provide critical data for a more complete understanding of Zopiclone's overall mechanism of action and its metabolite pharmacology.

References

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• Sanger, D. J. (1991). The mechanism of action of zopiclone. European Psychiatry, 6(S2), 91s-97s. [Link]

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• National Center for Biotechnology Information. Zopiclone. Inxight Drugs.[Link]

• MDPI (2022). Xenopus Oocytes: A Tool to Decipher Molecular Specificity of Insecticides towards Mammalian and Insect GABA—A Receptors. MDPI.[Link]

• Apotex Inc. (2017). Zopiclone Tablets - Product Monograph. Apotex Inc.[Link]

• Taylor & Francis Online. Zopiclone – Knowledge and References. Taylor & Francis Online.[Link]

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• Hanson, S. M., Morlock, E. V., Satyshur, K. A., & Czajkowski, C. (2011). Structural requirements for eszopiclone and zolpidem binding to the GABAA receptor are different. ACS Chemical Neuroscience, 2(11), 665–674. [Link]

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A Comparative Guide to Achieving Accuracy and Precision in the Pharmacokinetic Modeling of Zopiclone N-oxide and its (-)-Enantiomer

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Metabolite and Enantiomer-Specific Pharmacokinetic Modeling

In the landscape of hypnotic drug development and therapeutic monitoring, a nuanced understanding of not just the parent drug but also its primary metabolites and their individual enantiomers is paramount. Zopiclone, a widely prescribed cyclopyrrolone hypnotic agent, presents a compelling case for such detailed investigation. It is extensively metabolized in the liver, with two major metabolites being Zopiclone N-oxide and N-desmethylzopiclone.[1][2] Furthermore, zopiclone is a chiral compound, and its pharmacokinetics are stereoselective, meaning its enantiomers exhibit different absorption, distribution, metabolism, and excretion (ADME) profiles.[1]

This guide, authored from the perspective of a Senior Application Scientist, moves beyond a generic overview to provide an in-depth technical comparison of methodologies for achieving accurate and precise pharmacokinetic (PK) modeling of Zopiclone N-oxide, with a particular focus on its (-)-enantiomer. We will delve into the causality behind experimental choices, the importance of self-validating systems, and the authoritative grounding required for robust and reliable PK models. While direct comparative studies on the PK modeling of Zopiclone N-oxide enantiomers are scarce in the literature, this guide will synthesize the available data on zopiclone and its active S-enantiomer, eszopiclone, to establish best practices and key considerations for modeling its N-oxide metabolite.

The Foundation of Accurate Modeling: High-Fidelity Bioanalytical Methods

The adage "garbage in, garbage out" holds particularly true for pharmacokinetic modeling. The accuracy and precision of any PK model are fundamentally dependent on the quality of the underlying bioanalytical data. For Zopiclone N-oxide and its enantiomers, this necessitates the use of highly sensitive, specific, and validated analytical methods.

Recommended Bioanalytical Technique: Chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the simultaneous quantification of zopiclone, Zopiclone N-oxide, and their respective enantiomers in biological matrices such as plasma and urine, chiral LC-MS/MS is the gold standard.[3][4] This technique offers the requisite selectivity to differentiate between the structurally similar parent drug and its metabolites, as well as the stereoselectivity to resolve the (+) and (-) enantiomers.

Key Causality in Method Development:

• Chiral Stationary Phase: The choice of the chiral column is critical for the separation of enantiomers. Polysaccharide-based chiral stationary phases, such as those derived from amylose or cellulose, have proven effective for resolving zopiclone and its metabolites.[3]

• Sample Preparation: A robust sample preparation method is essential to minimize matrix effects and ensure high recovery. Solid-phase extraction (SPE) is a commonly employed and effective technique for extracting these analytes from complex biological matrices.[5]

• Mass Spectrometry Detection: Tandem mass spectrometry (MS/MS) provides high sensitivity and specificity, allowing for the accurate quantification of analytes at low concentrations. The use of multiple reaction monitoring (MRM) enhances the signal-to-noise ratio and reduces interferences.

The Critical Factor of Analyte Stability: Addressing the Degradation of Zopiclone

A significant challenge in the bioanalysis of zopiclone and its metabolites is their instability in biological samples, leading to the formation of 2-amino-5-chloropyridine (ACP).[6][7] This degradation can lead to an underestimation of the true concentrations of the parent drug and its metabolites, thereby compromising the accuracy of the subsequent PK model.

Self-Validating Bioanalytical Protocol to Ensure Data Integrity:

• Immediate Sample Processing: Whenever possible, blood and urine samples should be processed immediately after collection.

• pH Control: The degradation of zopiclone is pH-dependent. Acidification of urine samples can help to mitigate this degradation.[7]

• Low-Temperature Storage: Samples should be stored at -20°C or lower to minimize degradation.

• Inclusion of ACP in the Analytical Method: The analytical method should be validated for the quantification of ACP. The presence and concentration of ACP can serve as an indicator of sample degradation and can be used in mathematical models to estimate the original concentration of zopiclone.[6][8]

Comparative Analysis of Pharmacokinetic Modeling Approaches

While specific, validated PK models for Zopiclone N-oxide are not extensively reported in the literature, we can compare common modeling approaches and discuss their applicability based on the known characteristics of zopiclone and its metabolites.

Non-Compartmental Analysis (NCA)

NCA is a model-independent method used to determine key pharmacokinetic parameters such as the area under the concentration-time curve (AUC), maximum concentration (Cmax), time to maximum concentration (Tmax), and elimination half-life (t1/2).[9]

• Strengths: Simplicity and the absence of assumptions about the underlying physiological processes. It is a valuable tool for initial data exploration and for bioequivalence studies.

• Limitations: Provides limited insight into the underlying mechanisms of drug disposition and cannot be used for simulations or predictions under different dosing scenarios. For a comprehensive understanding of the formation and elimination of Zopiclone N-oxide, a compartmental approach is necessary.

Compartmental Modeling

Compartmental models represent the body as a series of interconnected compartments and use differential equations to describe the movement of the drug between these compartments. For zopiclone, one- and two-compartment models have been successfully applied.[10][11]

• One-Compartment Model: Assumes the body acts as a single, homogenous unit. This may be a suitable starting point for modeling the disposition of Zopiclone N-oxide, especially if the distribution phase is rapid.

• Two-Compartment Model: Divides the body into a central compartment (representing blood and highly perfused organs) and a peripheral compartment (representing less well-perfused tissues). Given that zopiclone exhibits a distribution phase, a two-compartment model is likely to provide a more accurate representation of its pharmacokinetics and, by extension, that of its metabolites.[10]

Diagram: Conceptual Two-Compartment Model for Zopiclone and Zopiclone N-oxide

Caption: Conceptual model of zopiclone metabolism and distribution.

Population Pharmacokinetic (PopPK) Modeling

PopPK modeling is a powerful statistical approach that allows for the analysis of sparse data collected from a patient population. It aims to identify and quantify the sources of variability in drug concentrations, including inter-individual and intra-individual variability.

• Strengths:

  • Characterization of Variability: Can identify covariates (e.g., age, weight, renal function) that influence the pharmacokinetics of Zopiclone N-oxide.

  • Individualized Dosing: The resulting models can be used to develop individualized dosing regimens.

  • Sparse Data Analysis: Enables the use of data from clinical practice where intensive sampling is not feasible.

• Application to Zopiclone N-oxide: A PopPK model could be developed to describe the formation and elimination of Zopiclone N-oxide and its enantiomers, and to investigate the influence of patient characteristics on its exposure. This would be particularly valuable for understanding its disposition in special populations, such as the elderly or those with hepatic impairment.

Physiologically Based Pharmacokinetic (PBPK) Modeling

PBPK models are mechanistic models that integrate physiological, biochemical, and physicochemical data to simulate the ADME of a drug.

• Strengths:

  • Mechanistic Insights: Provides a deep understanding of the factors controlling a drug's pharmacokinetics.

  • Prediction in Untested Scenarios: Can be used to predict drug concentrations in different populations (e.g., pediatrics) and to simulate drug-drug interactions.

  • Extrapolation: Allows for the extrapolation of data from preclinical species to humans.

• Application to Zopiclone N-oxide: A PBPK model for zopiclone and its metabolites could be developed to predict the impact of genetic polymorphisms in metabolizing enzymes (e.g., CYP3A4) on the formation of Zopiclone N-oxide and to simulate the effects of co-administered drugs that are inhibitors or inducers of these enzymes.

Experimental Protocol: A Step-by-Step Workflow for Robust Pharmacokinetic Modeling

The following protocol outlines a comprehensive workflow for developing and validating a pharmacokinetic model for Zopiclone N-oxide.

Diagram: Workflow for Pharmacokinetic Modeling

Caption: A typical workflow for pharmacokinetic model development.

Step-by-Step Methodology:

• Study Design and Data Collection:

  • Design a clinical study with an appropriate sampling schedule to capture the absorption, distribution, and elimination phases of Zopiclone N-oxide.

  • Collect plasma and/or urine samples at predefined time points after zopiclone administration.

• Bioanalytical Method Validation:

  • Develop and validate a chiral LC-MS/MS method for the simultaneous quantification of zopiclone, Zopiclone N-oxide, and their enantiomers, as well as the degradation product ACP.

  • The validation should adhere to regulatory guidelines (e.g., FDA, EMA) and include assessments of linearity, accuracy, precision, selectivity, and stability.

• Exploratory Data Analysis:

  • Plot the concentration-time data for each analyte and enantiomer on both linear and semi-logarithmic scales to visualize the pharmacokinetic profile.

  • This initial analysis will help in selecting an appropriate structural model (e.g., one- vs. two-compartment).

• Model Building:

  • Based on the exploratory analysis, select a structural pharmacokinetic model.

  • Write the differential equations that describe the rate of change of the amount of drug in each compartment.

  • Utilize specialized software such as NONMEM, Monolix, or R packages for pharmacokinetic modeling.

• Parameter Estimation:

  • Use the chosen software to estimate the pharmacokinetic parameters (e.g., absorption rate constant, clearance, volume of distribution) by fitting the model to the experimental data.

• Model Validation:

  • Goodness-of-fit plots: Visually inspect plots of observed versus predicted concentrations to assess the model fit.

  • Visual Predictive Check (VPC): Simulate data from the final model and compare the distribution of the simulated data to the observed data.

  • Bootstrapping: Resample the original dataset with replacement multiple times and refit the model to obtain confidence intervals for the parameter estimates.

• Model Application:

  • Once validated, the model can be used for simulations to predict drug concentrations under different dosing regimens or in different patient populations.

  • Covariate analysis can be performed to identify patient factors that significantly influence the pharmacokinetics of Zopiclone N-oxide.

Data Summary: Comparative Pharmacokinetic Parameters

The following table summarizes key pharmacokinetic parameters for zopiclone and its enantiomers from the literature. While specific data for the (-)-enantiomer of Zopiclone N-oxide is limited, the stereoselective nature of the parent compound's pharmacokinetics strongly suggests that the N-oxide metabolites will also exhibit enantiomer-specific disposition.

Parameter	(+)-Zopiclone	(-)-Zopiclone	Reference
Cmax (ng/mL)	87.3	44.0	[12]
AUC (ng·h/mL)	691.3	209.5	[12]
t1/2 (min)	399.2	225.6	[12]
Oral Clearance (mL/min)	195.5	659.8	[12]

Note: The data clearly demonstrates the stereoselective pharmacokinetics of zopiclone, with the (+)-enantiomer exhibiting higher exposure and a longer half-life. This underscores the importance of developing enantiomer-specific PK models for its metabolites.

Conclusion and Future Directions

Achieving accuracy and precision in the pharmacokinetic modeling of Zopiclone N-oxide and its (-)-enantiomer is a multi-faceted challenge that begins with robust and validated bioanalytical methods and extends to the careful selection and validation of the pharmacokinetic model. While direct comparative studies on the modeling of Zopiclone N-oxide enantiomers are needed, the principles and methodologies outlined in this guide provide a solid framework for researchers in this field.

Future research should focus on:

• Developing and validating specific population pharmacokinetic and PBPK models for Zopiclone N-oxide and its enantiomers.

• Investigating the pharmacokinetics of Zopiclone N-oxide in special populations.

• Elucidating the full pharmacokinetic profile of the (-)-enantiomer of Zopiclone N-oxide to better understand its contribution to the overall pharmacodynamic effect and safety profile of zopiclone.

By adhering to the principles of scientific integrity, employing self-validating systems, and grounding our work in authoritative references, we can build more accurate and predictive pharmacokinetic models that will ultimately contribute to the safer and more effective use of zopiclone and other chiral drugs.

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• Gaillot J, Heusse D, Houghton GW, Marc-Aurèle J, Dreyfus JF. Pharmacokinetics and metabolism of zopiclone. Pharmacology. 1983;27 Suppl 2:76-91.
• Gaillot J, Heusse D, Houghton GW, Marc-Aurèle J, Dreyfus JF. Pharmacokinetics and Metabolism of Zopiclone. Pharmacology. 1983;27(suppl 2):76-91.
• Mistri HN, Jangid AG, Pudage A, Shrivastav PS. HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2008;864(1-2):137-148.
• Gaillot J, Heusse D, Houghton GW, Marc-Aurèle J, Dreyfus JF. Pharmacokinetics and metabolism of zopiclone. Pharmacology. 1983;27 Suppl 2:76-91.
• Mistri HN, Jangid AG, Pudage A, Shrivastav P. HPLC-ESI-MS/MS validated method for simultaneous quantification of zopiclone and its metabolites, N-desmethyl zopiclone and zopiclone-N-oxide in human plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2008;864(1-2):137-148.
• Popa G, Neag MA, Bodoki E, Oprean R. Pharmacokinetic models of zolpidem and its metabolite used in compartmental analysis. Farmacia. 2021;69(1):15-22.
• Dr. Oracle. What are the pharmacokinetics of Lunesta (eszopiclone) in adult patients, particularly those with a history of sleep disorders or potential underlying medical conditions?. Dr. Oracle. Published February 4, 2026.
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Safety & Regulatory Compliance

Zopiclone N-oxide, (-)- proper disposal procedures

(-)-Zopiclone N-oxide Proper Disposal Procedures: Operational & Safety Guide

Introduction & Chemical Identity (-)-Zopiclone N-oxide (CAS: 43200-96-0) is a primary, active metabolite of the nonbenzodiazepine hypnotic zopiclone, and a major pharmaceutical impurity (often designated as Eszopiclone Impurity A) [1, 2]. As a pharmacologically relevant compound frequently utilized in drug development, clinical toxicology, and forensic analysis [2, 3], its handling and disposal require stringent operational controls. Improper disposal presents dual risks: acute human toxicity via systemic absorption and long-term environmental hazards, specifically aquatic toxicity [4]. This guide provides drug development professionals and laboratory personnel with self-validating, step-by-step protocols for the safe containment, routine disposal, and emergency cleanup of (-)-Zopiclone N-oxide.

Regulatory Landscape & Waste Classification Before initiating any disposal protocol, it is critical to understand the regulatory framework governing this compound.

• Controlled Substance Considerations: While the parent drug zopiclone is a DEA Schedule IV controlled substance (Code 2784), its metabolites, including (-)-Zopiclone N-oxide, are often subject to rigorous internal chain-of-custody protocols to prevent diversion and ensure compliance with pharmaceutical accountability standards [1].

• Environmental & Health Hazards: According to the Globally Harmonized System (GHS), (-)-Zopiclone N-oxide is classified as harmful if swallowed (H302), in contact with skin (H312), or inhaled (H332) [4]. Furthermore, it is toxic to aquatic life with long-lasting effects (Aquatic Chronic 2, H411) [4].

• Disposal Mandate: Under no circumstances should this compound be discharged into municipal sewer systems or disposed of with general household/laboratory garbage [4]. It must be strictly treated as hazardous pharmaceutical waste.

Quantitative Data Summaries

Table 1: Chemical Properties & Hazard Identification

Property / Hazard	Specification / Classification
Chemical Name	(-)-Zopiclone N-oxide (Eszopiclone Impurity A)
CAS Number	43200-96-0
Molecular Formula	C17H17ClN6O4
Molecular Weight	404.81 g/mol
GHS Health Hazards	H302 (Oral), H312 (Dermal), H332 (Inhalation), H315 (Skin Irritation)
GHS Environmental Hazards	H411 (Toxic to aquatic life with long-lasting effects)

| Combustion Byproducts | Carbon oxides, Nitrogen oxides, Hydrogen chloride gas |

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Respiratory Protection	NIOSH-approved N95 or P100 particulate respirator	Prevents inhalation of aerosolized dust (H332 hazard).
Hand Protection	Chemical-impermeable nitrile gloves (double-gloved)	Prevents dermal absorption (H312 hazard).
Eye Protection	Tightly fitting safety goggles with side-shields	Prevents ocular irritation and mucosal absorption.

| Body Protection | Fire/flame resistant laboratory coat | Protects against static discharge and chemical contact. |

Experimental & Operational Workflows

Routine Laboratory Disposal Protocol

The routine disposal of (-)-Zopiclone N-oxide must follow a linear, verifiable pathway to ensure zero environmental release. The causality behind this protocol is rooted in the compound's thermal degradation profile: complete destruction requires high temperatures, but combustion releases toxic hydrogen chloride and nitrogen oxide gases. Therefore, standard incineration is insufficient; flue gas scrubbing is a strict chemical requirement [4].

• Step 1: Segregation & Containment. Collect all solid waste, contaminated packaging, and residual solutions in a designated, chemically compatible, leak-proof hazardous waste container. Do not mix with incompatible materials (e.g., strong oxidizing agents).

• Step 2: Labeling. Clearly label the container as "Hazardous Pharmaceutical Waste: (-)-Zopiclone N-oxide" and affix the appropriate GHS hazard pictograms (Health Hazard, Environmental Hazard).

• Step 3: Storage. Store the sealed container in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition. Ensure the storage area is equipped with secondary containment to catch potential leaks.

• Step 4: Vendor Transfer. Transfer the waste to a licensed hazardous material disposal vendor. Verify that the vendor's facility is EPA/RCRA compliant.

• Step 5: Controlled Incineration. The vendor must execute controlled incineration equipped with an afterburner and flue gas scrubber. The scrubber is critical to neutralize the acidic hydrogen chloride gas generated during the thermal breakdown of the chloropyridine ring.

Routine laboratory disposal workflow for (-)-Zopiclone N-oxide waste.

Spill Containment & Emergency Cleanup Protocol

Accidental spills of (-)-Zopiclone N-oxide powder present an immediate inhalation hazard. The primary objective of this protocol is to prevent dust formation and aerosolization, which rapidly increases the risk of systemic absorption and facility contamination [4].

• Step 1: Evacuation & Ventilation. Immediately evacuate non-essential personnel from the spill area. Ensure the room's local exhaust ventilation (e.g., fume hood) is active, but avoid creating strong drafts directly over the powder that could disperse it.

• Step 2: PPE Donning. Responders must don full PPE, including a NIOSH-approved particulate respirator, double nitrile gloves, and safety goggles.

• Step 3: Containment (Dust Suppression). Do NOT dry sweep the powder. Use a damp, absorbent pad (moistened with water or an appropriate solvent like methanol, depending on the scale) to gently cover the spill. This suppresses dust formation and traps the particles.

• Step 4: Collection. Carefully sweep the dampened material using non-sparking tools. Place the collected material, along with all used absorbent pads and contaminated outer gloves, into a sealable hazardous waste bin.

• Step 5: Decontamination. Wash the spill surface thoroughly with soap and plenty of water. Verify the area is completely clean by visual inspection and, if required by internal QA, surface swabbing. This self-validating step ensures no microscopic residue is left behind for secondary exposure.

• Step 6: Disposal. Process the collected spill waste through the Routine Laboratory Disposal Protocol outlined above.

Emergency response and containment workflow for (-)-Zopiclone N-oxide spills.

References

• National Center for Biotechnology Information. "Zopiclone-N-oxide." PubChem, CID 6428031.[Link]

A Researcher's Guide to the Safe Handling of Zopiclone N-oxide, (-)-

As researchers and scientists at the forefront of drug development, our work with novel compounds like Zopiclone N-oxide, (-)- demands a commitment to safety that is as rigorous as our scientific methodology. This guide provides essential, immediate safety and logistical information for handling this active pharmaceutical ingredient (API) impurity and metabolite. The protocols outlined here are designed to establish a self-validating system of safety, ensuring the protection of laboratory personnel and the integrity of our research.

While a specific Safety Data Sheet (SDS) for Zopiclone N-oxide, (-)- is not always readily available, comprehensive safety protocols can be derived from the data available for the parent compound, Zopiclone, and related chemical structures. Zopiclone is known to be harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation.[1][2] It is also suspected of damaging fertility or the unborn child.[1][2] Therefore, a conservative approach to handling its N-oxide derivative is imperative.

Hazard Identification and Risk Assessment

Zopiclone N-oxide, (-)- is a metabolite and impurity of Zopiclone and Eszopiclone.[3][4] Although it is reported to be a less active metabolite, all pharmaceutical compounds of unknown potency should be handled with care.[4][5] The primary risks associated with handling this compound in a powdered form include inhalation of airborne particles and dermal contact.

Key Hazards:

• Acute Toxicity: The parent compound, Zopiclone, is harmful if swallowed, inhaled, or in contact with skin.[1][2]

• Irritation: Causes skin and serious eye irritation.[1][2]

• Respiratory Effects: May cause respiratory irritation, drowsiness, or dizziness.[1][2]

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][2]

• Chronic Effects: May cause damage to organs through prolonged or repeated exposure.[1]

• Explosivity: Like many organic powders, when finely divided, it may form explosive dust-air mixtures.[6]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial for minimizing exposure. The following table outlines the minimum required PPE for handling Zopiclone N-oxide, (-)-.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Viton™). Gloves must be inspected prior to use.[5][7]	To prevent skin contact. The parent compound, Zopiclone, is harmful in contact with skin.[1][2]
Eye/Face Protection	Tightly fitting safety goggles with side-shields or a face shield.[5][7]	To protect against airborne particles and splashes.
Respiratory Protection	A NIOSH-approved respirator is necessary if exposure limits are exceeded or if irritation is experienced.[7][8]	To prevent inhalation of the powdered compound, which can be harmful.[1][2]
Body Protection	A lab coat or impervious clothing.[5][7]	To protect skin and personal clothing from contamination.

Operational and Handling Plan

Adherence to a strict operational plan is critical for minimizing the risk of exposure and contamination.

Engineering Controls

• Ventilation: All handling of Zopiclone N-oxide, (-)- should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][7]

• Static Control: To prevent dust explosions, all equipment should be electrically earthed or grounded.[6]

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all necessary equipment and PPE.

• Weighing: Weigh the compound in a fume hood on a tared weigh paper or in a suitable container.

• Dissolving: If preparing a solution, add the solvent to the powdered compound slowly to avoid splashing.

• Post-Handling: After handling, decontaminate the work area and all equipment. Wash hands thoroughly.[7]

Emergency Procedures: Be Prepared

In the event of an accidental exposure, immediate and appropriate action is crucial.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][7]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water.[5][7]

• Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[5][6][7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5][7]

Disposal Plan: Environmental Responsibility

Proper disposal of Zopiclone N-oxide, (-)- and any contaminated materials is essential to prevent environmental contamination.

• Waste Collection: Collect all waste in a suitable, labeled, and closed container.[7]

• Disposal Method: Dispose of the waste through a licensed hazardous material disposal company.[5] Do not allow the product to enter the sewage system.[1]

• Regulatory Compliance: Ensure that all federal and local regulations regarding the disposal of this material are followed.[5]

Visualizing the Workflow: A Path to Safety

The following diagram illustrates the key decision points and safety protocols for handling Zopiclone N-oxide, (-)-.

Caption: Workflow for the safe handling of Zopiclone N-oxide, (-)-.

By adhering to these guidelines, researchers can confidently and safely work with Zopiclone N-oxide, (-)-, ensuring both personal safety and the integrity of their valuable research.

References

• Zopiclone - Novachem. (2023, December 11). Retrieved from [Link]

• Zopiclone - Wikipedia. (n.d.). Retrieved from [Link]

• MATERIAL SAFETY DATA SHEETS ZOPICLONE EP IMPURITY A - Cleanchem Laboratories. (n.d.). Retrieved from [Link]

• SAFETY DATA SHEET Zopiclone 3.75mg, 7.5mg Tablets. (2016, November 30). Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. lgcstandards.com [lgcstandards.com]
• 3. Zopiclone N-Oxide | CAS 43200-96-0 | LGC Standards [lgcstandards.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. dl.novachem.com.au [dl.novachem.com.au]
• 7. echemi.com [echemi.com]
• 8. fishersci.com [fishersci.com]